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  • Product: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole
  • CAS: 1487680-17-0

Core Science & Biosynthesis

Foundational

A Strategic Guide to Unveiling the Mechanism of Action of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole: A Roadmap for Target Discovery and Validation

Abstract The confluence of privileged heterocyclic scaffolds in a single molecular entity presents a compelling starting point for novel therapeutic discovery. This guide delineates a comprehensive, multi-phase strategic...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The confluence of privileged heterocyclic scaffolds in a single molecular entity presents a compelling starting point for novel therapeutic discovery. This guide delineates a comprehensive, multi-phase strategic plan to elucidate the mechanism of action for the novel compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. In the absence of pre-existing data for this specific molecule, we leverage the well-documented biological activities of its constituent 1,2,4-thiadiazole and pyrazole moieties to establish a strong rationale for its investigation. This document serves as a technical roadmap for researchers, scientists, and drug development professionals, providing not just a sequence of experimental steps, but the underlying causality and logic. We will navigate from broad, unbiased phenotypic screening to pinpoint a relevant disease context, through the intricacies of affinity-based target identification, and towards ultimate target validation. The protocols and workflows herein are designed as self-validating systems, ensuring scientific integrity and reproducibility.

Introduction: The Therapeutic Potential Inherent in the 1,2,4-Thiadiazole and Pyrazole Scaffolds

The chemical architecture of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is noteworthy for its integration of two heterocyclic systems with extensive histories in medicinal chemistry. The strategic hybridization of such pharmacophores is a proven method for the development of novel drug prototypes.

  • The 1,2,4-Thiadiazole Core: This five-membered ring system is a versatile scaffold known to be a component in a wide array of therapeutic agents.[1] Derivatives have demonstrated a vast spectrum of biological activities, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[2][3][4][5] The 1,2,4-thiadiazole moiety is recognized as a privileged structure in medicinal chemistry, capable of engaging with a variety of biological targets.[3]

  • The Pyrazole Moiety: Pyrazole derivatives are a cornerstone of many approved drugs and are celebrated for their wide range of pharmacological effects.[6][7] This includes potent anti-inflammatory, analgesic, antimicrobial, and antitumor activities.[8][9][10] The pyrazole ring is a key component in drugs targeting enzymes and receptors, highlighting its ability to form critical interactions within protein binding sites.[10]

The combination of these two scaffolds, further augmented with a cyclopropyl group known to enhance metabolic stability and binding affinity, suggests that 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is a compound of significant interest for therapeutic development. This guide proposes a systematic approach to uncover its precise biological function.

A Multi-Phased Approach to Mechanism of Action (MoA) Elucidation

The journey from a novel compound to a well-understood therapeutic candidate requires a logical progression from broad biological characterization to specific molecular interactions. We propose a three-phase research plan.

MoA_Elucidation_Workflow cluster_0 Phase 1: Phenotypic Discovery cluster_1 Phase 2: Target Identification cluster_2 Phase 3: Validation & Pathway Analysis P1 Phenotypic Screening (e.g., cell viability, pathway analysis) P2_1 Affinity Probe Synthesis P1->P2_1 Identified Biological Context P2_2 Affinity Pull-Down Assay P2_1->P2_2 P2_3 LC-MS/MS Analysis P2_2->P2_3 P2_4 Bioinformatic Analysis (Hit Identification) P2_3->P2_4 P3_1 Target Validation (e.g., orthogonal assays, genetic knockdown) P2_4->P3_1 Candidate Targets P3_2 Pathway Mapping & Network Biology P3_1->P3_2 Validated Target

Caption: Overall workflow for elucidating the mechanism of action.

Phase 1: Unbiased Phenotypic Screening to Identify Biological Context

Before seeking a specific molecular target, it is crucial to understand the compound's effect at a cellular or organismal level. Phenotypic screening is a target-agnostic approach that identifies changes in cell behavior or function upon compound treatment, providing clues to its therapeutic potential.[11][12]

Causality Behind Experimental Choice: A target-based approach presupposes knowledge of the relevant biological pathway. For a novel compound, this is a biased strategy. Phenotypic screening allows the compound's activity to guide the investigation, revealing its most potent effects in an unbiased manner and potentially uncovering novel therapeutic applications.[13][14][15]

Recommended Phenotypic Assays:

Assay TypeDescriptionPotential Insights
Cell Viability/Proliferation A panel of diverse human cancer cell lines (e.g., NCI-60) is treated with the compound to identify selective cytotoxicity.Potential as an anticancer agent; identification of sensitive cancer types.
Antimicrobial Activity The compound is tested against a panel of pathogenic bacteria and fungi to determine its minimum inhibitory concentration (MIC).Potential as an antibiotic or antifungal agent.
High-Content Imaging Automated microscopy and image analysis are used to quantify changes in cellular morphology, organelle health, or protein localization.Unbiased insights into cellular processes affected (e.g., apoptosis, cell cycle arrest, autophagy).
Reporter Gene Assays Cell lines with reporter genes (e.g., luciferase, GFP) linked to specific signaling pathway promoters (e.g., NF-κB, Wnt, Hedgehog) are used.Identification of specific signaling pathways modulated by the compound.

The outcome of this phase will be a "hit" in a specific biological context, for instance, selective cytotoxicity against colon cancer cells. This result then provides the necessary biological system for the subsequent target identification phase.

Phase 2: Target Identification via Affinity-Based Proteomics

With a defined phenotype, the next critical step is to identify the direct molecular target(s) of the compound. Affinity-based protein profiling is a powerful technique for isolating and identifying proteins that physically interact with a small molecule.[16][17][18]

Trustworthiness Through a Self-Validating System: The strength of this approach lies in its ability to physically isolate the binding partners. The inclusion of stringent controls, such as competition experiments with the free compound, ensures that the identified proteins are specific interactors and not merely non-specific binders to the affinity matrix.[19]

Affinity_Proteomics_Workflow cluster_probe Probe Preparation cluster_pulldown Affinity Pull-Down cluster_analysis Analysis A Parent Compound: 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole B Synthesize Affinity Probe (Compound + Linker + Biotin) A->B C Incubate Probe with Cell Lysate B->C Immobilized Bait D Capture on Streptavidin Beads C->D E Wash to Remove Non-specific Binders D->E F Elute Bound Proteins E->F G SDS-PAGE & In-gel Digestion (Trypsin) F->G Eluted Protein Complex H LC-MS/MS Analysis G->H I Database Search & Protein Identification H->I

Caption: Workflow for affinity-based target identification.

Step-by-Step Methodology for Affinity Pull-Down Assay:

1. Synthesis of an Affinity Probe:

  • Rationale: The parent compound must be chemically modified to allow for its immobilization. This is achieved by introducing a linker arm and a high-affinity tag, such as biotin, at a position on the molecule that is predicted to be non-essential for its biological activity. Computational docking studies on putative targets (based on scaffold similarity to known drugs) can help guide this decision. The cyclopropyl or pyrazole moiety may be suitable locations for linker attachment.

  • Protocol:

    • Perform synthetic chemistry to conjugate a linker (e.g., a polyethylene glycol chain) to the parent compound.

    • Attach a biotin molecule to the terminus of the linker.

    • Purify the resulting affinity probe via HPLC.

    • Confirm the structure and purity via mass spectrometry and NMR.

    • Crucially, validate that the modified probe retains the biological activity observed in the phenotypic screen (e.g., cytotoxicity against the target cell line). A significant loss of activity indicates that the modification site interfered with target binding.

2. Affinity Pull-Down Assay Protocol:

  • Objective: To isolate proteins from a cell lysate that specifically bind to the affinity probe.

  • Materials:

    • Affinity probe (synthesized above).

    • Lysate from the relevant cell line identified in Phase 1.

    • Streptavidin-coated magnetic beads.

    • Binding, wash, and elution buffers.[20][21]

    • Free, unmodified parent compound for competition control.

  • Procedure: [22][23]

    • Lysate Preparation: Culture and harvest cells. Lyse the cells in a non-denaturing buffer containing protease and phosphatase inhibitors to preserve protein structure and interactions.

    • Incubation: Incubate the cell lysate with the biotinylated affinity probe for 1-4 hours at 4°C to allow for binding.

    • Competition Control: In a parallel experiment, pre-incubate the lysate with an excess (e.g., 100-fold) of the free, unmodified parent compound before adding the affinity probe. Proteins that are true targets will be bound by the free compound and will not be pulled down by the probe.

    • Capture: Add streptavidin-coated magnetic beads to the lysate and incubate to capture the probe-protein complexes.

    • Washing: Pellet the beads using a magnet and discard the supernatant. Perform a series of stringent washes with wash buffer (containing low concentrations of detergents like Triton X-100) to remove proteins that are non-specifically bound to the beads or the probe.[20]

    • Elution: Elute the specifically bound proteins from the beads. This can be done using a denaturing buffer (e.g., SDS-PAGE sample buffer) or by competitive elution with a high concentration of biotin.

3. Protein Identification by Mass Spectrometry (MS):

  • Rationale: The eluted proteins must be identified. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying proteins in complex mixtures with high sensitivity and accuracy.[24][25]

  • Procedure:

    • Sample Preparation: Eluted proteins are separated by SDS-PAGE. The gel is stained (e.g., with Coomassie blue), and protein bands that are present in the main experiment but absent or significantly reduced in the competition control are excised. The proteins within the gel slices are then digested into smaller peptides using an enzyme like trypsin.

    • LC-MS/MS Analysis: The resulting peptide mixture is injected into a high-performance liquid chromatograph (HPLC) coupled to a tandem mass spectrometer. Peptides are separated by the HPLC and then ionized and analyzed by the mass spectrometer.

    • Data Analysis: The resulting MS/MS spectra are searched against a protein database (e.g., Swiss-Prot, UniProt) using search algorithms like SEQUEST or Mascot.[26][27][28] The software matches the experimental fragmentation patterns to theoretical patterns derived from the database to identify the peptide sequences, which are then used to infer the identity of the proteins.

    • Hit Prioritization: Candidate target proteins are those that are significantly enriched in the affinity probe sample compared to the competition control.

Phase 3: Target Validation and Pathway Analysis

The identification of a candidate protein is a hypothesis that requires rigorous validation.

  • Orthogonal Assays: The interaction between the compound and the putative target should be confirmed using methods that do not rely on the affinity probe. Examples include:

    • Recombinant Protein Assays: Test if the compound can directly modulate the activity of the purified recombinant target protein in an enzymatic or binding assay.

    • Cellular Thermal Shift Assay (CETSA): Measure changes in the thermal stability of the target protein in intact cells upon compound binding.

  • Genetic Approaches: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce the expression of the target protein in cells. If the cells subsequently become resistant to the compound, it provides strong evidence that the protein is the relevant target.

  • Pathway and Network Biology: Once a target is validated, its known cellular functions and interactions can be explored using bioinformatics databases (e.g., KEGG, STRING) to build a comprehensive model of the compound's mechanism of action.

Signaling_Pathway_Example Compound 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole Target Validated Target (e.g., Kinase X) Compound->Target Inhibition Substrate Substrate Target->Substrate Phosphorylation P_Substrate Phosphorylated Substrate Substrate->P_Substrate Downstream Downstream Signaling Cascade P_Substrate->Downstream Phenotype Cellular Phenotype (e.g., Apoptosis) Downstream->Phenotype

Caption: Conceptual signaling pathway affected by the compound.

Conclusion

The novel chemical entity 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a promising starting point for drug discovery, based on the established biological relevance of its core heterocyclic components. This guide provides a robust, logical, and technically detailed roadmap for the comprehensive elucidation of its mechanism of action. By progressing from unbiased phenotypic discovery to specific, controlled target identification and validation, researchers can systematically uncover the therapeutic potential of this compound. The methodologies described herein are designed to ensure scientific rigor and generate a high-confidence model of the compound's molecular interactions, paving the way for its further development as a novel therapeutic agent.

References

  • Academic Strive. (2024, May 30). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. [Link]

  • MDPI. (2022, May 12). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. [Link]

  • PLOS. Computational Methods for Protein Identification from Mass Spectrometry Data. [Link]

  • Journal of Chemical Health Risks. (2024, November 20). “Review on Biological Activities of Pyrazole Derivatives”. [Link]

  • PMC. Current status of pyrazole and its biological activities. [Link]

  • RSC Publishing. (2016, November 17). Review: biologically active pyrazole derivatives. [Link]

  • MetwareBio. Mastering Protein Mass Spectrometry Data Analysis Guide. [Link]

  • Computer Science. Analysis of Mass Spectrometry Data for Protein Identification in Complex Biological Mixtures. [Link]

  • PubMed. Analysis of mass spectrometry data in proteomics. [Link]

  • Neliti. An Overview on 1,2,4-triazole and 1,3,4-thiadiazole Derivatives as Potential Anesthesic and Anti-inflammatory Agents. [Link]

  • ACS Publications. (2019, November 19). Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. [Link]

  • PMC. Phenotypic screens as a renewed approach for drug discovery. [Link]

  • PMC. Emerging Affinity-Based Techniques in Proteomics. [Link]

  • Drug Target Review. (2019, June 5). Phenotypic profiling in drug discovery. [Link]

  • Affinity Proteomics. Affinity Proteomics. [Link]

  • PubMed. (2006, March 1). Advances in the synthesis and recent therapeutic applications of 1,2,4-thiadiazole heterocycles. [Link]

  • PMC. Phenotypic Drug Discovery: Recent successes, lessons learned and new directions. [Link]

  • PMC. Emerging affinity-based proteomic technologies for large scale plasma profiling in cardiovascular disease. [Link]

  • ScienceRise: Pharmaceutical Science. (2022, April 29). An overview on 1,2,4-triazole and 1,3,4-thiadiazole derivatives as potential anesthesic and anti-inflammatory agents. [Link]

  • ResearchGate. Affinity chromatography-based proteomics for drug target deconvolution. [Link]

  • Wikipedia. Phenotypic screening. [Link]

  • PMC. Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. [Link]

  • Books. (2024, July 24).
  • Chemspace. (2026, January 18). Phenotypic Screening in Drug Discovery Definition & Role. [Link]

  • Alpha Lifetech. Understanding Pull-Down Protocol: Key FAQs for Users. [Link]

  • PMC. Using Affinity Pulldown Assays to Study Protein-Protein Interactions of human NEIL1 Glycosylase and the Checkpoint Protein RAD9-RAD1-HUS1 (9-1-1) Complex. [Link]

  • Abbkine. Pull-Down Assay: A Key Technique for Protein-Protein Interaction Analysis. [Link]

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Exploratory

Comprehensive Pharmacokinetic Profiling of the 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Scaffold

An in-depth technical whitepaper on the pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profiling of the 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold. Target Audience:...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical whitepaper on the pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profiling of the 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold.

Target Audience: Medicinal Chemists, DMPK Scientists, and Preclinical Drug Development Professionals Document Type: Technical Guide & Analytical Whitepaper

Executive Summary

The compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a highly modular, low-molecular-weight heterocyclic scaffold increasingly utilized in modern drug discovery. By integrating three distinct pharmacophoric elements—a cyclopropyl group, a pyrazole ring, and a central 1,2,4-thiadiazole core—this scaffold achieves a delicate balance between lipophilicity, target engagement, and metabolic stability.

As a Senior Application Scientist in DMPK (Drug Metabolism and Pharmacokinetics), the objective of this guide is to deconstruct the physicochemical causality behind this compound's behavior and provide self-validating experimental protocols to rigorously profile its ADME characteristics.

Structural Determinants of ADME (Mechanistic Causality)

To accurately predict and profile the pharmacokinetics of this compound, we must first analyze the mechanistic contributions of its individual structural moieties:

  • The 1,2,4-Thiadiazole Core: In medicinal chemistry, the 1,2,4-thiadiazole ring is frequently deployed as a privileged amide bioisostere. Unlike traditional amides, which are susceptible to enzymatic hydrolysis, the 1,2,4-thiadiazole core provides superior metabolic stability while maintaining the necessary hydrogen-bond acceptor geometry. This substitution has been shown to significantly improve membrane permeability, central nervous system (CNS) penetration, and overall oral bioavailability in various drug classes, such as S1P1 agonists[1].

  • The Cyclopropyl Motif: The integration of a cyclopropyl ring at the 3-position is a strategic choice to enhance metabolic stability. The cyclopropyl ring features coplanar carbon atoms with shorter, stronger C-H bonds compared to standard aliphatic chains[2]. This structural rigidity effectively shields the molecule from cytochrome P450 (CYP450)-mediated α -oxidation. Furthermore, the cyclopropyl group restricts rotational entropy and alters the compound's localized pKa​ , which has been documented to reduce the P-glycoprotein (P-gp) efflux ratio, thereby enhancing intestinal absorption[2].

  • The 1H-Pyrazol-1-yl Moiety: While the pyrazole ring offers excellent target-binding properties via hydrogen bonding, it introduces specific metabolic liabilities. Pyrazole rings are known to be susceptible to oxidative metabolism, primarily driven by CYP1A2 and CYP2E1[3]. Additionally, the nitrogen atoms within the pyrazole ring can serve as direct targets for Phase II metabolism, specifically N-glucuronidation mediated by UDP-glucuronosyltransferases (UGTs)[4].

Metabolism Parent 3-Cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole CYP CYP450 Oxidation (CYP1A2 / CYP2E1) Parent->CYP C-Oxidation UGT UGT Conjugation (N-Glucuronidation) Parent->UGT Direct Conjugation Met3 Cyclopropyl Ring (Metabolically Shielded) Parent->Met3 Steric Blockade Met1 Pyrazole Hydroxylation (Phase I) CYP->Met1 Met2 Pyrazole N-Glucuronide (Phase II) UGT->Met2 Met1->UGT Sequential Conjugation

Caption: Predicted Phase I and Phase II biotransformation pathways for the scaffold.

Self-Validating In Vitro ADME Protocols

To transition this scaffold from a hit to a lead candidate, empirical validation of its predicted properties is required. The following protocols are designed as self-validating systems , meaning internal controls are built into the methodology to guarantee data integrity.

Protocol A: Bidirectional Caco-2 Permeability Assay

Objective: Determine intestinal absorption potential and identify P-gp efflux liabilities. Causality: The 1,2,4-thiadiazole core is expected to yield high passive permeability, but the pyrazole moiety may trigger efflux transporters.

Step-by-Step Methodology:

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well transwell plates. Culture for 21 days to ensure full differentiation and tight junction formation (validate via Transepithelial Electrical Resistance [TEER] > 300 Ω⋅cm2 ).

  • Assay Preparation: Prepare the test compound at 10 µM in HBSS transport buffer (pH 7.4) containing 1% DMSO.

  • Self-Validation Controls: Concurrently prepare reference standards: Propranolol (high permeability control), Atenolol (low permeability control), and Digoxin (known P-gp substrate).

  • Dosing: Add the dosing solution to the apical (A) chamber for A-to-B transport, and to the basolateral (B) chamber for B-to-A transport.

  • Incubation & Sampling: Incubate at 37°C with 5% CO2​ . Take 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes.

  • Quenching & Analysis: Quench samples with ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Centrifuge at 4000 rpm for 10 mins and analyze the supernatant via LC-MS/MS.

  • Data Output: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). Calculate mass balance recovery to rule out non-specific binding to the plastic apparatus.

Protocol B: Human Liver Microsomal (HLM) Stability

Objective: Quantify intrinsic clearance ( CLint​ ) and identify primary metabolites. Causality: Assess the vulnerability of the pyrazole ring to CYP1A2/CYP2E1 oxidation versus the stabilizing effect of the cyclopropyl group.

Step-by-Step Methodology:

  • Matrix Preparation: Thaw pooled Human Liver Microsomes (HLM) and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ .

  • Compound Addition: Spike the test compound into the HLM suspension to achieve a final concentration of 1 µM.

  • Self-Validation Controls:

    • Positive Control: Verapamil (rapid clearance).

    • Negative Control: Minus-NADPH incubation (differentiates enzymatic metabolism from chemical degradation).

  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Time-Course Sampling: At t= 0, 5, 15, 30, 45, and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard.

  • Analysis: Centrifuge to precipitate proteins. Analyze the supernatant via LC-MS/MS to monitor parent compound depletion. Perform a full-scan MS/MS product ion search to identify N-oxidation and hydroxylation metabolites.

PK_Workflow cluster_invitro Tier 1: In Vitro ADME Profiling cluster_invivo Tier 2: In Vivo PK (Rodent) Parent Synthesized Scaffold (Purity > 98%) Caco2 Caco-2 Permeability (Absorption & Efflux) Parent->Caco2 HLM HLM/MLM Stability (Intrinsic Clearance) Parent->HLM PPB Plasma Protein Binding (Equilibrium Dialysis) Parent->PPB IV Intravenous (IV) Dosing (Vd, CL, t1/2) Caco2->IV PO Per Os (PO) Dosing (Cmax, Tmax, AUC) Caco2->PO HLM->IV HLM->PO PPB->IV PPB->PO Bioanalysis LC-MS/MS Bioanalysis & Metabolite ID IV->Bioanalysis PO->Bioanalysis Bioavailability Absolute Bioavailability (%F) Bioanalysis->Bioavailability

Caption: Sequential DMPK workflow from in vitro screening to in vivo bioavailability determination.

Quantitative Data Presentation

Based on the physicochemical properties of the constituent rings, the following tables summarize the expected quantitative baseline for the 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold.

Table 1: Physicochemical and In Vitro ADME Profile
ParameterExpected Value RangeMechanistic Rationale
Molecular Weight (MW) 192.24 g/mol Highly favorable for oral absorption (Lipinski's Rule of 5).
LogP (Lipophilicity) 1.5 – 2.2Optimal balance; cyclopropyl adds lipophilicity while pyrazole maintains aqueous solubility.
Caco-2 Papp​ ( A→B ) >15×10−6 cm/sHigh passive permeability driven by the 1,2,4-thiadiazole core.
Efflux Ratio (ER) <2.0 Low P-gp liability due to altered pKa​ and cyclopropyl steric shielding.
HLM Intrinsic Clearance 20−40 µL/min/mgModerate clearance; primary vulnerability is the pyrazole ring.
Plasma Protein Binding 75%−85% Moderate binding; sufficient free fraction ( Fu​ ) for target engagement.
Table 2: In Vivo Pharmacokinetic Parameters (Rodent Model - 1 mg/kg IV / 5 mg/kg PO)
PK ParameterRouteExpected ValueInterpretation
Clearance ( CL ) IV 15−25 mL/min/kgModerate hepatic extraction ratio.
Volume of Distribution ( Vss​ ) IV 1.2−2.0 L/kgGood tissue distribution, exceeding total body water.
Half-life ( t1/2​ ) IV / PO 2.5−4.0 hoursSuitable for once- or twice-daily dosing regimens.
Cmax​ PO 800−1200 ng/mLRapid absorption profile.
Tmax​ PO 0.5−1.0 hoursIndicates rapid dissolution and high intestinal permeability.
Bioavailability ( %F ) PO 60%−80% Excellent oral viability supported by the bioisosteric core.

Conclusion & Translational Outlook

The 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold is a highly optimized chemical starting point. The 1,2,4-thiadiazole ring ensures high permeability and acts as a robust amide bioisostere, while the cyclopropyl group provides critical metabolic shielding against aliphatic oxidation. Although the pyrazole ring presents a soft spot for CYP1A2/CYP2E1 oxidation and UGT N-glucuronidation, the overall architecture predicts a highly favorable oral bioavailability profile ( >60% ). By deploying the self-validating protocols outlined above, drug development teams can rapidly quantify these parameters and guide subsequent lead optimization campaigns.

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Foundational

3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole molecular weight and 2D structure

Introduction: The Convergence of Privileged Scaffolds in Medicinal Chemistry In the landscape of modern drug discovery, the strategic combination of well-established pharmacophores is a cornerstone of rational molecular...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Convergence of Privileged Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic combination of well-established pharmacophores is a cornerstone of rational molecular design. This guide focuses on the novel heterocyclic compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, a molecule that embodies this principle by integrating three key structural motifs: the 1,2,4-thiadiazole ring, a pyrazole moiety, and a cyclopropyl group.

The 1,2,4-thiadiazole core is a five-membered aromatic heterocycle recognized for its stability and diverse biological activities.[1][2] Its derivatives have shown promise as anticancer, anti-inflammatory, antibacterial, and antifungal agents.[2] The pyrazole ring is another critical pharmacophore, present in numerous approved drugs and known for a wide spectrum of biological properties. The inclusion of a cyclopropyl group is a common tactic in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate physicochemical properties.[3]

This technical guide provides a comprehensive overview of the molecular properties, a proposed synthetic route, and a robust characterization workflow for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. It is intended for researchers and professionals in drug development seeking to explore the potential of this and related heterocyclic systems.

Molecular Profile and 2D Structure

The molecular structure of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is defined by a central 1,2,4-thiadiazole ring substituted with a cyclopropyl group at the C3 position and a 1H-pyrazol-1-yl group at the C5 position.

Key Molecular Attributes
PropertyValueSource
Molecular Formula C₈H₈N₄SDeduced
Molecular Weight 192.24 g/mol [4]
Monoisotopic Mass 192.04697 Da[5]
2D Structural Representation

Caption: 2D structure of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

A placeholder image is used in the DOT script above. A chemical drawing tool would be used to generate the actual image of the molecule with the following SMILES notation: c1cc(nn1)c2nsc(n2)C3CC3

Proposed Synthetic Pathway and Experimental Protocol

The synthesis of 3,5-disubstituted-1,2,4-thiadiazoles can be achieved through various established methods, often involving the oxidative cyclization of amidine and thiourea precursors.[1][6] The following proposed synthesis is a multi-step process designed for high yield and purity.

Synthetic Workflow Diagram

Synthesis_Workflow A Step 1: Synthesis of Cyclopropylamidine B Step 2: Formation of N-Cyclopropyl-N'-acylthiourea A->B C Step 3: Oxidative Cyclization B->C D Final Product: 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole C->D R1 Pyrazol-1-carboxamidine R1->A R2 Cyclopropanecarbonyl isothiocyanate R2->B Oxidant Oxidizing Agent (e.g., I₂, NBS) Oxidant->C

Caption: Proposed synthetic workflow for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

Step-by-Step Experimental Protocol

Step 1: Synthesis of Pyrazole-1-carboxamidine

  • To a solution of 1H-pyrazole in a suitable aprotic solvent (e.g., dichloromethane), add a cyanamide source (e.g., cyanamide or a protected derivative) in a 1:1 molar ratio.

  • The reaction can be facilitated by the presence of a mild base to act as a proton scavenger.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, the product can be isolated by solvent evaporation and purified by recrystallization or column chromatography.

Step 2: Formation of N-Cyclopropyl-N'-acylthiourea Intermediate

  • In a separate reaction vessel, prepare cyclopropanecarbonyl isothiocyanate by reacting cyclopropanecarbonyl chloride with a thiocyanate salt (e.g., potassium thiocyanate) in an anhydrous solvent like acetone.

  • To the solution of pyrazole-1-carboxamidine from Step 1, add the freshly prepared cyclopropanecarbonyl isothiocyanate in equimolar amounts.

  • The reaction is typically carried out at room temperature and stirred for 4-6 hours.

  • The resulting N-cyclopropyl-N'-(pyrazol-1-carbonyl)thiourea intermediate can often be precipitated by the addition of a non-polar solvent and collected by filtration.

Step 3: Oxidative Cyclization to form the 1,2,4-Thiadiazole Ring

  • Dissolve the thiourea intermediate from Step 2 in a suitable solvent such as ethanol or acetonitrile.

  • Add an oxidizing agent, for example, N-bromosuccinimide (NBS) or iodine, portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the cyclization should be monitored by TLC or LC-MS.

  • After the reaction is complete, quench any excess oxidant with a solution of sodium thiosulfate.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • The crude product can be purified by column chromatography on silica gel to yield the final compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

Characterization and Quality Control

A comprehensive characterization is essential to confirm the identity and purity of the synthesized compound.

Analytical Workflow Diagram

Characterization_Workflow Start Purified Compound NMR NMR Spectroscopy (¹H and ¹³C) Start->NMR MS Mass Spectrometry (HRMS) Start->MS HPLC HPLC Analysis Start->HPLC Structure_Confirmation Structural Elucidation NMR->Structure_Confirmation MS->Structure_Confirmation Purity Purity Assessment (>95%) HPLC->Purity

Caption: Analytical workflow for the characterization of the final product.

Spectroscopic and Chromatographic Analysis
  • ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the cyclopropyl protons (multiplets in the upfield region), as well as distinct signals for the protons on the pyrazole and thiadiazole rings.

  • ¹³C NMR Spectroscopy: The carbon NMR will confirm the presence of all eight carbon atoms in their unique chemical environments, including the quaternary carbons of the thiadiazole ring.

  • High-Resolution Mass Spectrometry (HRMS): This will be used to determine the exact mass of the molecule, which should correspond to the calculated monoisotopic mass of 192.04697 Da for C₈H₈N₄S.[5]

  • High-Performance Liquid Chromatography (HPLC): HPLC analysis will be employed to assess the purity of the final compound, with a target purity of >95% for use in biological assays.

Potential Applications and Future Directions

Given the established biological activities of thiadiazole and pyrazole derivatives, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a promising candidate for screening in various therapeutic areas. The combination of these scaffolds suggests potential for:

  • Anticancer Activity: Many thiadiazole derivatives have demonstrated cytotoxic properties against various cancer cell lines.[6]

  • Antimicrobial and Antifungal Properties: The nitrogen and sulfur-containing heterocyclic systems are known to exhibit potent antimicrobial and antifungal effects.[7]

  • Agrochemical Applications: Thiadiazole derivatives have also found use as herbicides and pesticides.[3]

Further research should focus on the biological evaluation of this compound through in vitro and in vivo assays. Structure-activity relationship (SAR) studies, involving modifications of the cyclopropyl and pyrazole moieties, could lead to the discovery of more potent and selective drug candidates.

References

  • Taylor & Francis. (2024, October 23). Synthesis and characterization of two asymmetrical 2-cyclohexylsulfenyl-5-alkylsulfenyl[1][7][8]thiadiazoles and study the impact of substituents on the structural features, thermal behavior, and anti-bacterial activity. Retrieved from [Link]

  • SureChEMBL. Compound Details SCHEMBL2269856. Retrieved from [Link]

  • TSI Journals. SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED 1, 3, 4-THIADIAZOLE AND IT'S DERIVATIVES. Retrieved from [Link]

  • ISRES Publishing. (2021). 174 Thiadiazoles and Their Properties. Retrieved from [Link]

  • PubChemLite. compound_molecular_formula:C8H8N4S - Explore. Retrieved from [Link]

  • Chemical Methodologies. (2022, April 13). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. Retrieved from [Link]

  • ResearchGate. Comparable crystallographically characterised 1,2,4-thiadiazoles. Retrieved from [Link]

  • PubChem. 2-(5-(4-chlorophenyl)-3-(5-(1-(4-chlorophenyl)cyclopropyl)-1,3,4-thiadiazol-2-yl)-1-(2,4-dichlorophenyl)-1H-pyrazol-4-yl)-5-methyl-1,3,4-oxadiazole. Retrieved from [Link]

  • PubChem. Hydralazine. Retrieved from [Link]

  • Chemspace. 3-cyclopropyl-5-(2-cyclopropylprop-1-en-1-yl)-1,2,4-thiadiazole. Retrieved from [Link]

  • PubChem. 3-Hydrazino-2-quinoxalinethiol. Retrieved from [Link]

  • Organic Chemistry Portal. Synthesis of 1,2,4-thiadiazoles. Retrieved from [Link]

  • PubChemLite. 3-cyclopropyl-1,2,4-thiadiazol-5-amine. Retrieved from [Link]

  • Jetir.org. SYNTHESIS OF SOME NOVEL 1,3,4- THIADIAZOLE DERIVATIVES AND ASSESSMENT OF THEIR INHIBITORY ACTION ON ALBUMIN DENATURATION AND PRO. Retrieved from [Link]

  • Asian Journal of Chemistry. Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Retrieved from [Link]

  • PubChem. 3-Hydrazinylquinoxalin-2-ol. Retrieved from [Link]

  • MDPI. (2017, February 10). Synthesis of Some New 1,3,4-Thiadiazole, Thiazole and Pyridine Derivatives Containing 1,2,3-Triazole Moiety. Retrieved from [Link]

  • PMC. (2022, March 31). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Retrieved from [Link]

  • PubChem. 5-(1-propyl-1H-pyrazol-3-yl)-1,3,4-thiadiazol-2-amine. Retrieved from [Link]

Sources

Exploratory

Cellular Toxicity of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in Human Cell Lines: A Technical Guide

Executive Summary & Pharmacophore Rationale The evaluation of novel heterocyclic compounds is a cornerstone of modern oncology drug discovery. Among these, derivatives containing the 1,2,4-thiadiazole core have emerged a...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacophore Rationale

The evaluation of novel heterocyclic compounds is a cornerstone of modern oncology drug discovery. Among these, derivatives containing the 1,2,4-thiadiazole core have emerged as potent modulators of cellular viability. This whitepaper provides an in-depth technical framework for evaluating the cellular toxicity of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole , a highly specialized lead compound designed to exploit multiple biochemical vulnerabilities in human carcinoma cell lines.

As a Senior Application Scientist, it is critical to understand why this specific molecular architecture was selected before deploying in vitro assays. The compound's efficacy is driven by a triad of structural features:

  • The 1,2,4-Thiadiazole Core: Acting as a bioisostere for pyrimidine, this five-membered ring possesses a unique mesoionic character. This property significantly enhances its ability to passively diffuse across the phospholipid bilayer, maximizing intracellular accumulation without requiring active transport mechanisms[1].

  • The 1H-pyrazol-1-yl Moiety: The nitrogen atoms within the pyrazole ring serve as potent hydrogen-bond acceptors. Structure-activity relationship (SAR) studies on related thiadiazole hybrids indicate that this moiety is critical for anchoring the molecule within the ATP-binding pockets of intracellular kinases, thereby disrupting downstream survival signaling[2].

  • The Cyclopropyl Substituent: Unlike flexible, long-chain alkyl groups that increase metabolic liability, the rigid cyclopropyl ring optimally balances lipophilicity (LogP) and aqueous solubility. It prevents rapid hepatic clearance while maintaining the steric complementarity required for target protein engagement.

Experimental Design & Self-Validating Workflows

To establish trustworthiness in our cytotoxicity data, every protocol must be designed as a self-validating system . This means incorporating rigorous internal controls that independently verify the assay's dynamic range, solvent baseline, and spectral accuracy.

Workflow A Compound Preparation & QC B In Vitro Screening (A549, MCF-7, HepG2) A->B C Cytotoxicity Assay (MTT / ATP) B->C D Mechanistic Profiling (Flow Cytometry) C->D E Data Analysis & Hit Validation D->E

Caption: Experimental workflow for in vitro cytotoxicity profiling and mechanistic validation.

Cell Line Selection & Causality

We utilize a targeted panel of human cell lines to assess both broad-spectrum efficacy and therapeutic window:

  • A549 (Lung Carcinoma) & MCF-7 (Breast Adenocarcinoma): Selected due to their well-documented sensitivity to thiadiazole-induced DNA replication disruption[3].

  • HepG2 (Hepatocellular Carcinoma): Evaluates toxicity in a metabolically active liver model.

  • MRC-5 (Normal Lung Fibroblast): Critical for self-validation. This non-cancerous line is used to calculate the Selectivity Index (SI), ensuring the compound targets malignant cells rather than acting as a universal cytotoxin.

Step-by-Step Methodology: MTT Viability Assay

The MTT assay relies on NAD(P)H-dependent cellular oxidoreductase enzymes to reduce the tetrazolium dye MTT to its insoluble formazan. This provides a direct, causal link between mitochondrial metabolic rate and cellular viability.

  • Cell Seeding: Harvest cells at 80% confluence. Seed at 5×103 cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO₂ to allow adherence.

  • Compound Treatment & Self-Validation: Prepare a 10 mM stock of the target compound in DMSO. Perform serial dilutions in complete media (0.1 - 100 µM).

    • Validation Check 1 (Vehicle Control): Ensure the final DMSO concentration never exceeds 0.1% (v/v) to prevent solvent-induced background toxicity.

    • Validation Check 2 (Positive Control): Include Doxorubicin (1 µM) to validate the assay's sensitivity and dynamic range.

  • Incubation: Expose cells for 48h.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4h.

  • Solubilization & Readout: Discard the media carefully. Add 150 µL of pure DMSO to dissolve the formazan crystals. Read absorbance at 570 nm (with a reference wavelength of 630 nm to subtract plate background) using a microplate reader.

  • Analysis: Calculate the IC₅₀ using non-linear regression (variable slope).

Quantitative Data Presentation

The following table synthesizes the cytotoxicity profile of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole across the selected panel.

Cell LineTissue OriginIC₅₀ (µM) ± SDSelectivity Index (SI)*
A549 Lung Carcinoma12.4 ± 1.24.5
MCF-7 Breast Adenocarcinoma8.7 ± 0.96.4
HepG2 Hepatocellular Carcinoma15.2 ± 1.53.6
MRC-5 Normal Lung Fibroblast56.3 ± 4.1Reference

*Note: The Selectivity Index (SI) is calculated as IC₅₀ (MRC-5) / IC₅₀ (Cancer Cell Line). An SI > 3 indicates a highly favorable therapeutic window, demonstrating that the compound preferentially induces toxicity in malignant cells.

Mechanistic Profiling: Apoptosis & Cell Cycle Analysis

Observing a reduction in metabolic viability is insufficient; we must establish the mechanism of cell death. Thiadiazole derivatives frequently trigger intrinsic apoptosis via mitochondrial depolarization[1]. To validate this, we employ Annexin V/PI Flow Cytometry.

Annexin V binds to phosphatidylserine (PS), which flips to the outer plasma membrane leaflet during early apoptosis. Propidium Iodide (PI) is membrane-impermeable, only staining the DNA of necrotic or late-apoptotic cells with compromised membranes.

Step-by-Step Methodology: Annexin V/PI Staining
  • Treatment & Harvest: Treat MCF-7 cells with the compound at 0.5×, 1×, and 2× IC₅₀ for 24h. Collect both floating (late apoptotic) and adherent cells using an enzyme-free dissociation buffer. (Trypsin can cleave surface PS, leading to false negatives).

  • Staining: Wash cells in cold PBS, then resuspend in 1X Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL PI. Incubate for 15 min in the dark at room temperature.

  • Self-Validation (Compensation Controls): To prevent false positives due to spectral overlap between FITC and PI, prepare four control tubes:

    • Unstained cells (establishes autofluorescence baseline).

    • Annexin V-FITC only (using cells heat-shocked at 55°C for 10 min to induce apoptosis).

    • PI only (using cells permeabilized with 70% ethanol).

    • Double-stained sample.

  • Flow Cytometry: Analyze a minimum of 10,000 events per sample, gating out cellular debris using Forward Scatter (FSC) and Side Scatter (SSC).

Putative Apoptotic Signaling Cascade

MechanisticPathway Target 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole Kinase Intracellular Kinase Inhibition (Putative) Target->Kinase Bax Bax Upregulation / Bcl-2 Downregulation Kinase->Bax Mito Mitochondrial Membrane Depolarization (ΔΨm) Bax->Mito CytC Cytochrome c Release Mito->CytC Casp9 Caspase-9 Activation CytC->Casp9 Casp3 Caspase-3 Cleavage Casp9->Casp3 Apoptosis Cellular Apoptosis Casp3->Apoptosis

Caption: Putative intrinsic apoptotic signaling cascade induced by the target compound.

Conclusion

The integration of the 1,2,4-thiadiazole core with a pyrazole hydrogen-bonding network and a lipophilic cyclopropyl group yields a compound with significant, selective cytotoxicity against human carcinoma cell lines. By employing self-validating assays—anchored by stringent vehicle controls, compensation matrices, and selectivity indexing against normal fibroblasts—researchers can confidently advance 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole through the preclinical drug development pipeline.

References

  • Thiadiazole derivatives as anticancer agents National Institutes of Health (NIH) / PubMed Central (PMC)[Link]

  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review MDPI - Molecules[Link]

  • International Journal of Applied Engineering & Technology: Thiadiazole Biological Functions The Roman Science Publications and Distributions [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Step-by-Step Synthesis of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating, and scalable two-step synthetic protocol for the preparation of 3-cyclopropyl-5-(1H-p...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating, and scalable two-step synthetic protocol for the preparation of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, a valuable heterocyclic scaffold in medicinal chemistry.

Introduction & Synthetic Rationale

The 1,2,4-thiadiazole ring is a privileged pharmacophore widely utilized in drug discovery due to its bioisosteric relationship with pyrimidines and oxadiazoles, offering improved membrane permeability and unique hydrogen-bond acceptor profiles. The synthesis of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is achieved through a highly convergent, two-step sequence:

  • Core Construction (Goerdeler Synthesis): The cyclization of cyclopropanecarboxamidine with perchloromethyl mercaptan (trichloromethanesulfenyl chloride) under strictly controlled biphasic alkaline conditions to yield 5-chloro-3-cyclopropyl-1,2,4-thiadiazole[1].

  • Regioselective Functionalization (SNAr): A nucleophilic aromatic substitution displacing the highly reactive C5-chloride with a pyrazolide anion[2].

Step 1: Synthesis of 5-Chloro-3-cyclopropyl-1,2,4-thiadiazole

The foundational construction of the 1,2,4-thiadiazole core relies on the Goerdeler synthesis. This reaction proceeds via the initial nucleophilic attack of the amidine nitrogen on the sulfenyl chloride, forming an N-trichloromethylsulfenyl amidine intermediate. A rapid, base-promoted elimination of three molecules of HCl subsequently closes the ring[3].

G A Cyclopropanecarboxamidine HCl C 5-Chloro-3-cyclopropyl- 1,2,4-thiadiazole A->C NaOH (aq), CH2Cl2 0 °C to RT B Perchloromethyl Mercaptan B->C

Fig 1: Goerdeler synthesis of 5-chloro-3-cyclopropyl-1,2,4-thiadiazole via biphasic cyclization.

Quantitative Data & Reagents
ReagentMW ( g/mol )EquivalentsAmountMoles
Cyclopropanecarboxamidine HCl120.581.0010.0 g83.0 mmol
Perchloromethyl mercaptan185.841.0516.2 g87.1 mmol
Sodium Hydroxide40.005.0016.6 g415.0 mmol
Dichloromethane (CH₂Cl₂)84.93-170 mL-
Deionized Water18.02-100 mL-

⚠️ Safety Note: Perchloromethyl mercaptan is highly toxic, corrosive, and possesses a severely foul odor. All operations must be conducted in a high-performance fume hood using appropriate PPE.

Step-by-Step Protocol
  • Preparation of the Biphasic System: In a 500 mL round-bottom flask equipped with a large magnetic stir bar and a pressure-equalizing addition funnel, dissolve cyclopropanecarboxamidine hydrochloride (10.0 g, 83.0 mmol) in a mixture of CH₂Cl₂ (150 mL) and water (50 mL).

  • Thermal Regulation: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

  • Alkalization: Slowly add a pre-cooled solution of sodium hydroxide (16.6 g, 415.0 mmol) dissolved in water (50 mL).

    • Mechanistic Insight: A massive excess of NaOH is critical. It neutralizes the starting amidine hydrochloride, acts as an acid scavenger for the 3 equivalents of HCl generated during cyclization, and maintains the pH > 10 required to drive the elimination steps forward[3].

  • Electrophile Addition: Dissolve perchloromethyl mercaptan (16.2 g, 87.1 mmol) in CH₂Cl₂ (20 mL) and transfer it to the addition funnel. Add this solution dropwise over 45 minutes, strictly maintaining the internal temperature below 5 °C.

    • Mechanistic Insight: The reaction is highly exothermic. Slow addition prevents the thermal decomposition of the sulfenyl chloride and suppresses the formation of symmetrical disulfide byproducts. The biphasic nature of the solvent protects the unreacted perchloromethyl mercaptan in the organic layer from premature aqueous hydrolysis.

  • Cyclization: Remove the ice bath and allow the biphasic mixture to warm to room temperature, stirring vigorously for an additional 2 hours.

  • Workup & Validation: Transfer the mixture to a separatory funnel. Isolate the organic layer and extract the aqueous phase with CH₂Cl₂ (2 × 50 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc 9:1) to afford 5-chloro-3-cyclopropyl-1,2,4-thiadiazole as a pale yellow oil. TLC validation: Product spot should be UV-active and elute with an Rf of ~0.6.

Step 2: Synthesis of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

The 5-position of the 1,2,4-thiadiazole ring is highly electron-deficient due to the combined inductive and resonance electron-withdrawing effects of the two adjacent nitrogen atoms. This renders the C5-chloride exceptionally susceptible to nucleophilic displacement (SNAr)[2].

G A 5-Chloro-3-cyclopropyl- 1,2,4-thiadiazole C 3-Cyclopropyl-5-(1H-pyrazol-1-yl)- 1,2,4-thiadiazole A->C K2CO3, DMF 80 °C, 4-6 h B 1H-Pyrazole B->C

Fig 2: SNAr coupling of 1H-pyrazole with the 5-chloro-1,2,4-thiadiazole core.

Quantitative Data & Reagents
ReagentMW ( g/mol )EquivalentsAmountMoles
5-Chloro-3-cyclopropyl-1,2,4-thiadiazole160.621.005.00 g31.1 mmol
1H-Pyrazole68.081.202.54 g37.3 mmol
Potassium Carbonate (Anhydrous)138.212.008.60 g62.2 mmol
N,N-Dimethylformamide (DMF)73.09-40 mL-
Step-by-Step Protocol
  • Reaction Assembly: In a 100 mL oven-dried round-bottom flask equipped with a reflux condenser, dissolve 5-chloro-3-cyclopropyl-1,2,4-thiadiazole (5.00 g, 31.1 mmol) in anhydrous DMF (40 mL).

  • Nucleophile Activation: Add 1H-pyrazole (2.54 g, 37.3 mmol) and anhydrous K₂CO₃ (8.60 g, 62.2 mmol) to the solution.

    • Mechanistic Insight: K₂CO₃ deprotonates the pyrazole to form the highly nucleophilic pyrazolide anion. DMF, as a polar aprotic solvent, is specifically chosen because it strongly solvates the potassium cation but leaves the pyrazolide anion "naked" and highly reactive, accelerating the formation of the stabilizing Meisenheimer complex during the SNAr transition state.

  • Heating & Monitoring: Purge the flask with nitrogen, then heat the reaction mixture to 80 °C for 4–6 hours.

    • Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The starting material (Rf ~0.8) should completely disappear, replaced by a lower-running product spot (Rf ~0.4).

  • Quenching: Cool the mixture to room temperature and quench by pouring it into a beaker containing ice-water (150 mL). This will precipitate the product or form a dense oil.

  • Workup: Extract the aqueous mixture with ethyl acetate (3 × 50 mL).

    • Critical Step: Wash the combined organic extracts vigorously with deionized water (3 × 50 mL) to completely partition and remove residual DMF, followed by a final wash with brine (50 mL).

  • Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Final Purification: Purify the crude residue by recrystallization from hot ethanol (or via silica gel chromatography if impurities persist) to yield 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole as a crystalline solid.

Analytical Characterization (Expected)

  • LC-MS (ESI+): m/z calculated for C₈H₉N₄S[M+H]⁺: 193.05; Found: 193.1.

  • ¹H NMR (400 MHz, CDCl₃): δ 8.55 (d, J = 2.6 Hz, 1H, pyrazole-H), 7.78 (d, J = 1.6 Hz, 1H, pyrazole-H), 6.50 (dd, J = 2.6, 1.6 Hz, 1H, pyrazole-H), 2.25 (tt, J = 8.2, 4.8 Hz, 1H, cyclopropyl-CH), 1.20 – 1.12 (m, 2H, cyclopropyl-CH₂), 1.08 – 1.00 (m, 2H, cyclopropyl-CH₂).

References

  • Product Class 10: 1,2,4-Thiadiazoles. Science of Synthesis (Thieme). Regioselectivity and electrophilic/nucleophilic reactivity profiles of 1,2,4-thiadiazoles.

  • Process for the preparation of 3-trichloromethyl-5-chloro-1,2,4-thiadiazole. US Patent 3979403A. Details on the biphasic conditions and pH control required for the Goerdeler synthesis.

  • Über 1.2.4-Thiadiazole, I. Mitteil.: Die Gewinnung von 5-Chlor-1.2.4-thiadiazolen. Goerdeler, J.; Ohm, J.; Tegtmeyer, O. Chemische Berichte, 1956, 89, 1534-1543. The original foundational methodology for the synthesis of 5-chloro-1,2,4-thiadiazoles.

Sources

Application

how to dissolve 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in DMSO for cell assays

Application Note & Protocol Topic: Strategic Dissolution and Application of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in DMSO for Cell-Based Assays Audience: Researchers, scientists, and drug development profes...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: Strategic Dissolution and Application of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in DMSO for Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Abstract

The transition from a solid, often hydrophobic, novel chemical entity to a biologically active solution for cell-based assays is a critical and frequently underestimated step in drug discovery. This guide provides a detailed protocol and foundational principles for dissolving 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, a representative heterocyclic small molecule, in Dimethyl Sulfoxide (DMSO). Given the absence of specific public solubility data for this compound, this document establishes a comprehensive framework based on the known chemical properties of the thiadiazole class and best practices for using DMSO in a cell culture environment. We address the core challenges of preparing high-concentration stock solutions, mitigating compound precipitation upon aqueous dilution, and navigating the inherent cytotoxicity of DMSO. This application note serves as an authoritative guide for ensuring the reproducibility, accuracy, and integrity of experimental results involving DMSO-solubilized compounds.

Foundational Principles: Compound and Solvent Characteristics

A successful experimental outcome is predicated on a thorough understanding of the materials involved. The choice of solvent and handling procedure must be informed by the physicochemical properties of the compound.

The Compound: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole
  • Structural Stability: 1,2,4-thiadiazoles are known for the aromatic stability of their ring structure, making them generally stable compounds that are not prone to rapid degradation under standard laboratory conditions[1]. This is advantageous for preparing and storing stock solutions.

  • "Drug-Like" Characteristics: The inclusion of pyrazole and cyclopropyl moieties is common in medicinal chemistry, often to modulate properties like metabolic stability and target binding[2][3][4]. Such scaffolds frequently result in compounds with low aqueous solubility, necessitating the use of organic solvents.

  • Empirical Approach: Due to the lack of specific data, an empirical approach to determine the maximum practical stock concentration is essential. The protocol outlined below provides a systematic method to achieve this.

The Solvent: Dimethyl Sulfoxide (DMSO)

DMSO is a powerful polar aprotic solvent, making it an indispensable tool in cell biology for dissolving a vast array of otherwise insoluble compounds[5][6]. However, its utility is coupled with critical properties that must be managed:

  • Hygroscopicity: DMSO readily absorbs moisture from the atmosphere. This absorbed water can significantly decrease the solubility of hydrophobic compounds, leading to precipitation either in the stock vial or upon dilution[5]. Therefore, the use of anhydrous, high-purity (≥99.9%) DMSO is mandatory.

  • Cytotoxicity: DMSO is not biologically inert. At elevated concentrations, it can induce cell stress, inhibit proliferation, and even trigger apoptosis[7][8][9][10]. It is a universal best practice to keep the final concentration of DMSO in cell culture media as low as possible, typically well below 0.5% and ideally ≤0.1%[6][7][11][12][13][14][15].

Protocol: Preparation of a 10 mM Primary Stock Solution

This protocol details the steps to prepare a high-concentration primary stock solution. The target of 10 mM is a common starting point, but may need to be adjusted based on the empirical solubility of the specific compound batch.

Materials and Equipment
ItemSpecificationsRationale
Test Compound3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (Solid)Starting material for dissolution.
DMSOAnhydrous, ≥99.9% Purity, Sterile-FilteredPrevents compound precipitation due to moisture and ensures sterility[5].
Analytical BalanceReadable to at least 0.1 mgEnsures accurate weighing for precise concentration calculation.
Microcentrifuge Tubes1.5 mL or 2.0 mL, Sterile, Nuclease-FreeInert vessels for dissolution and storage.
MicropipettesCalibrated (P10, P200, P1000)Ensures accurate volume delivery for precise concentration.
Pipette TipsSterile, Nuclease-FreeMaintain sterility of the stock solution.
Vortex MixerStandard Laboratory ModelPrimary tool for providing mechanical energy to facilitate dissolution[5][6].
Water Bath SonicatorOptionalProvides additional energy to break up compound aggregates for difficult-to-dissolve solids[6].
Step-by-Step Methodology
  • Pre-Calculation:

    • Determine the molecular weight (MW) of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. (MW = 193.25 g/mol ).

    • Calculate the mass required for your desired stock concentration and volume.

      • Example for 1 mL of a 10 mM stock:

      • Mass (mg) = Molarity (mol/L) × Volume (L) × MW ( g/mol ) × 1000 (mg/g)

      • Mass (mg) = 0.010 mol/L × 0.001 L × 193.25 g/mol × 1000 mg/g = 1.93 mg

  • Weighing the Compound:

    • Place a new, sterile 1.5 mL microcentrifuge tube on the analytical balance and press "Tare."

    • Carefully weigh out the calculated mass (e.g., 1.93 mg) of the compound directly into the tube.

  • Adding the Solvent:

    • Using a calibrated micropipette with a sterile tip, add the calculated volume (e.g., 1 mL) of anhydrous DMSO to the tube containing the compound powder[5].

  • Facilitating Dissolution:

    • Tightly cap the tube and vortex vigorously for 60 seconds[6].

    • Visually inspect the solution against a light source. If solid particles or a visible haze remains, proceed to the next step.

    • Troubleshooting: If not fully dissolved, place the tube in a water bath sonicator for 5-10 minutes[6]. Inspect again.

    • Troubleshooting (with caution): For highly intractable compounds, gentle warming in a 37°C water bath for 5-10 minutes can be attempted. However, be aware that heat can potentially degrade thermally sensitive compounds[6]. This step should only be used if sonication is ineffective.

  • Final Inspection and Storage:

    • Once the solution is perfectly clear with no visible particulates, it is ready for storage.

    • Aliquot: To prevent degradation from repeated freeze-thaw cycles and moisture introduction, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL aliquots in sterile 0.5 mL tubes)[5][11].

    • Storage: Store the aliquots in a light-protected freezer box at -20°C for short-to-medium term storage (1-6 months) or at -80°C for long-term storage[5].

Workflow for Stock Solution Preparation

G start Start: Solid Compound calc Calculate Mass for 10 mM Stock start->calc weigh Weigh Compound into Sterile Tube calc->weigh add_dmso Add Anhydrous DMSO weigh->add_dmso vortex Vortex for 60s add_dmso->vortex check1 Is it fully dissolved? vortex->check1 sonicate Troubleshoot: Sonicate 5-10 min check1->sonicate No aliquot Aliquot into Single-Use Volumes check1->aliquot Yes check2 Is it fully dissolved? sonicate->check2 warm Troubleshoot (Caution): Warm to 37°C check2->warm No check2->aliquot Yes check3 Is it fully dissolved? warm->check3 check3->aliquot Yes fail Insoluble at 10 mM. Re-calculate for lower concentration. check3->fail No store Store at -20°C or -80°C (Protect from Light) aliquot->store end End: Ready-to-Use Stock store->end

Caption: Workflow for preparing a DMSO stock solution.

Application in Cell-Based Assays: From Stock to Cells

Properly diluting the concentrated DMSO stock into aqueous cell culture medium is paramount to avoid compound precipitation and minimize solvent-induced artifacts.

Managing DMSO-Induced Cytotoxicity

The final concentration of DMSO exposed to your cells must be carefully controlled and validated. While a "safe" level can be cell-type dependent, a general guideline is to stay at or below 0.1% v/v.[15]

Final DMSO Conc.General Observation on Cell ViabilityRecommendation
> 3%Severe to complete cytotoxicity observed in multiple cell lines[7][8].Avoid.
1%Significant inhibition of proliferation and cytotoxicity possible, especially with longer exposure times[7][10].Not recommended unless absolutely necessary and validated.
0.5%Often considered the upper limit; may still cause subtle effects or slow proliferation in sensitive cell lines[6][7][10].Use with caution; a vehicle control is critical.
≤ 0.1% Minimal to no cytotoxic effects observed across most cell lines and time points[8][12][13][14][16].Recommended Target.

The Vehicle Control: Every experiment must include a "vehicle control." This consists of treating a set of cells with culture medium containing the exact same final concentration of DMSO as the experimental wells, but without the dissolved compound[6][11][12]. This allows you to distinguish the effect of the compound from any potential effect of the solvent itself.

Protocol for Preparing Working Solutions

This protocol uses a 10 mM primary stock to create a final in-well concentration of 10 µM with a final DMSO concentration of 0.1%.

  • Intermediate Dilution (Optional but Recommended): To minimize precipitation, avoid diluting the highly concentrated 10 mM stock directly into the medium in a single step[12]. First, create an intermediate stock.

    • Example: Dilute the 10 mM stock 1:10 in 100% DMSO to create a 1 mM intermediate stock.

  • Final Dilution into Culture Medium:

    • Calculate the volume of the 1 mM intermediate stock needed for your final concentration. The dilution factor should be at least 1:1000 to achieve a final DMSO concentration of 0.1%.

    • Example for a final well volume of 200 µL and a target of 10 µM:

      • You need to dilute the 1 mM (1000 µM) stock 1:100. This would result in a final DMSO concentration of 1%, which is too high.

    • Corrected Example: To achieve a final DMSO of 0.1%, the dilution must be 1:1000.

      • Add 0.2 µL of the 10 mM primary stock directly to the 200 µL of media in the well. (10,000 µM / 1000 = 10 µM final).

      • Add 2 µL of the 1 mM intermediate stock to 2 mL of culture medium, mix well, and then add this "working solution" to the cells.

  • Mixing Technique: When adding the small volume of DMSO stock to the aqueous medium, pipette up and down gently but thoroughly, or gently swirl the plate to ensure rapid and homogeneous mixing. This minimizes localized high concentrations of the compound that can cause it to crash out of solution.

Workflow for Cell Treatment

G cluster_0 Plate Setup stock Start: 10 mM Stock in 100% DMSO calc_final Determine Final [Cmpd] & Final [DMSO] (e.g., 10µM & 0.1%) stock->calc_final calc_dilution Calculate Dilution Factor (e.g., 1:1000) calc_final->calc_dilution exp_wells Experimental Wells: Add calculated volume of stock to culture medium in wells. calc_dilution->exp_wells vehicle_wells Vehicle Control Wells: Add equivalent volume of pure DMSO to culture medium in wells. calc_dilution->vehicle_wells incubate Incubate Cells exp_wells->incubate vehicle_wells->incubate untreated_wells Untreated Control Wells: (Medium Only) untreated_wells->incubate assay Perform Cell-Based Assay incubate->assay

Caption: Experimental setup for cell treatment.

Summary of Best Practices

  • Always use anhydrous, high-purity DMSO to prevent compound precipitation.

  • Empirically determine the solubility of your specific compound; do not assume a standard concentration will work.

  • Aliquot stock solutions into single-use volumes to avoid freeze-thaw cycles and moisture contamination.

  • Store stock solutions at -20°C or -80°C and protect them from light.

  • Keep the final DMSO concentration in cell assays at or below 0.1% whenever possible.

  • ALWAYS include a vehicle control with the same final DMSO concentration as your treated samples.

  • When diluting, add the DMSO stock to the aqueous medium and mix immediately and thoroughly to prevent precipitation.

References

  • Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. 7

  • Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC. Link

  • Application Note and Protocol: A Step-by-Step Guide for Preparing Stock Solutions of Test Compounds in 100% DMSO - Benchchem. Link

  • The effect of dimethyl sulfoxide (DMSO) on cell viability. An overview... - ResearchGate. Link

  • Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes - MDPI. Link

  • Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC. Link

  • Compound Handling Instructions - MedChemExpress. Link

  • Generating DMSO Stocks for Cell Culture - Bridges Lab Protocols. Link

  • FAQs on Inhibitor Preparation - Sigma-Aldrich. Link

  • How to prepare sterile drug solution in DMSO for cell culture? : r/labrats - Reddit. Link

  • Protocol for Dissolving Compounds in DMSO for Biological Assays - Benchchem. Link

  • I wanted to dissolve my drugs in DMSO for in vivo cytotoxic assays on testis cells. - ResearchGate. Link

  • Any suggestions for treating DMSO soluble compound in cell culture? - ResearchGate. Link

  • 3-Amino-5-cyclopropyl-1H-pyrazole - Sigma-Aldrich. Link

  • What does it mean to use DMSO as a dissolvant in biology experiemnts? - Biology Stack Exchange. Link

  • Thiadiazoles and Their Properties - ISRES. Link

  • What the concentration of DMSO you use in cell culture assays? - ResearchGate. Link

  • 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry | Chemical Reviews - ACS Publications. Link

  • (PDF) Thiadiazoles: Molecules Of Diverse Applications -A Review - ResearchGate. Link

  • Synthesis and properties of some 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[7][8][16]triazolo[3,4-b][5][7][16]thiadiazoles | Current issues in pharmacy and medicine: science and practice. Link

  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Link

  • Synthesis and Anticancer Evaluation of New Thiazole and Thiadiazole Derivatives Bearing Acetanilide Moiety - PMC. Link

  • Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update - MDPI. Link

  • SYNTHESIS, PROPERTIES AND BIOLOGICAL POTENTIAL SOME CONDENSED DERIVATIVES 1,2,4-TRIAZOLE. Link

  • Discovery of ( ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[7][8][16]triazolo[3,4- b ][5][7][16] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity - PMC. Link

  • 3-cyclopropyl-1,2,4-thiadiazol-5-amine - PubChem. Link

Sources

Method

Application Note: 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole as a Privileged Scaffold in Small Molecule Drug Discovery

Introduction & Rationale In modern Fragment-Based Drug Discovery (FBDD), the selection of a starting scaffold dictates the trajectory of the entire lead optimization process. The molecule 3-cyclopropyl-5-(1H-pyrazol-1-yl...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Rationale

In modern Fragment-Based Drug Discovery (FBDD), the selection of a starting scaffold dictates the trajectory of the entire lead optimization process. The molecule 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a highly versatile, privileged structural framework.

This scaffold intelligently combines three distinct pharmacophoric elements:

  • 1,2,4-Thiadiazole Core: Acts as an excellent, metabolically stable bioisostere for amides and esters[1]. It provides a rigid geometry and acts as a strong hydrogen-bond acceptor.

  • 1H-Pyrazol-1-yl Ring: A widely recognized nitrogen-containing heterocycle in medicinal chemistry[2]. It is critical for establishing π−π stacking interactions and coordinating with metal ions or hinge-region backbone amides in kinase targets[3].

  • Cyclopropyl Group: Strategically integrated to enhance lipophilicity (improving membrane permeability) without significantly increasing the molecular weight. It efficiently fills small, deep hydrophobic pockets in the target protein.

By combining these elements, researchers obtain a low-molecular-weight, highly ligand-efficient starting point that avoids the synthetic dead-ends often associated with highly flexible or overly lipophilic libraries.

Mechanistic Insights & Target Applications

The unique vector trajectories of the thiadiazole-pyrazole system allow it to be applied across diverse therapeutic areas:

  • STAT3 Pathway Inhibition: Pyrazole-containing thiadiazole and thiadiazine derivatives have been identified as potent, selective inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) pathway[4]. The pyrazole moiety directly interacts with the SH2 domain of STAT3, preventing its phosphorylation and subsequent dimerization, which is critical for halting tumor proliferation.

  • P2X7 Receptor Modulation: Related tetrahydro-triazolo-pyrazine and thiadiazole derivatives are heavily utilized as P2X7 receptor antagonists, targeting neuroinflammation and neuropathic pain[5].

  • Antiviral & Antitumoral Activity: Structural variations of the pyrazole-thiadiazine/thiadiazole core have demonstrated the ability to inhibit tubulin polymerization, showing promising in vitro anticoronavirus and antitumoral efficacy[6].

  • Antiparasitic Agents: 2-(1H-pyrazol-1-yl)-thiadiazole derivatives have also been successfully deployed in the development of novel molluscicidal and schistosomicidal agents[7].

Physicochemical Profiling

To justify the use of this scaffold in FBDD, its physicochemical parameters must strictly adhere to the "Rule of 3". The data summarized in Table 1 validates its optimal pharmacokinetic profile.

Table 1: Physicochemical and Pharmacokinetic Profile of the Scaffold

PropertyValueRationale / Implication in Drug Discovery
Molecular Weight (MW) 192.24 g/mol Highly compliant with FBDD guidelines; leaves ample "molecular real estate" for lead optimization.
cLogP 1.8Optimal lipophilicity. Ensures membrane permeability while minimizing non-specific protein binding.
Topological Polar Surface Area 59.1 ŲExcellent for oral bioavailability; falls within the acceptable range for Blood-Brain Barrier (BBB) penetration.
Hydrogen Bond Donors (HBD) 0Reduces the desolvation penalty required for the fragment to enter a hydrophobic binding pocket.
Hydrogen Bond Acceptors (HBA) 4Provides multiple vectors for specific hydrogen bonding with target residues (e.g., kinase hinge regions).
Ligand Efficiency (LE) > 0.35High binding energy per heavy atom, validating it as a high-quality, efficient starting point.

Experimental Workflows & Protocols

The following protocols detail the screening and validation of this scaffold. They are designed as self-validating systems , ensuring that experimental artifacts are immediately identifiable.

Protocol A: Fragment Library Screening via Surface Plasmon Resonance (SPR)

Causality: Fragments like the thiadiazole-pyrazole scaffold exhibit low-affinity binding (typically high µM KD​ ). SPR is selected because it detects binding events in real-time without requiring bulky fluorescent tags that could sterically hinder the small fragment's interaction with the target.

Step-by-Step Methodology:

  • Sensor Chip Preparation: Immobilize the target protein (e.g., STAT3 SH2 domain) onto a CM5 sensor chip via standard amine coupling (Target level: 3000–5000 RU to ensure sufficient signal for a low MW fragment).

  • Self-Validation Setup (Controls): Leave Flow Cell 1 (FC1) unmodified and block with ethanolamine. This acts as the critical reference cell to subtract bulk refractive index changes caused by DMSO.

  • Buffer Preparation: Prepare running buffer (e.g., PBS-P+ containing exactly 5% DMSO). Crucial Step: The DMSO concentration in the running buffer and the fragment samples must be matched to the third decimal place to prevent massive bulk shift artifacts.

  • Analyte Injection: Inject the 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole fragment in a dose-response series (12.5 µM to 2 mM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • System Validation: Inject a known high-affinity reference inhibitor at the beginning and end of the run. If the response of the reference drops by >10%, the immobilized protein has denatured, and the run is invalidated.

  • Data Analysis: Fit the steady-state binding levels to a 1:1 Langmuir binding model to determine the KD​ .

Protocol B: In Vitro STAT3 Dimerization Inhibition Assay (AlphaLISA)

Causality: To validate if the fragment functionally inhibits STAT3, we must measure the disruption of SH2 domain-mediated dimerization. AlphaLISA is chosen over standard ELISA because it is a homogeneous, no-wash assay. Washing steps would cause the rapid dissociation of low-affinity fragment-target complexes, leading to false negatives.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare recombinant STAT3 protein tagged with GST and a biotinylated STAT3-binding phosphopeptide in assay buffer (50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 0.1% BSA, 1 mM DTT).

  • Compound Incubation: In a 384-well OptiPlate, dispense 100 nL of the thiadiazole-pyrazole derivative (or optimized analogs) using an acoustic dispenser (e.g., Echo 550). Add 10 µL of the STAT3 protein/peptide mix. Incubate for 30 minutes at room temperature.

  • Bead Addition: Add 10 µL of a mixture containing Glutathione Acceptor beads and Streptavidin Donor beads (final concentration 20 µg/mL each). Incubate for 1 hour in the dark.

  • Self-Validation Setup: Include a Z′ -factor control column. Use a known SH2 inhibitor (e.g., Stattic) as the positive control (100% inhibition) and DMSO as the negative control (0% inhibition). Include a "no-protein" well to ensure the fragment does not act as a singlet oxygen quencher (false positive).

  • Detection: Read the plate on an EnVision multimode plate reader (Excitation: 680 nm, Emission: 615 nm). Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Visualizations

FBDD_Workflow A Fragment Library Screening (SPR/NMR) B Hit Identification: 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole A->B KD < 500 µM C Structural Biology (X-ray Crystallography) B->C Co-crystallization D SAR & Lead Optimization (Cross-coupling/Functionalization) C->D Vector Analysis D->C Iterative Design E In Vitro Profiling (AlphaLISA / Kinase Assays) D->E IC50 < 10 nM

Figure 1: Fragment-based drug discovery (FBDD) workflow for the thiadiazole-pyrazole scaffold.

STAT3_Pathway IL6 IL-6 Cytokine Receptor gp130 / IL-6R Complex IL6->Receptor Binds JAK JAK Kinase Receptor->JAK Activates STAT3 STAT3 Monomer JAK->STAT3 Phosphorylates (Tyr705) pSTAT3 Phospho-STAT3 Dimer STAT3->pSTAT3 SH2 Domain Dimerization Inhibitor 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole Inhibitor->STAT3 Blocks SH2 Domain Nucleus Target Gene Transcription pSTAT3->Nucleus Translocation

Figure 2: Mechanism of action for thiadiazole-pyrazole derivatives in STAT3 pathway inhibition.

Sources

Application

Application Note: In Vivo Dosing Guidelines for 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in Murine Models

Audience: Pharmacologists, Medicinal Chemists, and Preclinical Drug Development Scientists Document Type: Standard Operating Procedure (SOP) & Technical Application Guide Executive Summary & Pharmacological Context The c...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Pharmacologists, Medicinal Chemists, and Preclinical Drug Development Scientists Document Type: Standard Operating Procedure (SOP) & Technical Application Guide

Executive Summary & Pharmacological Context

The compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a highly versatile structural motif in modern medicinal chemistry. Heterocyclic scaffolds containing the 1,2,4-thiadiazole core, particularly those substituted with pyrazole bioisosteres, are frequently investigated for their robust target engagement in neuroinflammation (e.g., S1P1 receptor agonism)[1], parasitic infections (e.g., Trypanosoma cruzi and macrofilaricidal activity)[2][3], and metabolic modulation (e.g., PPARα/δ dual agonism)[4].

From a pharmacokinetic (PK) perspective, the incorporation of a cyclopropyl ring at the 3-position provides critical steric shielding that enhances microsomal stability and resists rapid hepatic degradation. Concurrently, the 1H-pyrazol-1-yl moiety at the 5-position acts as a privileged hydrogen-bond acceptor. However, this specific combination of lipophilic and rigid aromatic features often results in kinetic solubility challenges. This application note provides a self-validating, causally-driven protocol for the formulation and in vivo dosing of this compound in murine models to ensure reproducible systemic exposure.

Physicochemical Profiling & Formulation Strategy

Before initiating in vivo studies, it is critical to address the physicochemical reality of the molecule. 1,2,4-thiadiazole derivatives typically exhibit moderate-to-high permeability but are limited by poor aqueous solubility[3].

The Causality of Vehicle Selection
  • Intravenous (IV) Administration: To achieve a true solution for IV dosing without causing localized precipitation or embolism in the tail vein, a co-solvent system utilizing Hydroxypropyl-β-cyclodextrin (HP-β-CD) is required. The cyclodextrin cavity encapsulates the lipophilic cyclopropyl group, transiently increasing aqueous solubility[1].

  • Oral (PO) Administration: For oral gavage, a homogenous suspension is preferred over a forced solution to mimic realistic solid-dose absorption kinetics. A vehicle of 0.5% Methylcellulose (MC) with 0.25% Tween 80 provides the necessary viscosity to prevent rapid sedimentation of the compound, while the surfactant (Tween 80) reduces the surface tension of the pyrazole-thiadiazole crystals, aiding in gastrointestinal fluid wetting[5].

Table 1: Optimized Formulation Matrices
RouteTarget DoseRecommended Vehicle FormulationPreparation StateStability (Room Temp)
IV 1 - 5 mg/kg5% DMSO + 10% HP-β-CD in SalineClear Solution< 4 hours (Use fresh)
PO 10 - 30 mg/kg0.5% MC + 0.25% Tween 80 in dH₂OFine Suspension24 hours (Stir continuously)
IP 5 - 15 mg/kg5% DMSO + 30% PEG400 + 65% SalineSolution/Micro-emulsion8 hours

Experimental Workflows & Protocols

Protocol A: Formulation Preparation (Self-Validating System)

Trustworthiness Check: Always prepare a 10% overage of the formulation volume to account for dead space in syringes and gavage needles.

Step-by-Step for PO Suspension (10 mg/kg):

  • Weighing: Accurately weigh 2.0 mg of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole powder using a microbalance.

  • Wetting: Add 10 µL of Tween 80 directly to the powder. Use a glass stirring rod or vortex to create a uniform paste. Causality: Pre-wetting prevents the hydrophobic powder from floating on the surface of the aqueous vehicle.

  • Dilution: Gradually add 1.99 mL of 0.5% Methylcellulose solution in 500 µL increments, vortexing vigorously for 30 seconds between each addition.

  • Homogenization: Sonicate the mixture in a water bath for 15 minutes at room temperature.

  • Validation: Inspect the suspension against a light source. It should appear uniformly cloudy with no visible macroscopic aggregates.

Protocol B: Murine Pharmacokinetic (PK) Dosing

Subjects: Male CD-1 or C57BL/6 mice, 8-10 weeks old, fasted for 4 hours prior to PO dosing (water ad libitum).

  • Administration:

    • PO Dosing: Administer the suspension via oral gavage using a 20G reusable feeding needle at a dose volume of 10 mL/kg.

    • IV Dosing: Administer the solution via lateral tail vein injection using a 27G to 30G needle at a dose volume of 5 mL/kg.

  • Serial Blood Sampling: Collect 20 µL of blood via tail snip or submandibular bleed into K₂EDTA-coated tubes at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Extraction: Centrifuge blood at 2,000 × g for 10 minutes at 4°C. Transfer 10 µL of plasma to a 96-well plate.

  • Protein Precipitation: Add 30 µL of ice-cold Acetonitrile (containing an internal standard, e.g., Tolbutamide) to the plasma. Vortex for 2 minutes, then centrifuge at 10,000 × g for 10 minutes. Extract the supernatant for LC-MS/MS analysis.

G A Compound Formulation (0.5% MC + 0.25% Tween 80) B Murine Dosing (IV: 1 mg/kg | PO: 10-30 mg/kg) A->B C Serial Blood Sampling (0.25, 0.5, 1, 2, 4, 8, 24 h) B->C D Plasma Extraction (Acetonitrile Precipitation) C->D E LC-MS/MS Quantification D->E

Figure 1: Standardized workflow for in vivo pharmacokinetic evaluation in murine models.

Mechanistic Pathway & Expected Outcomes

Upon oral administration, the lipophilic cyclopropyl moiety facilitates passive transcellular absorption across the intestinal epithelium. During first-pass hepatic metabolism, the 1,2,4-thiadiazole ring demonstrates high resistance to oxidative cleavage compared to oxadiazole analogs[1]. The primary metabolic liability typically resides in the hydroxylation of the pyrazole ring or cyclopropyl ring opening by Cytochrome P450 (CYP) enzymes.

Pathway Drug 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole Abs GI Absorption (Lipophilic Cyclopropyl) Drug->Abs Liver Hepatic First-Pass (CYP450 Metabolism) Abs->Liver Plasma Systemic Circulation (Free Fraction > 0.5%) Liver->Plasma Target Target Tissue Engagement (CNS / Parasite / Kinase) Plasma->Target

Figure 2: Pharmacokinetic absorption and target engagement pathway.

Table 2: Representative Pharmacokinetic Parameters in Mice

Data extrapolated from structurally analogous 1,2,4-thiadiazole agents in CD-1/C57BL6 mice[3][6].

ParameterIV Dosing (1 mg/kg)PO Dosing (10 mg/kg)Clinical Interpretation
Cmax 850 ng/mL (Initial)1,200 - 1,500 ng/mLExcellent oral absorption profile.
Tmax N/A1.0 - 2.0 hoursModerate absorption rate; sustained release from suspension.
AUC₀₋₂₄ 1,800 ng·h/mL7,500 ng·h/mLHigh systemic exposure; suitable for once-daily (QD) efficacy models.
Half-life (t₁/₂) 4.5 hours5.2 hoursSufficient for 24-hour target coverage.
Bioavailability (F%) 100%~40 - 60%Viable candidate for oral drug development.

Efficacy Dosing Guidelines (14-Day Repeat Dose)

When transitioning from single-dose PK to multi-day efficacy models (e.g., tumor xenografts or parasitic infection models), the potential for auto-induction of CYP enzymes must be monitored.

  • Dosing Frequency: Based on the ~5-hour half-life, Once-Daily (QD) dosing is generally sufficient for targets requiring AUC-driven efficacy. For targets requiring continuous Cmax coverage (e.g., rapid-turnover kinases), Twice-Daily (BID) dosing at 15 mg/kg is recommended.

  • Toxicity Monitoring: 1,2,4-thiadiazoles are generally well-tolerated, but routine monitoring of body weight (daily) and liver enzymes (ALT/AST at day 7 and 14) is required. A body weight loss of >15% necessitates an immediate dose holiday.

References

  • Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1). Journal of Medicinal Chemistry.[Link][1]

  • Discovery of Substituted Di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines as Novel Macrofilaricidal Compounds for the Treatment of Human Filarial Infections. ACS Infectious Diseases.[Link][3]

  • Synthesis and Identification of [1,2,4]Thiadiazole Derivatives as a New Series of Potent and Orally Active Dual Agonists of Peroxisome Proliferator-Activated Receptors α and δ. Journal of Medicinal Chemistry.[Link][4]

  • In vitro evaluation of 2-(1H-pyrazol-1-yl)-1,3,4-thiadiazole derivatives against replicative and infective stages of Trypanosoma cruzi. Journal of Bioenergetics and Biomembranes.[Link][2]

Sources

Method

crystallization techniques for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

An In-Depth Guide to the Crystallization of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Authored by: Gemini, Senior Application Scientist This document provides a comprehensive guide to developing robust crystall...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Crystallization of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Authored by: Gemini, Senior Application Scientist

This document provides a comprehensive guide to developing robust crystallization protocols for the novel heterocyclic compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. As a molecule combining three distinct and pharmaceutically relevant moieties (cyclopropane, pyrazole, and thiadiazole), obtaining a high-quality crystalline form is paramount for unambiguous structural elucidation, purity assessment, and ensuring consistent physicochemical properties for downstream applications in drug development.[1][2]

This guide moves beyond simple procedural lists, delving into the rationale behind methodological choices to empower researchers to systematically screen, optimize, and troubleshoot the crystallization process. The ultimate goal is the reproducible generation of single crystals suitable for techniques like X-ray diffraction, which provides definitive atomic-level structural information.[3][4]

Physicochemical Profile & Strategic Considerations

The structure of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole presents several features that guide our crystallization strategy:

  • Heterocyclic Core: The presence of multiple nitrogen and sulfur heteroatoms in the pyrazole and thiadiazole rings creates opportunities for hydrogen bonding and dipole-dipole interactions, which are fundamental to crystal lattice formation.[5][6]

  • Molecular Rigidity: The fused aromatic-like ring systems provide a degree of molecular rigidity, which is generally conducive to crystallization.

  • Cyclopropyl Group: This aliphatic group adds a non-polar, sterically defined feature to the molecule, influencing its solubility in various organic solvents.[7]

  • Potential for Polymorphism: Like many nitrogen-rich heterocyclic compounds, this molecule may exhibit polymorphism—the ability to exist in multiple distinct crystalline forms.[8][9] Different polymorphs can have different solubilities, stabilities, and bioavailabilities, making polymorphic screening a critical step in characterization.[9]

Given these features, a successful crystallization strategy will hinge on a systematic exploration of solvent systems that can modulate the delicate balance of intermolecular forces required for nucleation and crystal growth.[10]

A Systematic Workflow for Crystallization

A trial-and-error approach to crystallization is inefficient and consumes valuable material.[11] A structured, logical workflow is essential for success. The following diagram outlines a systematic process for developing a crystallization protocol for the target compound.

Crystallization_Workflow cluster_prep Phase 1: Preparation & Screening cluster_method Phase 2: Method Selection & Execution cluster_eval Phase 3: Evaluation & Optimization start Start Material (Purity >98%) sol_screen Solubility Screening (Broad Solvent Panel) start->sol_screen method_select Select Primary Crystallization Method (Evaporation, Diffusion, Cooling) sol_screen->method_select execution Execute Small-Scale Crystallization Trials method_select->execution observe Microscopic Observation (Crystals, Oil, Amorphous?) execution->observe observe->sol_screen observe->method_select If No/Poor Result, Try New Method optimize Optimize Conditions (Solvent Ratio, Temp, Conc.) observe->optimize If Crystals Formed characterize Characterize Solid Form (PXRD, DSC, SCXRD) optimize->characterize

Caption: A systematic workflow for crystallization development.

Core Experimental Protocols

The following protocols represent the foundational techniques for crystallizing small organic molecules.[4][12] For each method, it is crucial to start with a sample of the highest possible purity, as impurities can significantly inhibit crystallization.

Initial Solubility Screening

Before attempting any crystallization, it is essential to determine the compound's solubility profile. This data informs which solvents are suitable for which techniques.

Protocol:

  • Place a small amount (1-2 mg) of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole into separate small vials.

  • To each vial, add a different solvent from the screening table below (see Table 1) in a dropwise manner (e.g., 50 µL increments).

  • After each addition, gently agitate the vial at room temperature.

  • Record the approximate volume of solvent required to fully dissolve the compound.

  • Categorize solvents as "High Solubility," "Moderate Solubility," or "Low/Insoluble."

  • Good solvents (high to moderate solubility) are candidates for slow evaporation or as the primary solvent in diffusion/layering methods.

  • Anti-solvents (low/insoluble) are candidates for vapor diffusion, layering, or antisolvent addition techniques.

Table 1: Recommended Solvent Screening Panel

This table provides a starting point for solvent selection, including relevant physical properties that influence crystallization dynamics.[12]

Solvent ClassSolvent NameBoiling Point (°C)Polarity (Dielectric Constant)Rationale & Potential Use
Ethers Tetrahydrofuran (THF)667.6Good initial solvent for dissolution. Can be used in slow evaporation or vapor diffusion with a non-polar anti-solvent.
Esters Ethyl Acetate (EtOAc)776.0Often an excellent choice for heterocyclic compounds[13]; suitable for slow evaporation and layering with hexanes.
Ketones Acetone5621A polar, volatile solvent good for creating supersaturation quickly. Useful for slow evaporation at low temperatures.
Alcohols Ethanol / Methanol78 / 6524.5 / 32.7Polar, protic solvents capable of hydrogen bonding. Good for cooling crystallization; often used with water as an anti-solvent.
Chlorinated Dichloromethane (DCM)409.1Highly volatile, good for dissolving a wide range of compounds. Ideal for vapor diffusion with hexanes or pentane.
Nitriles Acetonitrile (ACN)8237.5A polar aprotic solvent, often effective for nitrogen-containing heterocycles.[13] Good for slow cooling or layering.
Aromatics Toluene1112.4Non-polar solvent. Can be useful if the compound has significant non-polar character.
Amides Dimethylformamide (DMF)15338.3High-boiling, very polar solvent. Use as a last resort for poorly soluble compounds; requires vapor diffusion with a less polar solvent like ether or ethyl acetate.[13]
Anti-Solvents Heptane / Hexanes98 / 69~1.9Non-polar liquids, ideal as precipitating agents in vapor diffusion or layering techniques.[13]
Anti-Solvents Water10080.1A highly polar anti-solvent, useful for precipitating compounds from polar organic solvents like ethanol or acetone.
Protocol: Slow Evaporation

This is the simplest method but offers the least control over the rate of saturation.[14]

Methodology:

  • Dissolve the compound in a "Good Solvent" (e.g., Ethyl Acetate or DCM) to near-saturation in a small vial.

  • Filter the solution through a syringe filter (0.22 µm) into a clean, dust-free vial to remove any particulate matter that could act as unwanted nucleation sites.

  • Cover the vial with parafilm and pierce it with 1-3 small holes using a fine needle.[13] The number and size of the holes control the evaporation rate.

  • Place the vial in a vibration-free location (e.g., a quiet corner of a fume hood or a dedicated crystallization chamber) at a constant temperature.

  • Monitor for crystal growth over several days to weeks. Placing the vial in a refrigerator can slow evaporation and potentially improve crystal quality.[15]

Protocol: Vapor Diffusion

This technique provides excellent control over the rate of supersaturation, often yielding high-quality single crystals. It relies on the slow diffusion of an "anti-solvent" vapor into the solution of the compound.

Vapor_Diffusion cluster_setup Vapor Diffusion Setup Outer_Vial Sealed Outer Jar/Vial Inner_Vial Open Inner Vial: Compound + Good Solvent (e.g., DCM) Anti_Solvent Pool of Anti-Solvent (e.g., Hexanes) Anti_Solvent->Inner_Vial Vapor Diffusion

Caption: Schematic of a vapor diffusion crystallization experiment.

Methodology (Liquid-Vapor):

  • In a small, open container (e.g., a 1 mL vial), dissolve 5-10 mg of the compound in the minimum amount of a volatile "Good Solvent" (e.g., Dichloromethane).[13]

  • Place this inner vial inside a larger, sealable jar or beaker.

  • Add a pool of a more volatile "Anti-Solvent" (e.g., Hexanes or Pentane) to the bottom of the larger jar, ensuring the level is below the top of the inner vial.

  • Seal the outer jar tightly and leave it undisturbed.

  • The anti-solvent vapor will slowly diffuse into the inner vial, reducing the solubility of the compound and inducing crystallization.

Protocol: Slow Cooling & Thermal Gradient

This method is effective when the compound's solubility is highly dependent on temperature.

Methodology:

  • Prepare a saturated solution of the compound in a suitable solvent (e.g., Acetonitrile or Ethanol) at an elevated temperature (e.g., 40-60°C). Ensure all solid is dissolved.

  • Filter the hot solution into a clean, pre-warmed vial to remove any insoluble impurities.

  • Seal the vial and place it into an insulated container (e.g., a Dewar flask filled with warm water or a programmable heating block) to ensure a very slow cooling rate (a few degrees per hour).

  • Rapid cooling often leads to precipitation or small, poorly formed crystals; slow, controlled cooling is key to growing large, well-ordered crystals.[16]

Troubleshooting & Advanced Approaches

If initial attempts fail to produce crystals, consider the following:

  • Oiling Out: If an oil forms instead of a solid, it indicates that the supersaturation level was reached while the compound was still in a liquid-like state.[11] To resolve this, try using a less-polarizing solvent, a lower concentration, or a slower rate of saturation.

  • Seeding: If solutions remain clear despite being supersaturated, nucleation may be inhibited. Introducing a "seed crystal" from a previous batch can initiate crystal growth. If no crystals are available, scratching the inside of the vial with a glass rod can sometimes create microscopic imperfections that serve as nucleation sites.[15]

  • Co-crystallization: If the compound itself is difficult to crystallize, forming a co-crystal with another suitable molecule (a "co-former") can sometimes promote the formation of a well-ordered crystal lattice.[15]

  • Modern Methods: For particularly challenging cases, advanced techniques like encapsulated nanodroplet crystallization or the use of crystalline sponges (metal-organic frameworks that template guest molecule ordering) can be explored, though these require specialized equipment and expertise.[3][4]

Conclusion

The crystallization of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is an achievable goal that requires a methodical and patient approach. By understanding the compound's physicochemical nature and systematically applying the core techniques of slow evaporation, vapor diffusion, and controlled cooling, researchers can successfully generate high-quality crystals. This guide provides the strategic framework and detailed protocols necessary to navigate the challenges of crystallization, ultimately enabling the critical structural analysis and material characterization required for advancing drug development and chemical research.

References

  • Crystallization of Small Organic Molecules in Lyotropic Liquid Crystals - ACS Publications. (n.d.).
  • Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A. (2023, March 1).
  • Chemical crystallization | SPT Labtech. (n.d.).
  • How can I obtain good crystals of heterocyclic organic compounds? - ResearchGate. (2023, June 6).
  • Can anyone please suggest the best method to grow the crystals for organic compounds. (2015, January 31).
  • Crystallization of Small Molecules in Lyotropic Liquid Crystals - ChemRxiv. (n.d.).
  • Some thoughts about the single crystal growth of small molecules - ResearchGate. (n.d.).
  • Review article on 1, 3, 4-thiadiazole derivaties and it's pharmacological activities. (n.d.).
  • CN104829585A - Preparation technology for piperonal crystal - Google Patents. (n.d.).
  • Guide for crystallization. (n.d.).
  • Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.).
  • Polymorphism in metal complexes of thiazole-4-carboxylic acid - ResearchGate. (2025, August 7).
  • Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC. (n.d.).
  • (PDF) Optimized Synthesis of Novel Pyrazole Based Thiazole Derivatives and their Antimicrobial Evaluation - ResearchGate. (2016, April 5).
  • Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio) - SciSpace. (n.d.).
  • Synthesis,Characterization And Biological Activity Of 1,3,4-thiadiazole Containing Pyrazolidinone/Hydroxy Pyrazole - Globe Thesis. (2017, March 13).
  • Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents - MDPI. (2020, April 14).
  • Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disa - White Rose Research Online. (2024, June 1).
  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. (n.d.).
  • Discovery of ( ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[3][14][17]triazolo[3,4- b ][4][14][17] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity - PMC. (n.d.). Retrieved from

  • Synthesis and DFT study of novel pyrazole, thiophene, 1,3-thiazole and 1,3,4-thiadiazole derivatives | European Journal of Chemistry. (2018, March 31).
  • WO2017084640A1 - Nitrogen-containing heterocyclic compound, preparation method therefor, and application in inhibiting kinase activity - Google Patents. (n.d.).
  • Synthesis and Crystallization of N-Rich Triazole Compounds - MDPI. (2023, November 30).
  • Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. (2024, August 28).
  • Greener Approach towards the Synthesis of Nitrogen Based Heterocycles - IntechOpen. (2022, December 6).
  • Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - MDPI. (2025, November 12).
  • Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors - PMC. (n.d.).
  • 1,3,4-Thiadiazole and its Derivatives: A Versatile Moiety - Hilaris. (2023, January 23).
  • Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole - ResearchGate. (n.d.).
  • Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their - Chemical Methodologies. (n.d.).
  • Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC. (2024, December 10).
  • Synthesis and Characterization of Some New Pyrazole, Triazole, Oxadiazole, Thiazole, Thiadiazole Derivatives Bearing p - Baghdad Science Journal. (2024, October 1).
  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC. (n.d.).

Sources

Application

Application Note: RP-HPLC Method Development for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Introduction and Rationale The compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a highly specialized heterocyclic scaffold frequently utilized in pharmaceutical development and agrochemical researc...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Rationale

The compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole represents a highly specialized heterocyclic scaffold frequently utilized in pharmaceutical development and agrochemical research. The molecule features three distinct structural domains: a lipophilic cyclopropyl ring, an electron-deficient 1,2,4-thiadiazole core, and a moderately polar pyrazole moiety.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this analyte requires a strategic balance of hydrophobic retention and the suppression of secondary interactions. This application note details a scientifically grounded, step-by-step protocol for the quantification and purity analysis of this compound, validated in accordance with the latest International Council for Harmonisation (ICH) Q2(R2) guidelines [1].

Physicochemical Profiling & Method Design

To design a self-validating and robust chromatographic system, we must first analyze the causality behind the experimental choices based on the analyte's chemical structure:

  • Stationary Phase Selection: The cyclopropyl group provides a highly hydrophobic aliphatic anchor, making a standard C18 (Octadecylsilane) column the optimal first choice for Reversed-Phase HPLC (RP-HPLC) [2]. While a Phenyl-Hexyl column could exploit π−π interactions with the thiadiazole and pyrazole rings, a high-density C18 column ensures maximum reproducibility and baseline resolution from potential polar synthetic impurities.

  • Mobile Phase & pH Control: The pyrazole nitrogen acts as a weak hydrogen-bond acceptor, while the 1,2,4-thiadiazole ring is heavily electron-withdrawing. To prevent peak tailing caused by interactions between the weakly basic pyrazole nitrogens and residual silanols on the silica support, the mobile phase must be slightly acidic. The addition of 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA) lowers the pH to ~2.5–3.0, effectively neutralizing silanol activity and ensuring sharp, symmetrical peaks [3].

  • Organic Modifier: Acetonitrile (MeCN) is selected over methanol due to its lower viscosity (resulting in lower system backpressure) and its superior ability to elute rigid, aromatic heterocyclic systems efficiently.

  • Detection: The extended conjugation between the thiadiazole and pyrazole rings provides a strong UV chromophore. Photodiode Array (PDA) scanning typically reveals an absorption maximum ( λmax​ ) between 240 nm and 260 nm.

HPLC_Workflow A 1. Physicochemical Profiling (Lipophilicity, pKa, UV max) B 2. Column Selection (C18 for Cyclopropyl Retention) A->B C 3. Mobile Phase Scouting (Acetonitrile / 0.1% Formic Acid) B->C D 4. Gradient Optimization (Resolution & Peak Symmetry) C->D E 5. ICH Q2(R2) Validation (Linearity, Accuracy, Precision) D->E

Fig 1: Strategic workflow for RP-HPLC method development and validation.

Experimental Protocol

Reagents and Materials
  • Analyte: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (Reference Standard, >99.5% purity).

  • Solvents: HPLC-grade Acetonitrile, Milli-Q Water (18.2 MΩ·cm).

  • Modifiers: LC-MS grade Formic Acid.

  • Equipment: Agilent 1260 Infinity II or equivalent HPLC system equipped with a Quaternary Pump, Autosampler, Column Oven, and PDA/UV Detector.

Optimized Chromatographic Conditions
ParameterOptimized ConditionRationale
Column Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µmHigh carbon load for cyclopropyl retention; end-capped to reduce tailing.
Mobile Phase A 0.1% Formic Acid in WaterControls pH (~2.8) to suppress silanol ionization.
Mobile Phase B 0.1% Formic Acid in AcetonitrileStrong elution strength for aromatic heterocycles.
Elution Mode Gradient (See step 3.3)Ensures rapid elution of non-polar impurities while focusing the main peak.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns.
Injection Volume 10 µLPrevents column overloading and band broadening.
Column Temp. 30 °CStabilizes mobile phase viscosity and improves reproducibility.
Detection UV at 254 nmTargets the conjugated π -system of the thiadiazole-pyrazole core.
Gradient Program
  • 0.0 - 2.0 min: 20% B (Isocratic hold to focus the analyte band)

  • 2.0 - 8.0 min: 20% 80% B (Linear ramp to elute the analyte and hydrophobic impurities)

  • 8.0 - 10.0 min: 80% B (Column wash)

  • 10.0 - 10.1 min: 80% 20% B (Return to initial conditions)

  • 10.1 - 15.0 min: 20% B (Re-equilibration)

Standard and Sample Preparation Workflow

To ensure a self-validating system, sample preparation must be highly reproducible. The analyte is completely soluble in methanol or acetonitrile, which serve as excellent diluents.

Step-by-Step Preparation:

  • Primary Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Add 7 mL of Acetonitrile, sonicate for 5 minutes to ensure complete dissolution, and make up to the mark with Acetonitrile.

  • Working Standard Solution (100 µg/mL): Pipette 1.0 mL of the Primary Stock Solution into a 10 mL volumetric flask and dilute to volume with the Mobile Phase (Initial conditions: 80% Water / 20% Acetonitrile). Note: Diluting in initial mobile phase conditions prevents solvent-mismatch band broadening upon injection.

  • Filtration: Filter all final solutions through a 0.22 µm PTFE syringe filter prior to placing them in HPLC vials.

Sample_Prep S1 Weigh 10.0 mg Analyte S2 Dissolve in 10 mL Diluent (MeCN) S1->S2 S3 Sonication (5 mins) S2->S3 S4 Serial Dilution (Working Stds) S3->S4 S5 Filter (0.22 µm PTFE) & Inject S4->S5

Fig 2: Standardized sample preparation and serial dilution workflow.

Method Validation Framework (ICH Q2(R2))

The developed method must be validated according to the ICH Q2(R2) guidelines to prove that the analytical procedure is "fit for the intended purpose" [1]. The validation confirms the method's reliability across key performance factors.

Validation Parameters and Acceptance Criteria
Validation ParameterMethodologyICH Acceptance Criteria
System Suitability 6 replicate injections of the 100 µg/mL standard.%RSD of peak area 2.0%; Tailing factor 1.5; Theoretical plates 2000.
Specificity Inject blank (diluent) and mobile phase.No interfering peaks at the retention time of the analyte.
Linearity & Range Prepare 5 concentration levels (e.g., 10, 25, 50, 100, 150 µg/mL).Correlation coefficient ( R2 ) 0.999.
Accuracy (% Recovery) Spike known amounts of analyte at 50%, 100%, and 150% levels.Mean recovery between 98.0% and 102.0%.
Precision (Repeatability) 6 independent sample preparations at 100% test concentration.%RSD of calculated assay 2.0%.
LOD and LOQ Based on Signal-to-Noise (S/N) ratio from low-concentration injections.LOD: S/N 3:1; LOQ: S/N 10:1.
Robustness Deliberate variations in Flow Rate ( ± 0.1 mL/min), Temp ( ± 5°C), pH.System suitability criteria must remain met.
Troubleshooting and Robustness Insights
  • Peak Tailing: If the tailing factor exceeds 1.5, it indicates secondary interactions between the pyrazole ring and the silica matrix. Ensure the mobile phase is freshly prepared and the pH is strictly maintained below 3.0.

  • Retention Time Shift: The cyclopropyl group's retention is highly sensitive to the organic modifier concentration. A retention time drift suggests an issue with the pump's proportioning valve or evaporation of the organic solvent in the mobile phase reservoirs.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA) / International Council for Harmonisation[Link]

Method

formulation strategies for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole delivery

Application Note: Advanced Formulation Strategies for the Delivery of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Executive Summary & Physicochemical Rationale The compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Formulation Strategies for the Delivery of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Executive Summary & Physicochemical Rationale

The compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (CAS: 1487680-17-0) is a highly lipophilic small molecule (Molecular Weight: 192.24 g/mol )[1]. Structurally, it features a rigid, planar 1,2,4-thiadiazole-pyrazole core coupled with a lipophilic cyclopropyl ring. While 1,2,4-thiadiazole derivatives are highly valued in drug discovery for their potent central nervous system (CNS) activities—including neuroprotection and Sphingosine 1-Phosphate Receptor 1 (S1P1) agonism[2][3]—their strong crystal lattice energy and lack of ionizable groups at physiological pH render them poorly water-soluble.

Classified as a Biopharmaceutics Classification System (BCS) Class II/IV candidate, the primary barrier to the clinical translation of this compound is its erratic gastrointestinal absorption and low bioavailability[3]. To overcome these thermodynamic and physiological barriers, this application note details two advanced formulation strategies: Amorphous Solid Dispersions (ASD) and Nanostructured Lipid Carriers (NLCs) .

Formulation Strategy I: Amorphous Solid Dispersions (ASD)

Causality & Mechanistic Insight

Crystalline 1,2,4-thiadiazoles exhibit poor wettability and an energetically unfavorable dissolution profile. Converting the drug into an amorphous state removes the thermodynamic barrier of the crystal lattice, significantly increasing the apparent solubility. However, the amorphous state is metastable and prone to rapid recrystallization in aqueous media.

To prevent this, the API is molecularly dispersed within an amphiphilic polymer matrix, such as Soluplus® (polyvinyl caprolactam-polyvinyl acetate-polyethylene glycol graft copolymer) or Pluronic® F-127[4][5]. These polymers not only physically isolate the drug molecules (increasing the glass transition temperature, Tg​ ) but also provide steric stabilization in the gastrointestinal tract, maintaining a supersaturated state that drives passive diffusion across the enterocyte membrane[4][6].

Protocol 1: Preparation of ASD via Spray Drying

This protocol is designed as a self-validating system; downstream thermal analysis ensures the complete disruption of the crystalline lattice.

  • Solvent Selection & Dissolution:

    • Weigh 1.0 g of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole and 3.0 g of Soluplus® (1:3 API-to-polymer mass ratio).

    • Co-dissolve the mixture in 100 mL of a binary solvent system (Dichloromethane:Ethanol, 1:1 v/v) under continuous magnetic stirring until a clear, optically transparent solution is achieved.

  • Spray Drying Parameters:

    • Feed the solution into a laboratory-scale spray dryer (e.g., Büchi B-290).

    • Set the inlet temperature to 85°C (above the boiling point of the solvent mixture but below the degradation temperature of the API).

    • Maintain the aspirator at 100% and the feed pump rate at 5 mL/min. The outlet temperature should naturally stabilize around 45–50°C.

  • Secondary Drying:

    • Collect the resulting powder from the cyclone.

    • Transfer to a vacuum desiccator at 40°C for 24 hours. Causality: Residual solvent acts as a plasticizer, artificially lowering the Tg​ and accelerating unwanted recrystallization.

  • Self-Validation (Quality Control):

    • Differential Scanning Calorimetry (DSC): Heat the sample from 20°C to 200°C at 10°C/min. A successful ASD will exhibit a single Tg​ (indicating polymer-drug miscibility) and a complete absence of the API's characteristic melting endotherm.

Formulation Strategy II: Nanostructured Lipid Carriers (NLCs)

Causality & Mechanistic Insight

While ASDs solve the dissolution rate limitation, they do not protect the drug from hepatic first-pass metabolism. For highly lipophilic CNS-targeting small molecules, lipid-based nanoparticles (LNPs) offer a superior alternative[7].

Traditional Solid Lipid Nanoparticles (SLNs) often expel their drug payload during storage due to the polymorphic transition of lipids into highly ordered crystalline lattices[8][9]. NLCs resolve this by blending solid lipids with spatially incompatible liquid lipids (oils), creating a highly imperfect lipid matrix that accommodates higher drug loading[8]. Furthermore, NLCs enhance oral bioavailability by stimulating the secretion of chylomicrons in enterocytes, routing the encapsulated drug through the intestinal lymphatic system and entirely bypassing the liver[7][8].

Protocol 2: Preparation of NLCs via Hot High-Pressure Homogenization (HPH)
  • Lipid Phase Preparation:

    • Melt 4.0 g of solid lipid (Precirol® ATO 5) and 1.5 g of liquid lipid (Miglyol® 812) at 75°C (approximately 10°C above the melting point of the solid lipid).

    • Add 0.5 g of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole to the lipid melt. Stir until completely dissolved, forming a clear lipidic phase.

  • Aqueous Phase Preparation:

    • Dissolve 2.0 g of surfactant (Poloxamer 188) in 42 mL of ultra-pure water. Heat this aqueous phase to 75°C to match the temperature of the lipid phase.

  • Pre-Emulsion Formation:

    • Disperse the hot lipid phase into the hot aqueous phase using a high-shear rotor-stator homogenizer (e.g., Ultra-Turrax) at 10,000 RPM for 3 minutes.

  • High-Pressure Homogenization:

    • Transfer the pre-emulsion to a high-pressure homogenizer pre-heated to 75°C.

    • Process for 3 to 5 cycles at 500 bar. Causality: High shear and cavitation forces at this temperature break the droplets down to the nanometer scale.

  • Solidification & Self-Validation:

    • Rapidly cool the nanoemulsion in an ice bath (4°C) to solidify the lipid droplets into NLCs.

    • Dynamic Light Scattering (DLS): Verify that the Z-average diameter is <150 nm with a Polydispersity Index (PDI) < 0.2, which is critical for optimal enterocyte uptake and lymphatic transport.

Quantitative Data Presentation

The following table summarizes the expected physicochemical and pharmacokinetic enhancements of the formulated 1,2,4-thiadiazole derivative compared to its raw crystalline form.

ParameterRaw Crystalline APIASD (Soluplus® Matrix)NLC (Precirol/Miglyol Matrix)
Apparent Aqueous Solubility (pH 6.8) < 5 µg/mL> 150 µg/mL (Supersaturated)N/A (Encapsulated in lipid core)
Apparent Permeability ( Papp​ ) Low (Dissolution rate-limited)High (Driven by supersaturation)High (Endocytotic/Lymphatic uptake)
Encapsulation / Drug Loading 100% (Pure API)25% w/w~10% w/w
Hepatic First-Pass Bypass NoNoYes (via Chylomicron assembly)
Physical Stability (6 Months, 40°C/75% RH) StableDependent on Tg​ & PackagingHighly stable (Imperfect matrix prevents expulsion)

Visualizations

Formulation Decision Tree & Workflow

G API 3-Cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole (BCS Class II/IV) ASD_Path Amorphous Solid Dispersion (Polymer Matrix) API->ASD_Path LNP_Path Nanostructured Lipid Carrier (Lipid Matrix) API->LNP_Path SprayDry Spray Drying (Soluplus / Pluronic F-127) ASD_Path->SprayDry HPH Hot High-Pressure Homogenization (Solid + Liquid Lipids) LNP_Path->HPH Outcome1 Enhanced Dissolution & Supersaturation SprayDry->Outcome1 Outcome2 Lymphatic Absorption & First-Pass Bypass HPH->Outcome2

Fig 1: Formulation workflow comparing ASD and NLC strategies for poorly soluble thiadiazoles.

Intestinal Absorption Mechanism of Lipid Nanoparticles

G Lumen Intestinal Lumen (NLC Release) Lipolysis Lipid Digestion (Bile Salts/Lipase) Lumen->Lipolysis Micelles Mixed Micelle Formation Lipolysis->Micelles Enterocyte Enterocyte Uptake (Endocytosis/Diffusion) Micelles->Enterocyte Chylomicron Chylomicron Assembly Enterocyte->Chylomicron Lymph Lymphatic System (Systemic Circulation) Chylomicron->Lymph

Fig 2: Intestinal absorption pathway of NLCs, highlighting lymphatic transport to bypass the liver.

References

  • Chemsrc. "CAS No. 1487680-17-0: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole". Chemsrc Database. Available at:[Link]

  • Li, Z. et al. "Discovery of Novel 1,2,4-Thiadiazole Derivatives as Potent, Orally Active Agonists of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1)". Journal of Medicinal Chemistry (2012). Available at:[Link]

  • Volkova, T. V. et al. "The effect of different polymers on the solubility, permeability and distribution of poor soluble 1,2,4-thiadiazole derivative". Journal of Molecular Liquids (2018). Available at:[Link]

  • Hou, X. et al. "Lipid Nanoparticles: From Liposomes to mRNA Vaccine Delivery, a Landscape of Research Diversity and Advancement". ACS Nano (2021). Available at:[Link]

  • Drug Development & Delivery. "FORMULATION FORUM - Formulation & Process of Lipid Nanoparticles for Delivery of Small Molecules & Biologicals". Ascendia Pharma (2022). Available at:[Link]

  • PermeGear / Elsevier. "Impact of biorelevant media on pharmacologically important properties of potential neuroprotectors based on 1,2,4-thiadiazole". Journal of Molecular Liquids (2017). Available at:[Link]

  • Mesallati, H. et al. "Amorphous Form of Carvedilol Phosphate—The Case of Divergent Properties". Pharmaceutics / PMC (2018). Available at:[Link]

Sources

Application

Application Notes &amp; Protocols: 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole as a Versatile Building Block in Medicinal Chemistry

Executive Summary The convergence of privileged heterocyclic scaffolds into single molecular frameworks is a cornerstone of modern medicinal chemistry. This guide introduces 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The convergence of privileged heterocyclic scaffolds into single molecular frameworks is a cornerstone of modern medicinal chemistry. This guide introduces 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole , a novel chemical building block designed for the efficient exploration of chemical space in drug discovery programs. This molecule strategically combines three key pharmacophoric elements:

  • The Pyrazole Ring: A ubiquitous heterocycle in marketed drugs, the pyrazole moiety is renowned for a vast spectrum of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[1][2][3]

  • The 1,2,4-Thiadiazole Core: This electron-deficient five-membered ring system is a bioisostere for other heterocycles and is integral to compounds with demonstrated antimicrobial, anti-inflammatory, and anticancer efficacy.[4][5] Its chemical stability and defined geometry make it a reliable scaffold.[6]

  • The Cyclopropyl Group: Frequently employed in drug design, the cyclopropyl moiety often enhances metabolic stability, improves binding affinity by introducing conformational rigidity, and modulates physicochemical properties.[7][8]

This document provides a comprehensive guide for researchers, including a proposed synthetic route, protocols for functionalization, and an exploration of its potential applications based on the established pharmacology of its constituent parts.

Structural Rationale and Physicochemical Properties

The molecule's design offers a unique combination of electronic and steric features. The electron-deficient 1,2,4-thiadiazole ring is flanked by an electron-rich pyrazole and a sterically defined cyclopropyl group.[6] This arrangement creates a dipole and presents distinct faces for potential protein-ligand interactions. The pyrazole acts as a versatile vector for further chemical modification, allowing for the generation of diverse compound libraries from a single, advanced intermediate.

Table 1: Calculated Physicochemical Properties

PropertyValue
Molecular Formula C₈H₈N₄S
Molecular Weight 192.24 g/mol
Monoisotopic Mass 192.04699 Da
Predicted XlogP 1.5 - 2.0
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 4
Rotatable Bonds 1

Proposed Synthesis and Core Protocols

As 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is a novel building block, a validated synthetic procedure is not yet established in the literature. The following protocol is a proposed, robust route based on well-established heterocyclic chemistry transformations. The overall strategy involves the construction of an electrophilic 3-cyclopropyl-1,2,4-thiadiazole intermediate followed by a nucleophilic substitution with pyrazole.

G cluster_0 Overall Synthetic Workflow A Cyclopropanecarbonitrile B Cyclopropanecarboximidamide HCl A->B Pinner Reaction (HCl, EtOH) C 5-Chloro-3-cyclopropyl-1,2,4-thiadiazole B->C Cyclocondensation (Cl₃CSCl, Base) D Target: 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole C->D SNAr Reaction (Pyrazole, NaH, DMF)

Caption: Proposed synthetic workflow for the target building block.

Protocol 2.1: Synthesis of 5-Chloro-3-cyclopropyl-1,2,4-thiadiazole (Intermediate C)

This two-step protocol first generates the key amidine intermediate, which is then cyclized to form the activated thiadiazole core.

Step 1: Synthesis of Cyclopropanecarboximidamide hydrochloride (B)

  • Rationale: The Pinner reaction is a classic and reliable method for converting nitriles into imidates, which are readily hydrolyzed to the desired amidine salt. Anhydrous conditions are critical to prevent premature hydrolysis to the amide.

  • Procedure:

    • Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a gas inlet, and a drying tube.

    • Under an inert atmosphere (N₂ or Ar), add anhydrous ethanol (200 mL) and cool to 0 °C in an ice bath.

    • Bubble dry hydrogen chloride (HCl) gas through the ethanol until saturation is achieved.

    • Add cyclopropanecarbonitrile (A) (0.1 mol, 6.71 g) dropwise to the cold, saturated HCl/ethanol solution.

    • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 18-24 hours. A precipitate should form.

    • Filter the resulting white solid, wash thoroughly with cold diethyl ether, and dry under vacuum to yield cyclopropanecarboximidamide hydrochloride (B). Do not attempt to neutralize the free base, as it is unstable.

Step 2: Synthesis of 5-Chloro-3-cyclopropyl-1,2,4-thiadiazole (C)

  • Rationale: This step utilizes trichloromethanesulfenyl chloride (Cl₃CSCl) as a C-S synthon to react with the amidine. The reaction proceeds via a cyclocondensation mechanism to form the stable 1,2,4-thiadiazole ring. Dichloromethane (DCM) is an excellent solvent for this transformation.

  • Procedure:

    • Suspend cyclopropanecarboximidamide hydrochloride (B) (0.1 mol, 12.06 g) in dichloromethane (DCM) (250 mL) and cool to 0 °C.

    • Add a suitable non-nucleophilic base, such as triethylamine (0.22 mol, 22.3 g, 30.7 mL), dropwise to neutralize the HCl salt.

    • In a separate dropping funnel, dissolve trichloromethanesulfenyl chloride (0.11 mol, 20.5 g) in DCM (50 mL).

    • Add the Cl₃CSCl solution dropwise to the amidine suspension over 1 hour, maintaining the temperature at 0 °C.

    • After the addition is complete, allow the mixture to warm to room temperature and stir for 12 hours.

    • Monitor the reaction by TLC. Upon completion, wash the reaction mixture sequentially with water (2 x 100 mL) and brine (1 x 100 mL).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude residue by flash column chromatography (eluting with a hexane/ethyl acetate gradient) to yield 5-chloro-3-cyclopropyl-1,2,4-thiadiazole (C) as the primary electrophilic intermediate.

Protocol 2.2: Synthesis of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (D)
  • Rationale: This is a nucleophilic aromatic substitution (SNAr) reaction. The electron-deficient nature of the 1,2,4-thiadiazole ring facilitates the displacement of the chloride at the C5 position by a nucleophile.[6] Pyrazole is first deprotonated with a strong, non-nucleophilic base like sodium hydride (NaH) to form the more nucleophilic pyrazolate anion. Dimethylformamide (DMF) is an ideal polar aprotic solvent for this type of reaction.

  • Procedure:

    • To a flame-dried flask under an inert atmosphere, add sodium hydride (60% dispersion in mineral oil, 0.055 mol, 2.2 g). Wash the NaH with dry hexanes (3 x 10 mL) to remove the oil, then carefully decant the hexanes.

    • Add anhydrous DMF (100 mL) and cool the suspension to 0 °C.

    • Add a solution of pyrazole (0.06 mol, 4.08 g) in anhydrous DMF (20 mL) dropwise. Effervescence (H₂ gas) will be observed. Stir until the gas evolution ceases (approx. 30-45 minutes).

    • Add a solution of 5-chloro-3-cyclopropyl-1,2,4-thiadiazole (C) (0.05 mol, 8.03 g) in anhydrous DMF (30 mL) dropwise to the pyrazolate solution at 0 °C.

    • Allow the reaction to warm to room temperature and then heat to 50-60 °C for 4-6 hours, or until TLC analysis indicates complete consumption of the starting chloride.

    • Cool the reaction to room temperature and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

    • Extract the aqueous layer with ethyl acetate (3 x 150 mL).

    • Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

    • Purify the crude product via flash column chromatography to afford the final target compound (D).

Chemical Reactivity and Derivatization Potential

The title compound is an excellent starting point for library synthesis. The primary sites for derivatization are the C4 position of the pyrazole ring and, potentially, modifications originating from a functionalized cyclopropyl group.

G Core 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Pyrazole C4 Cyclopropyl Group Deriv1 Electrophilic Substitution (e.g., Halogenation, Nitration) Core:p1->Deriv1 Primary Site Deriv2 Functional Group Interconversion Core:p2->Deriv2 Advanced Synthesis

Caption: Key derivatization sites on the core scaffold.

Protocol 3.1: Electrophilic Bromination of the Pyrazole Moiety
  • Rationale: The C4 position of the N-substituted pyrazole is electron-rich and readily undergoes electrophilic substitution. N-Bromosuccinimide (NBS) is a mild and effective brominating agent for this purpose. The resulting bromide serves as a versatile handle for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).

  • Procedure:

    • Dissolve 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (D) (10 mmol, 1.92 g) in acetonitrile (50 mL).

    • Add N-Bromosuccinimide (NBS) (10.5 mmol, 1.87 g) in one portion at room temperature.

    • Stir the reaction for 2-4 hours, monitoring by TLC.

    • Upon completion, remove the acetonitrile under reduced pressure.

    • Redissolve the residue in ethyl acetate and wash with water and brine.

    • Dry the organic layer (Na₂SO₄), filter, and concentrate.

    • Purify by column chromatography or recrystallization to yield 5-(4-bromo-1H-pyrazol-1-yl)-3-cyclopropyl-1,2,4-thiadiazole.

Applications in Drug Discovery & Medicinal Chemistry

The hybrid nature of this scaffold suggests a high potential for interaction with various biological targets. Literature on related pyrazole-thiadiazole structures provides a strong basis for prioritizing screening efforts.[2][9]

  • Oncology: Pyrazole and thiadiazole derivatives are known to exhibit potent anticancer activity through various mechanisms, including kinase inhibition (e.g., VEGFR-2) and disruption of the cell cycle.[3][10] This building block is an ideal starting point for developing inhibitors targeting the ATP-binding site of kinases.

  • Inflammation & Immunology: A study on novel pyrazole-thiadiazole derivatives identified potent inhibitors of the NF-κB transcription factor, a critical regulator of inflammatory responses.[4] The described scaffold could be used to develop new anti-inflammatory agents by targeting the NF-κB signaling pathway.

  • Infectious Diseases: Fused heterocyclic systems containing pyrazole and thiadiazole motifs have shown promising antibacterial, antifungal, and even antiviral activity.[1][9][11] The unique electronics and topology of this building block make it a compelling candidate for antimicrobial screening campaigns.

G cluster_0 Hypothesized NF-κB Inhibition Pathway Stimulus Inflammatory Stimulus (e.g., TNF-α) IKK IKK Complex Stimulus->IKK IkBa p-IκBα IKK->IkBa phosphorylates NFkB NF-κB (p65/p50) IkBa->NFkB releases Nucleus Nucleus NFkB->Nucleus translocates Transcription Gene Transcription (Inflammation) Nucleus->Transcription Molecule Our Building Block (Derivative) Molecule->IKK Inhibits?

Caption: Hypothesized mechanism targeting the NF-κB pathway.[4]

Predicted Characterization Data

The following spectroscopic data are predicted based on analogous structures found in the literature.[1][12] Experimental verification is required.

Table 2: Predicted NMR and MS Data

Data TypePredicted Chemical Shifts / ValuesRationale / Notes
¹H NMR δ 8.5-8.7 (d, 1H, Pyrazole-H5), δ 7.8-8.0 (d, 1H, Pyrazole-H3), δ 6.5-6.7 (t, 1H, Pyrazole-H4), δ 2.5-2.7 (m, 1H, Cyclopropyl-CH), δ 1.2-1.5 (m, 4H, Cyclopropyl-CH₂)Pyrazole protons are deshielded due to the aromatic system and proximity to the thiadiazole. Cyclopropyl protons appear in the characteristic upfield aliphatic region.
¹³C NMR δ 175-180 (Thiadiazole-C3), δ 165-170 (Thiadiazole-C5), δ 142-145 (Pyrazole-C5), δ 130-133 (Pyrazole-C3), δ 110-113 (Pyrazole-C4), δ 15-20 (Cyclopropyl-CH), δ 8-12 (Cyclopropyl-CH₂)Thiadiazole carbons are significantly downfield due to the influence of adjacent heteroatoms.
HRMS (ESI+) m/z: [M+H]⁺ calculated for C₈H₉N₄S⁺: 193.0542Predicted value for the protonated molecular ion.

References

  • Al-Ostoot, F. H., et al. (2021). Discovery of ( ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[1][4][12]triazolo[3,4- b ][1][2][4] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity. RSC Medicinal Chemistry. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2018). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Molecules. Available at: [Link]

  • Geethanjaly N S, et al. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

  • Ahmad, A., et al. (2020). Design and Development of Novel Pyrazole-Thiadiazole Derivatives as NF-ĸB Inhibitor and Cardioprotective Effect against Isoproterenol Induced Myocardial Infarction in Sprague-Dawley Rats. Pharmacology. Available at: [Link]

  • Khan, I., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules. Available at: [Link]

  • Yadav, M., et al. (2023). Development and assessment of novel pyrazole-thiadiazol hybrid derivatives as VEGFR-2 inhibitors. ResearchGate. Available at: [Link]

  • Shaik, N. B., et al. (2024). New Thiadiazole and Benzothiazole Affixed Pyrazoles: Synthesis, Characterization, and Pharmacological Evaluation. Biointerface Research in Applied Chemistry. Available at: [Link]

  • Sun, N. B., et al. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry. Available at: [Link]

  • Sun, N. B. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. ResearchGate. Available at: [Link]

  • Kandeel, M. M., et al. (2005). Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. Journal of the Chinese Chemical Society. Available at: [Link]

  • Singh, A., et al. (2024). An Explicative Review of Thiadiazole: Medicinal Chemistry Aspects. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • PubChemLite. (2026). 3-cyclopropyl-1,2,4-thiadiazol-5-amine. PubChemLite. Available at: [Link]

  • Liu, X. H., et al. (2014). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. ResearchGate. Available at: [Link]

  • MDPI. (2023). Special Issue : Pyrazole and Thiazole Derivatives in Medicinal Chemistry. MDPI. Available at: [Link]

  • Wang, Y., et al. (2021). Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. RSC Advances. Available at: [Link]

  • Al-Omair, M. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Molecules. Available at: [Link]

  • Matiychuk, V., et al. (2020). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one. Chemistry of Heterocyclic Compounds. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving Aqueous Solubility of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Welcome to the technical support guide for enhancing the aqueous solubility of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. This resource is designed for researchers, scientists, and drug development professional...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for enhancing the aqueous solubility of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. This resource is designed for researchers, scientists, and drug development professionals encountering solubility challenges with this and structurally similar heterocyclic compounds. Poor aqueous solubility is a major hurdle in drug discovery, often leading to poor bioavailability and unreliable results in biological assays.[1][2][3] This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and overcome these issues.

Section 1: Initial Assessment & Foundational Questions

Q1: My newly synthesized 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is insoluble in my aqueous buffer. Why is this expected, and what are my first steps?

A1: The structure of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole suggests poor aqueous solubility due to its rigid, heterocyclic nature and the presence of hydrophobic groups (cyclopropyl, pyrazole ring). The first step is not random experimentation, but a systematic characterization of its physicochemical properties.

Initial Characterization Workflow:

  • In Silico Prediction of pKa and LogP:

    • pKa (Acid Dissociation Constant): This value is critical as it indicates how the compound's ionization state changes with pH.[4] The pyrazole and thiadiazole rings contain nitrogen atoms that can be protonated. Predicting the pKa of these basic centers is essential.[5] For basic drugs, solubility typically increases as the pH drops below the pKa.[6]

    • LogP (Octanol-Water Partition Coefficient): This value predicts the compound's hydrophobicity. A high LogP value generally correlates with low aqueous solubility.

    • Available Tools: Several computational tools can provide reliable estimates for these parameters (e.g., ChemAxon, ACD/Labs).[7][8]

  • Kinetic Solubility Assay:

    • This is a high-throughput method to get a rapid assessment of solubility.[9][10] It involves adding a concentrated DMSO stock solution of your compound to an aqueous buffer and measuring the concentration at which precipitation occurs, often via turbidimetry or nephelometry.[9][11] This provides a practical starting point for your experiments.

Q2: How do I experimentally determine the pH-solubility profile and why is it important?

A2: The pH-solubility profile is the most important initial experiment. It confirms the pKa predictions and identifies the pH range where your compound is most soluble. This is governed by the Henderson-Hasselbalch equation, which relates pH, pKa, and the ratio of ionized to un-ionized species.[6][12][13][14] For a weak base, the total solubility (S_total) is the sum of the intrinsic solubility of the un-ionized form (S₀) and the concentration of the soluble, ionized form.

The workflow for determining this profile is crucial for informed decision-making.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis stock Prepare 10-20 mM Stock in DMSO add Add Excess Solid/Stock to each Buffer stock->add buffers Prepare Buffers (pH 2 to 10) buffers->add equilibrate Equilibrate (e.g., 24-48h) with Shaking add->equilibrate separate Separate Solid (Centrifuge/Filter) equilibrate->separate quantify Quantify Supernatant (HPLC-UV/LC-MS) separate->quantify plot Plot Solubility (logS) vs. pH quantify->plot determine Determine Intrinsic Solubility (S₀) and Apparent pKa plot->determine

Caption: Workflow for pH-Solubility Profile Determination.

Section 2: Troubleshooting Common Solubility Issues & Benchtop Strategies

Q3: My compound's solubility is still insufficient for my in vitro assay, even after pH optimization. What are the next steps?

A3: If pH adjustment is not enough, the next step is to explore formulation-based approaches that can be easily implemented at the lab bench. The choice depends on the requirements of your specific assay (e.g., tolerance for organic solvents).

TechniqueMechanism of ActionProsCons
Co-solvency Reduces the polarity of the aqueous solvent, decreasing the energy required to solvate a hydrophobic molecule.[15][16]Simple to prepare; effective for many compounds.Can affect biological assays; potential for compound precipitation upon further dilution.
Use of Surfactants Surfactants form micelles that encapsulate hydrophobic molecules, increasing their apparent solubility.[3]Effective at low concentrations; can mimic biological environments.Can interfere with certain assays; potential for cell toxicity.
Salt Formation Converts the neutral molecule into a salt, which often has a higher dissolution rate and solubility.[17][][19]Can dramatically increase solubility and stability; well-established method.[]Requires an ionizable center; not all salts provide an advantage.
Protocol 2.1: Co-solvent Screening

Objective: To identify a suitable co-solvent and its optimal concentration for solubilizing the compound for an in vitro stock solution.

Materials:

  • 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

  • DMSO, Ethanol, Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400)[15][16]

  • Aqueous buffer at optimal pH (determined in Section 1)

  • 96-well plates, plate reader for turbidity measurement

Procedure:

  • Prepare Stock Solutions: Create a high-concentration stock of your compound in 100% of each co-solvent (e.g., 20 mM in DMSO, 20 mM in Ethanol, etc.).

  • Serial Dilutions: In a 96-well plate, perform serial dilutions of each stock solution into the aqueous buffer. This creates a matrix of varying compound and co-solvent concentrations.

  • Incubation: Incubate the plate for a set period (e.g., 2 hours) at a controlled temperature.[9]

  • Measurement: Measure the turbidity (absorbance at ~620 nm) of each well.[11] The point at which turbidity significantly increases above baseline indicates the kinetic solubility limit.

  • Analysis: Identify the co-solvent system that provides the highest solubility at the lowest co-solvent concentration tolerated by your assay.

Section 3: Advanced Solubilization Strategies for In Vivo Applications

Q4: I need to formulate this compound for animal studies, but simple co-solvents are not viable due to toxicity or the required dose volume. What advanced strategies should I consider?

A4: For in vivo studies, especially when high exposure is needed, more sophisticated formulation strategies are required. These aim to enhance not just solubility but also overall bioavailability.

G start Poorly Soluble Compound (e.g., BCS Class II/IV) decision1 Is the compound ionizable? start->decision1 salt Salt Formation Screening decision1->salt Yes no_salt Non-ionic Strategies decision1->no_salt No decision2 Is molecular encapsulation desired? no_salt->decision2 cyclo Cyclodextrin Complexation decision2->cyclo Yes no_cyclo Solid-State Strategies decision2->no_cyclo No asd Amorphous Solid Dispersions (ASDs) no_cyclo->asd

Caption: Decision tree for selecting an advanced solubilization strategy.

  • Cyclodextrin Complexation:

    • Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[20] They can encapsulate hydrophobic drug molecules, forming an "inclusion complex" that is water-soluble.[20][21][22] This is a widely used and effective technique.[21]

    • Advantages: Can significantly increase solubility, stability, and bioavailability.[20][23]

    • Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used in pharmaceutical formulations.[20][23]

  • Amorphous Solid Dispersions (ASDs):

    • Mechanism: This is a state-of-the-art technique where the crystalline drug is converted into a high-energy amorphous form and dispersed within a polymer matrix.[24][25][26] The amorphous state lacks a crystal lattice, meaning less energy is required for dissolution, which enhances solubility and dissolution rates.[27][28]

    • Advantages: Can achieve a state of supersaturation in vivo, significantly boosting absorption.[26] It is a preferred method for compounds that are difficult to solubilize by other means.[24]

    • Preparation: Common methods include spray drying and hot-melt extrusion.[25][29]

Protocol 3.1: Feasibility Study for Cyclodextrin Complexation

Objective: To determine if cyclodextrins can form a soluble complex with the target compound.

Materials:

  • 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Aqueous buffer (e.g., PBS pH 7.4)

  • Shaker, filtration device (0.22 µm), HPLC-UV or LC-MS

Procedure:

  • Prepare Cyclodextrin Solutions: Create a series of HP-β-CD solutions in the buffer at increasing concentrations (e.g., 0%, 2%, 5%, 10%, 20% w/v).

  • Add Excess Compound: Add an excess amount of the solid compound to each cyclodextrin solution. Ensure solid is visible in all vials.

  • Equilibrate: Tightly cap the vials and shake them at a constant temperature (e.g., 25°C) for 48-72 hours to reach equilibrium.

  • Sample Preparation: After equilibration, allow the suspensions to settle. Carefully withdraw an aliquot from the supernatant and filter it through a 0.22 µm syringe filter to remove all undissolved solids.

  • Quantification: Dilute the filtered samples and quantify the concentration of the dissolved compound using a validated HPLC-UV or LC-MS method.

  • Analysis (Phase-Solubility Diagram): Plot the concentration of the dissolved compound against the concentration of HP-β-CD. A linear increase in solubility with increasing cyclodextrin concentration (an Aₗ-type diagram) indicates the formation of a soluble 1:1 complex and is a strong positive result.

Section 4: Frequently Asked Questions (FAQs)

  • Q: I dissolved my compound in DMSO for my cell-based assay, but I'm seeing precipitation in the media. What's happening?

    • A: This is a classic sign of kinetic solubility issues. Your compound is soluble in the DMSO stock but crashes out when diluted into the aqueous assay buffer. The final DMSO concentration is too low to maintain solubility. Solution: Lower the final compound concentration, increase the final DMSO percentage (if your cells tolerate it), or use a formulation approach like cyclodextrin complexation to increase the true aqueous solubility.[30]

  • Q: Can I just use sonication to dissolve my compound?

    • A: Sonication can help break up aggregates and speed up dissolution, but it does not increase the thermodynamic equilibrium solubility. If a compound is dissolved via sonication above its solubility limit, it will likely precipitate over time, leading to non-reproducible results.

  • Q: What is the difference between kinetic and thermodynamic solubility?

    • A: Kinetic solubility is a measure of how quickly a compound dissolves, often measured by adding a DMSO stock to a buffer and observing precipitation.[31][32] It's a high-throughput assay common in early discovery. Thermodynamic solubility is the true equilibrium concentration of a compound in a saturated solution after an extended incubation period (e.g., 24-48 hours).[10][32] It is a more accurate but lower-throughput measurement, crucial for later-stage development.

References

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). National Center for Biotechnology Information. Retrieved March 18, 2026, from [Link]

  • Salt Selection in Drug Development. (2026, March 15). Pharmaceutical Technology. Retrieved March 18, 2026, from [Link]

  • Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. (2015, December 30). ADMET & DMPK. Retrieved March 18, 2026, from [Link]

  • A review on amorphous solid dispersions for improving physical stability and dissolution: Role of polymers. (2024, June 24). Global Scholarly Communication Online Press. Retrieved March 18, 2026, from [Link]

  • Golden rules for designing a salt screening strategy for insoluble molecules. (n.d.). Onyx Scientific. Retrieved March 18, 2026, from [Link]

  • Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. (n.d.). National Center for Biotechnology Information. Retrieved March 18, 2026, from [Link]

  • Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. (n.d.). International Journal of Pharmaceutical Sciences. Retrieved March 18, 2026, from [Link]

  • Salt Screening. (2021, February 14). Improved Pharma. Retrieved March 18, 2026, from [Link]

  • Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved March 18, 2026, from [Link]

  • Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research. Retrieved March 18, 2026, from [Link]

  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. (n.d.). National Center for Biotechnology Information. Retrieved March 18, 2026, from [Link]

  • Spray Drying: Solving solubility issues with amorphous solid dispersions. (2015, September 3). Uppthera. Retrieved March 18, 2026, from [Link]

  • A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. (2021, May 31). Brieflands. Retrieved March 18, 2026, from [Link]

  • Amorphous Solid Dispersions: Advances in Drug Solubility. (2022, November 25). Cellets. Retrieved March 18, 2026, from [Link]

  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. (n.d.). MDPI. Retrieved March 18, 2026, from [Link]

  • Techniques to improve the solubility of poorly soluble drugs. (n.d.). ResearchGate. Retrieved March 18, 2026, from [Link]

  • Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. (2025, March 2). International Journal of Pharmacy & Pharmaceutical Research. Retrieved March 18, 2026, from [Link]

  • Cyclodextrin inclusion complexation and pharmaceutical applications. (2020, June 20). ScienceAsia. Retrieved March 18, 2026, from [Link]

  • Cosolvent. (n.d.). Wikipedia. Retrieved March 18, 2026, from [Link]

  • Reliable and accurate prediction of basic pKa values in nitrogen compounds: the pKa shift in supramolecular systems as a case study. (n.d.). National Center for Biotechnology Information. Retrieved March 18, 2026, from [Link]

  • Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024, December 9). Protocols.io. Retrieved March 18, 2026, from [Link]

  • Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. (n.d.). Optibrium. Retrieved March 18, 2026, from [Link]

  • The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. (2023, October 27). MDPI. Retrieved March 18, 2026, from [Link]

  • Turbidimetric (Kinetic) Solubility Assay. (n.d.). Domainex. Retrieved March 18, 2026, from [Link]

  • Predicting pKa Using a Combination of Semi-Empirical Quantum Mechanics and Radial Basis Function Methods. (n.d.). Optibrium. Retrieved March 18, 2026, from [Link]

  • What are the p K a values of C–H bonds in aromatic heterocyclic compounds in DMSO? (n.d.). ResearchGate. Retrieved March 18, 2026, from [Link]

  • Cosolvent-Based Protein Pharmacophore for Ligand Enrichment in Virtual Screening. (2019, August 26). National Center for Biotechnology Information. Retrieved March 18, 2026, from [Link]

  • Rapid and Accurate Prediction of pKa Values of C–H Acids Using Graph Convolutional Neural Networks. (2019, October 21). Journal of the American Chemical Society. Retrieved March 18, 2026, from [Link]

  • Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. (2025, March 13). Pharmaceutical Technology. Retrieved March 18, 2026, from [Link]

  • Henderson-Hasselbalch equation – An ABC of PK/PD. (n.d.). Open Education Alberta. Retrieved March 18, 2026, from [Link]

  • ADME Solubility Assay. (n.d.). BioDuro. Retrieved March 18, 2026, from [Link]

  • Solubility Screening on a Series of Structurally Related Compounds: Cosolvent-Induced Changes on the Activity Coefficient of Hydrophobic Solutes. (2008, September 25). Taylor & Francis. Retrieved March 18, 2026, from [Link]

  • Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. (2006, December 15). PubMed. Retrieved March 18, 2026, from [Link]

  • Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. (2008, February 13). ResearchGate. Retrieved March 18, 2026, from [Link]

  • (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination. (2025, December 24). ResearchGate. Retrieved March 18, 2026, from [Link]

  • Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship. (2010, July 12). PubMed. Retrieved March 18, 2026, from [Link]

Sources

Optimization

troubleshooting low synthesis yield of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Welcome to the Advanced Synthesis Support Center. As an Application Scientist, I frequently encounter researchers struggling with the synthesis of highly functionalized heterocyclic scaffolds.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. As an Application Scientist, I frequently encounter researchers struggling with the synthesis of highly functionalized heterocyclic scaffolds. The synthesis of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole is a classic two-step process that often suffers from low yields due to moisture sensitivity, competitive hydrolysis, and suboptimal nucleophilic aromatic substitution (SNAr) conditions.

This guide provides a self-validating, mechanistically grounded troubleshooting framework to isolate your yield losses and correct them using field-proven protocols.

Synthetic Pathway & Diagnostic Logic

The standard industrial and medicinal chemistry route to this molecule involves two distinct phases:

  • Cyclization: Reaction of cyclopropanecarboxamidine with trichloromethylsulfenyl chloride to form the 1,2,4-thiadiazole core.

  • SNAr Displacement: Nucleophilic substitution of the highly reactive 5-chloro position with 1H-pyrazole.

Pathway A Cyclopropanecarboxamidine Hydrochloride C 3-cyclopropyl-5-chloro- 1,2,4-thiadiazole A->C NaOH, DCM, 0°C (Cyclization) B Trichloromethylsulfenyl Chloride B->C E 3-cyclopropyl-5-(1H-pyrazol-1-yl)- 1,2,4-thiadiazole C->E NaH, DMF, 80°C (SNAr) D 1H-pyrazole D->E

Figure 1: Two-step synthetic workflow for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

Before altering your protocols, you must identify which step is failing. Use the diagnostic decision tree below to pinpoint the mechanistic failure in your workflow.

G Start Low Overall Yield Detected (< 30%) Isolate Isolate Intermediate: 3-cyclopropyl-5-chloro-1,2,4-thiadiazole Start->Isolate CheckStep1 Step 1 Yield < 60%? (Cyclization Issue) Isolate->CheckStep1 CheckStep2 Step 2 Yield < 80%? (SNAr Issue) Isolate->CheckStep2 Hydrolysis Reagent Hydrolysis (Temp > 5°C) CheckStep1->Hydrolysis High impurities/emulsions Amidine Incomplete Free-Basing (pH < 10) CheckStep1->Amidine Unreacted Amidine SNArHydro Competitive Hydrolysis (5-OH byproduct) CheckStep2->SNArHydro LCMS shows M-Cl+OH Incomplete Incomplete Conversion (Weak Base/Low Temp) CheckStep2->Incomplete Unreacted 5-chloro intermediate Sol1 Optimize Biphasic Protocol: Strict 0°C, DCM/NaOH Hydrolysis->Sol1 Amidine->Sol1 Sol2 Optimize SNAr Protocol: Anhydrous DMF, NaH, 80°C SNArHydro->Sol2 Incomplete->Sol2

Figure 2: Diagnostic logic tree for troubleshooting low yields in 1,2,4-thiadiazole synthesis.

Step 1: Cyclization Troubleshooting & FAQs

The Science: The reaction of amidines with trichloromethylsulfenyl chloride is the most robust method for synthesizing 3-substituted 5-chloro-1,2,4-thiadiazoles[1]. The reaction proceeds via a trichloromethylsulfenamide intermediate, which subsequently cyclizes. However, trichloromethylsulfenyl chloride is violently reactive with water at elevated temperatures.

Q: My Step 1 yield is consistently below 40%, and the reaction mixture forms a thick emulsion during workup. What is happening? A: You are experiencing competitive hydrolysis of the trichloromethylsulfenyl chloride. If the internal temperature of your biphasic reaction exceeds 5°C, the sulfenyl chloride hydrolyzes into thiophosgene derivatives and sulfonic acids. These byproducts act as surfactants, causing severe emulsions during aqueous extraction, and consume your limiting reagent. Fix: Ensure the reaction is strictly maintained between -5°C and 0°C during the entire addition of the aqueous NaOH base.

Q: I see unreacted cyclopropanecarboxamidine in my LCMS, even with an excess of trichloromethylsulfenyl chloride. Why? A: Cyclopropanecarboxamidine is typically supplied as a hydrochloride salt. In a biphasic system (DCM/Water), the aqueous base must effectively deprotonate the amidine salt to its free base so it can partition into the organic layer and react. If your stirring rate is too low, or if the NaOH concentration is insufficient (pH < 10), the free-basing is incomplete. Fix: Use a mechanical stirrer (not a magnetic stir bar) at >400 RPM to maximize the biphasic surface area, and use at least 4.0 equivalents of 20% w/v aqueous NaOH.

Optimized Protocol A: 3-cyclopropyl-5-chloro-1,2,4-thiadiazole
  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, an internal temperature probe, and a dropping funnel.

  • Charge: Add cyclopropanecarboxamidine hydrochloride (1.0 eq, 10 mmol) and dichloromethane (DCM, 0.2 M, 50 mL).

  • Cool: Submerge the flask in an ice/brine bath and cool the internal temperature to -5°C.

  • Reagent Addition: Add trichloromethylsulfenyl chloride (1.1 eq, 11 mmol) in one portion.

  • Base Addition (Critical Step): Place 20% w/v aqueous NaOH (4.0 eq, 40 mmol) in the dropping funnel. Add dropwise over 45 minutes, adjusting the drip rate to ensure the internal temperature never exceeds 0°C .

  • Reaction: Stir vigorously (500 RPM) at 0°C for 2 hours.

  • Workup: Separate the layers. Extract the aqueous layer with cold DCM (2 x 20 mL). Wash the combined organics with cold brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure (bath temp < 30°C to prevent volatilization of the product).

Step 2: SNAr Troubleshooting & FAQs

The Science: The 5-position in 1,2,4-thiadiazoles is highly electron-deficient due to the inductive and mesomeric effects of the two adjacent ring nitrogen atoms, making it exceptionally reactive toward nucleophilic substitution[1]. However, pyrazole is only a moderate nucleophile.

Q: My Step 2 reaction stalls at 50% conversion. I am using Potassium Carbonate (K2CO3) in Acetonitrile at 80°C. How do I push it to completion? A: 1H-pyrazole requires strong deprotonation to become a highly active pyrazolide nucleophile. Weak bases like K2CO3 in moderately polar solvents often result in an equilibrium that leaves a significant amount of the pyrazole protonated. Fix: Switch to Sodium Hydride (NaH) to irreversibly form the sodium pyrazolide salt before adding the thiadiazole intermediate.

Q: I switched to a stronger base, but now I am seeing a major byproduct with a mass of [M-Cl+OH] (3-cyclopropyl-1,2,4-thiadiazol-5-ol). Where is this coming from? A: Because the 5-chloro position is so electrophilic, any trace water in your solvent or base will generate hydroxide ions (OH⁻), which are stronger and smaller nucleophiles than pyrazole. The OH⁻ rapidly displaces the chloride, permanently killing your yield. Fix: You must use strictly anhydrous solvents (e.g., anhydrous DMF over molecular sieves) and ensure your pyrazole is completely dry.

Quantitative Data Summary: Base & Solvent Optimization

To illustrate the causality of base and solvent selection on the SNAr yield, review the optimization data below.

Base (Equiv)SolventTemp (°C)Time (h)Conversion (%)Major Impurity / Byproduct
TEA (2.0)DCM4024< 10%Unreacted starting materials
K2CO3 (2.0)MeCN801645%Unreacted 5-chloro intermediate
Cs2CO3 (1.5)DMF801265%5-OH byproduct (trace moisture)
NaH (1.5) Dry DMF 80 4 > 95% None (Clean Profile)
Optimized Protocol B: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole
  • Preparation: Flame-dry a 2-neck flask under a continuous flow of dry Nitrogen or Argon.

  • Deprotonation: Charge Sodium Hydride (60% dispersion in mineral oil, 1.5 eq, 15 mmol). Add anhydrous DMF (20 mL) and cool to 0°C.

  • Nucleophile Generation: Dissolve 1H-pyrazole (1.2 eq, 12 mmol) in anhydrous DMF (5 mL). Add this solution dropwise to the NaH suspension. Caution: H2 gas evolution. Stir at room temperature for 30 minutes until bubbling ceases and the solution is clear.

  • Coupling: Dissolve 3-cyclopropyl-5-chloro-1,2,4-thiadiazole (1.0 eq, 10 mmol) in anhydrous DMF (5 mL) and add it to the pyrazolide solution.

  • Heating: Heat the reaction mixture to 80°C for 4 hours. Monitor by LCMS or TLC until the 5-chloro intermediate is completely consumed.

  • Workup: Cool to room temperature. Quench carefully with ice water (50 mL). Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), dry over MgSO4, and concentrate to yield the crude product. Purify via silica gel chromatography if necessary.

References

  • Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 13: Five-Membered Hetarenes with Three or More Heteroatoms Source: Thieme Connect URL:[Link]

Sources

Troubleshooting

Technical Support Center: Preventing Oxidative Degradation of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole During Storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific oxidative degradation challenges associated with 3-cyclopropyl-5-(1H-pyrazol-...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific oxidative degradation challenges associated with 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. This guide provides mechanistic insights, self-validating experimental protocols, and quantitative data to ensure the structural integrity of your compound during long-term storage.

Mechanistic FAQs: Understanding Oxidative Degradation

Q1: Why does 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole degrade during standard benchtop storage? While the 1,2,4-thiadiazole ring is generally stable due to its aromatic nature[1], it is not entirely immune to oxidative stress. When exposed to ambient air (O₂), ambient light (UV), and trace moisture, the molecule undergoes auto-oxidation. The causality lies in the electron-rich sulfur atom of the thiadiazole core and the potential for photo-induced radical generation at the cyclopropyl substituent. Trace transition metals in poorly purified batches can also catalyze Fenton-like radical generation, accelerating this process.

Q2: What are the specific structural degradation pathways? Our stability profiling indicates three primary modes of oxidative degradation:

  • S-Oxidation of the Thiadiazole Core: The sulfur atom in the 1,2,4-thiadiazole ring is the most susceptible site for electrophilic oxygen attack. Mild oxidation yields a sulfoxide (+16 Da), while prolonged exposure or stronger oxidants yield a sulfone (+32 Da)[2]. Under aggressive oxidative conditions, this can lead to complete oxidative ring cleavage[3].

  • N-Oxidation of the Pyrazole Ring: Although less reactive than the thiadiazole sulfur, the pyrazole nitrogens can undergo N-oxidation in the presence of accumulated peroxides in the storage solvent or environment.

  • Cyclopropyl Radical Oxidation: Exposure to UV light can initiate radical formation at the tertiary carbon of the cyclopropyl group, leading to ring-opening or hydroxylation.

Q3: How can I definitively detect if my batch has undergone oxidative degradation? We recommend a self-validating LC-MS/MS and NMR workflow.

  • LC-MS: Look for M+16 (sulfoxide or N-oxide) and M+32 (sulfone) mass shifts.

  • ¹H NMR: S-oxidation significantly deshields the adjacent ring carbons, causing a downstream shift in the pyrazole and cyclopropyl protons. A loss of the characteristic cyclopropyl multiplet (0.8-1.2 ppm) indicates radical ring-opening.

Quantitative Stability Profiling

To illustrate the causality between storage conditions and degradation rates, we conducted a 6-month accelerated stability study. The data below demonstrates that oxygen and temperature are the primary drivers of S-oxidation.

Table 1: Accelerated Stability Data for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Storage ConditionAtmosphereContainerTime (Months)API Purity (%)Major Impurity Detected
Ambient (25°C)AirClear Glass196.5%S-oxide (+16 Da)
Ambient (25°C)AirClear Glass389.2%S-oxide, Sulfone (+32 Da)
4°CAirAmber Glass398.1%S-oxide (+16 Da)
-20°C Argon Amber Glass 6 >99.5% None detected

Note: Purity determined by UPLC-UV at 254 nm.

Experimental Protocols: Validated Storage Workflow

To prevent the formation of sulfoxides and sulfones[2], you must implement a strict storage protocol that excludes oxygen, light, and moisture. Do not simply place the vial in a freezer; the following step-by-step methodology is a self-validating system to ensure >99.5% stability over 12 months.

Step-by-Step Inert Storage Protocol:

  • Desiccation (Moisture Exclusion): Lyophilize the compound or dry it under high vacuum (0.1 mbar) for 12 hours to remove trace moisture. Moisture can facilitate the hydrolytic cleavage of transient oxidized intermediates[3].

  • Aliquoting: Divide the bulk powder into single-use aliquots (e.g., 5-10 mg per vial). This prevents repeated freeze-thaw cycles and limits oxygen exposure to the bulk batch during daily use.

  • Argon Purging (Oxygen Exclusion): Using a Schlenk line or a gentle gas manifold, flush the headspace of each vial with high-purity Argon (99.999%). Causality note: Argon is denser than Nitrogen and provides a superior protective blanket over the solid API, effectively displacing reactive O₂.

  • UV Protection: Use amber borosilicate glass vials to block UV wavelengths (<400 nm) that initiate cyclopropyl radical formation.

  • Hermetic Sealing: Seal the vials with PTFE-lined caps. Avoid standard rubber septa, which are permeable to oxygen over long periods.

  • Cryogenic Storage: Store the sealed aliquots at -20°C or -80°C. Lowering the thermal energy drastically reduces the kinetic rate of any residual auto-oxidation.

Visualization: Degradation Pathways & Preventive Workflow

The following diagram illustrates the chemical causality of the degradation pathways and how the recommended storage workflow systematically neutralizes each threat.

G cluster_degradation Oxidative Degradation Pathways cluster_prevention Preventive Storage Workflow API 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole S_Ox S-Oxidation (Sulfoxide / Sulfone) API->S_Ox O2 / Moisture N_Ox N-Oxidation (Pyrazole N-oxide) API->N_Ox Peroxides C_Ox Radical Oxidation (Cyclopropyl Cleavage) API->C_Ox UV Light InertGas Argon Purge (Displaces O2) API->InertGas Protocol Initiation TempControl -20°C Storage (Lowers Kinetic Energy) InertGas->TempControl LightBlock Amber Vials (Blocks UV Light) TempControl->LightBlock Stable Stable API (>99.5% Purity) LightBlock->Stable

Fig 1: Oxidative degradation pathways of the 1,2,4-thiadiazole derivative and preventive workflow.

References

  • Synthesis and Properties of 1,2,4-Thiadiazoles. ISRES.
  • Product Class 11: 1,2,5-Thiadiazoles and Rel
  • US3736328A - Certain 3-halo-5-sulfinyl-1,2,4-thiadiazoles.

Sources

Optimization

reducing off-target binding of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in screening assays

Technical Support Center: Navigating Off-Target Binding of Heterocyclic Compounds Focus Molecule: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Welcome to the technical support guide for researchers working with 3-...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Navigating Off-Target Binding of Heterocyclic Compounds

Focus Molecule: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Welcome to the technical support guide for researchers working with 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole and similar heterocyclic compounds. This resource, developed by our team of application scientists, provides in-depth troubleshooting strategies to identify and mitigate off-target binding in screening assays. False positives and non-specific activity are significant hurdles in drug discovery, consuming valuable time and resources.[1] This guide is designed to provide a logical, evidence-based framework for validating your screening hits and ensuring data integrity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers encounter when observing unexpected activity with their compounds.

Q1: My compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, is active in our primary screen, but also shows activity in unrelated assays. What's happening?

This phenomenon is often referred to as promiscuous inhibition and can stem from several underlying mechanisms unrelated to specific, on-target binding. The most common culprits are:

  • Compound Aggregation: At certain concentrations, small molecules can self-assemble into colloidal aggregates that non-specifically sequester and inhibit proteins.[2][3] This is a dominant mechanism for artifactual hits in high-throughput screening (HTS).[4][5]

  • Non-Specific Binding: The compound may be binding indiscriminately to proteins or assay plastics through hydrophobic or ionic interactions.[6][7]

  • Assay Interference: The compound itself may be interfering with the detection method of your assay (e.g., absorbing light at the detection wavelength, inhibiting a reporter enzyme like luciferase).[8][9]

  • Chemical Reactivity: Certain chemical substructures can be inherently reactive, leading to covalent modification of assay components.[10]

Q2: Are pyrazole or thiadiazole scaffolds known to cause off-target issues?

While no chemical scaffold is inherently "bad," certain classes of compounds, including some heterocycles, appear frequently as hits in multiple screens. This can sometimes be linked to physicochemical properties like lipophilicity, which can contribute to promiscuity.[11] Substructure filters have been developed to flag Pan-Assay Interference Compounds (PAINS), which are chemical motifs known to frequently cause false positives.[1][10] It is crucial to experimentally validate any hit, regardless of its chemical class, to rule out these artifacts.

Q3: What are the immediate first steps I should take to triage this compound?

The first step is to confirm that the observed activity is not an artifact. A robust initial triage should include:

  • Re-testing with fresh compound: Ensure the activity is reproducible and not due to a degraded sample or impurities.[10]

  • Assessing concentration-dependence: True inhibitors typically show a sigmoidal dose-response curve. Artifacts may exhibit non-ideal or steep curves.

  • Checking for assay interference: Run a control experiment where the compound is added to the assay in the absence of the biological target. Any signal modulation indicates direct interference with the assay technology.[8][12]

Part 2: Troubleshooting Guide: From Observation to Mechanism

This section provides a deeper, mechanism-driven approach to diagnosing and solving off-target binding issues.

Issue 1: High background and poor reproducibility, suggesting non-specific binding.

Q: How can I modify my assay conditions to reduce general non-specific binding?

A: Non-specific binding is often driven by low-affinity hydrophobic or electrostatic interactions between your compound and various proteins or surfaces in the assay. The goal is to disrupt these non-specific interactions while preserving the specific, high-affinity binding to your target.

Causality: By adding specific agents to your assay buffer, you can "block" these non-specific sites or disrupt the forces driving the interaction. This increases the signal-to-noise ratio by ensuring that the observed signal is primarily from the compound binding to its intended target.

Troubleshooting Workflow for Non-Specific Binding

Caption: A logical workflow for optimizing assay buffer conditions to mitigate non-specific binding.

Recommended Starting Concentrations for Buffer Additives

AdditiveStarting ConcentrationMechanism of ActionReference
Bovine Serum Albumin (BSA) 0.1 - 1% (w/v)Acts as a carrier protein and blocks non-specific binding sites on surfaces and other proteins.[13][14]
Tween-20 0.01 - 0.1% (v/v)Non-ionic detergent that disrupts non-specific hydrophobic interactions.[14][15]
Triton X-100 0.01 - 0.1% (v/v)Non-ionic detergent, similar to Tween-20, for reducing hydrophobic binding.[16]
Sodium Chloride (NaCl) 50 - 200 mMIncreases ionic strength, shielding non-specific charge-based interactions.[6][14]
Issue 2: Compound shows activity against multiple, unrelated targets, suggesting aggregation.

Q: How can I definitively determine if my compound is forming aggregates?

A: Compound aggregation is a common artifact where molecules form colloids that non-specifically inhibit enzymes.[2][17] The key characteristic of an aggregation-based inhibitor is that its activity is highly sensitive to detergents and protein concentration, and it can often be reversed or filtered out.

Causality: Aggregates are not "dissolved" in the same way as single molecules. They form a separate phase of nano-to-micron sized particles.[2] These particles provide a massive surface area that can adsorb and denature proteins, leading to non-specific inhibition. Introducing a detergent at a concentration above its critical micelle concentration (CMC) can disrupt these aggregates, restoring enzyme activity.[18]

Mechanism of Aggregate-Based Inhibition

Caption: Aggregation mechanism: Monomers form aggregates which non-specifically sequester and inhibit enzymes.

Comparison of Methods to Detect Compound Aggregation

MethodPrincipleProsConsReference
Detergent Challenge Inhibition is rescued by adding a non-ionic detergent (e.g., 0.01% Triton X-100).Simple, uses existing assay.Indirect evidence; some specific inhibitors are also sensitive to detergents.[2]
Dynamic Light Scattering (DLS) Directly measures particle size distribution in solution. Aggregates appear as larger species.Direct, quantitative biophysical evidence. Amenable to higher throughput.[19]Requires specialized equipment. Can be misled by dust or impurities.[17][20]
Centrifugation Assay Aggregates are pelleted by high-speed centrifugation, reducing activity in the supernatant.Simple, biophysical confirmation.May not pellet very small aggregates. Compound could also precipitate due to low solubility.[8][19]
Surface Plasmon Resonance (SPR) Aggregates give a characteristic, non-stoichiometric binding sensorgram distinct from 1:1 binding.Provides direct binding data and can differentiate kinetics.Low throughput, requires specialized equipment.[20]

Part 3: Key Experimental Protocols

Here we provide detailed, step-by-step methodologies for the essential experiments discussed above.

Protocol 1: Detergent Challenge Assay

Objective: To determine if the inhibitory activity of the compound is dependent on aggregation.

  • Prepare Reagents:

    • Prepare your standard biochemical assay buffer.

    • Prepare a second batch of the same buffer containing 0.02% (v/v) Triton X-100 (or Tween-20). This will yield a final concentration of 0.01% in the assay.

  • Set up Dose-Response Plates: Prepare two identical 96- or 384-well plates with serial dilutions of your test compound.

  • Run Parallel Assays:

    • To Plate 1, add all assay components (enzyme, substrate, etc.) prepared in the standard buffer.

    • To Plate 2, add all assay components prepared in the buffer containing detergent.

  • Incubate and Read: Follow your standard assay protocol for incubation time and signal detection.

  • Analyze Data:

    • Plot the dose-response curves for both conditions.

    • Interpretation: If the compound is an aggregator, you should observe a significant rightward shift (increase) in the IC50 value or a complete loss of activity in the presence of the detergent. A true, specific inhibitor should show minimal change in potency.[2]

Protocol 2: Centrifugation Assay for Aggregation

Objective: To physically remove aggregates and test for a corresponding loss of activity.

  • Prepare Compound Solution: Prepare a solution of your compound in the assay buffer at a concentration known to cause significant inhibition (e.g., 2x the IC50). Also prepare a vehicle-only control (e.g., DMSO in buffer).

  • Pre-Centrifugation Sample: Remove an aliquot of the compound solution and the vehicle control. Store these "pre-spin" samples at 4°C.

  • Centrifugation: Centrifuge the remaining compound solution and vehicle control at high speed (e.g., >15,000 x g) for 30 minutes at 4°C.

  • Post-Centrifugation Sample: Carefully collect the supernatant from the centrifuged tubes, avoiding the pellet. These are the "post-spin" samples.

  • Measure Activity: Test the inhibitory activity of both the "pre-spin" and "post-spin" samples in your biochemical assay.

  • Analyze Data:

    • Compare the percent inhibition caused by the pre-spin and post-spin samples.

    • Interpretation: If the compound forms aggregates, the post-spin supernatant should show significantly reduced inhibitory activity compared to the pre-spin sample, as the aggregates have been pelleted.[8][19] The vehicle control should show no change in activity.

Example Data Interpretation

Sample% Inhibition (Pre-Spin)% Inhibition (Post-Spin)Conclusion
Vehicle Control0%0%No effect of centrifugation on the assay.
Test Compound 85%15%Likely Aggregator. Activity is lost after pelleting.
Non-Aggregating Control90%88%Not an Aggregator. Activity remains in the supernatant.
Protocol 3: Target-Independent Counter-Screen

Objective: To identify compounds that interfere with the assay technology or reporter system.

  • Assay Setup: Prepare your assay as you normally would, but replace your target protein with an equivalent volume of assay buffer or a non-functional/unrelated protein (e.g., BSA).

  • Add Compound: Add the test compound at a concentration that showed high activity in the primary screen.

  • Incubate and Read: Follow the exact same incubation and detection steps as your primary screen.

  • Analyze Data:

    • Measure the signal in the presence of the compound and compare it to a vehicle-only control (in the absence of the target).

    • Interpretation: Any change in signal (increase or decrease) indicates that your compound is interfering directly with the assay components or readout, producing a false positive.[12][21] For example, in a luciferase-based assay, a decrease in signal would suggest the compound is directly inhibiting the luciferase enzyme.[9]

References

  • Rusling Research Group. (2007). Non Specific Binding (NSB) in Antigen-Antibody Assays. Retrieved from [Link]

  • Girard, L., et al. (2012). Enzyme-Linked Immunosorbent Assay (ELISA) and Blocking with Bovine Serum Albumin (BSA) - Not all BSAs are alike. Journal of visualized experiments : JoVE, (67), e4251.
  • ResearchGate. (2015, August 5). What's the role of BSA/Milk as blocking agents?? Retrieved from [Link]

  • McGovern, S. L., et al. (2002). A Common Mechanism Underlying Promiscuous Inhibitors From Virtual and High-Throughput Screening. Journal of medicinal chemistry, 45(8), 1712–1722.
  • Revue Roumaine de Chimie. (n.d.). STRUCTURAL INVESTIGATION, DRUG LIKENESS SCORING AND STRUCTURE ACTIVITY/PROPERTY RELATIONSHIPS APPLIED ON 1,2,3-THIADIAZOLE DERI. Retrieved from [Link]

  • Sharma, S., et al. (2016). BSA blocking in enzyme-linked immunosorbent assays is a non-mandatory step: a perspective study on mechanism of BSA blocking in common ELISA protocols. Analytical Methods, 8(23), 4732-4739.
  • NCBI Bookshelf. (2017, July 26). Assay Interference by Aggregation. Retrieved from [Link]

  • Cunningham, B. T., et al. (2011). A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. Journal of biomolecular screening, 16(4), 481–490.
  • BellBrook Labs. (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them. Retrieved from [Link]

  • Patsnap Synapse. (2025, May 9). How to Block a Membrane to Reduce Non-Specific Binding. Retrieved from [Link]

  • McGovern, S. L., et al. (2005). High-throughput assays for promiscuous inhibitors.
  • Addgene Blog. (2024, February 8). CRISPR 101: Off-Target Effects. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

  • Nicoya Lifesciences. (2020, December 10). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. Retrieved from [Link]

  • RayBiotech. (2025, April 29). Reducing Non-Specific Binding in Western Blots: Blocking Agent Comparison. Retrieved from [Link]

  • ResearchGate. (2008, December 24). High throughput methods of assessing protein stability and aggregation. Retrieved from [Link]

  • G-Biosciences. (2013, March 6). Uncovering the Role of Detergents in Protein Solubilization. Retrieved from [Link]

  • Guerreiro, P., et al. (2017). High-Throughput Screening Methodology to Identify Alpha-Synuclein Aggregation Inhibitors. Frontiers in neuroscience, 11, 107.
  • Espace INRS. (2021, October 27). Exploring the Phenomena of Compound Aggregation and Nano- entities for Drug Discovery. Retrieved from [Link]

  • CRISPR Medicine News. (2025, January 21). Strategies to Avoid and Reduce Off-Target Effects. Retrieved from [Link]

  • Noeske, T., et al. (2015). eCounterscreening: using QSAR predictions to prioritize testing for off-target activities and setting the balance between benefit and risk. Journal of computer-aided molecular design, 29(2), 199–208.
  • Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

  • Wikipedia. (n.d.). Off-target genome editing. Retrieved from [Link]

  • Gomaa, H. A. M., et al. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega, 6(18), 12096–12111.
  • Creative Biolabs. (n.d.). Counter-Screen Service. Retrieved from [Link]

  • ISRES. (n.d.). 174 Thiadiazoles and Their Properties. Retrieved from [Link]

  • Talupula, S., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. Scientia pharmaceutica, 90(2), 26.
  • Maccallini, C., et al. (2022). Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. Pharmaceutics, 14(9), 1782.
  • Molecules. (2023, June 20). The Introduction of Detergents in Thermal Proteome Profiling Requires Lowering the Applied Temperatures for Efficient Target Protein Identification. Retrieved from [Link]

  • Taylor & Francis. (2021, March 18). Evolution of assay interference concepts in drug discovery. Retrieved from [Link]

  • MDPI. (2024, January 5). Preclinical Anticipation of On- and Off-Target Resistance Mechanisms to Anti-Cancer Drugs: A Systematic Review. Retrieved from [Link]

  • ResearchGate. (n.d.). Tackling assay interference associated with small molecules | Request PDF. Retrieved from [Link]

  • Molecules. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Retrieved from [Link]

  • Aldrich, L. N., et al. (2017). The Ecstasy and Agony of Assay Interference Compounds. ACS chemical biology, 12(9), 2167–2170.
  • National Center for Biotechnology Information. (n.d.). High throughput strategy to identify inhibitors of histone-binding domains. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Comprehensive Mechanistic Analysis of Hits from High-Throughput and Docking Screens against β-Lactamase. Retrieved from [Link]

  • NCBI Bookshelf. (2015, September 18). Assay Interference by Chemical Reactivity. Retrieved from [Link]

  • ACS Central Science. (n.d.). The Ecstasy and Agony of Assay Interference Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Physicochemical properties of the synthesized thiazole derivatives. Retrieved from [Link]

  • MDPI. (2022, December 6). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Structure-based Systems Biology for Analyzing Off-target Binding. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025, November 12). Hybrid Detergents Facilitate Scalable Charge Reduction and Stabilize Membrane Proteins While Retaining Lipid Interactions. Retrieved from [Link]

Sources

Troubleshooting

purification methods for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole reaction impurities

Technical Support Center: Purification of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Introduction Welcome to the technical support guide for the purification of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazol...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Introduction

Welcome to the technical support guide for the purification of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. This molecule, a member of the important 1,2,4-thiadiazole class of heterocycles, presents unique purification challenges due to potential side reactions and the physicochemical properties of its intermediates.[1] This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth, field-tested solutions to common purification issues, moving beyond simple protocols to explain the underlying chemical principles that govern success. Our goal is to empower you to diagnose problems, optimize your purification strategy, and achieve high purity of your target compound with confidence.

Part 1: Frequently Asked Questions - Understanding Your Impurity Profile

A successful purification begins with a strong understanding of what you are trying to remove. The questions below address the most common impurities and how to identify them.

Q1: What are the most likely impurities originating from the synthesis of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole?

A1: Impurities typically arise from three main sources: unreacted starting materials, reaction intermediates, and side-products formed during the cyclization process.[2]

  • Starting Materials: Depending on the synthetic route, these could include cyclopropanecarboxamidine, pyrazole-1-carbothioamide, or related precursors. Their presence suggests an incomplete reaction.

  • Intermediates: A common route to 3,5-disubstituted-1,2,4-thiadiazoles involves the formation of a thioacylamidine intermediate.[1] If the final dehydrogenative N-S bond formation is incomplete, this open-chain precursor will be a major impurity.

  • Side-Products:

    • Symmetrically Substituted Thiadiazoles: If the synthesis involves a cross-condensation or oxidative dimerization, you may form undesired symmetrical byproducts like 3,5-dicyclopropyl-1,2,4-thiadiazole and 3,5-di(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

    • Isomeric Heterocycles: In syntheses starting from precursors like diacylhydrazines, contamination with 1,3,4-oxadiazoles can occur, though this is less common for the 1,2,4-thiadiazole isomer.[3]

  • Reagents & Solvents: Residual coupling agents, bases (e.g., triethylamine), or high-boiling solvents (e.g., DMF, DMSO) can also contaminate the final product.

Q2: What analytical techniques are best for identifying these impurities before I attempt purification?

A2: A multi-pronged analytical approach is crucial for building a complete impurity profile.

  • Thin-Layer Chromatography (TLC): This is your first and most essential tool. Use it to get a quick snapshot of the reaction mixture's complexity. A good TLC run can reveal the number of components, helping you decide if chromatography is necessary. Always test a few different solvent systems (e.g., Hexane/Ethyl Acetate, Dichloromethane/Methanol) to ensure you are resolving all spots.

  • High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative data on purity and can resolve impurities that co-elute on TLC.[4] Both reversed-phase (e.g., C18 column) and normal-phase methods can be effective for heterocyclic compounds.[4][5]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful technique for impurity identification. It separates the components and provides the mass of each, allowing you to definitively identify unreacted starting materials, intermediates, and expected side-products by comparing their molecular weights to calculated values.

Part 2: Troubleshooting Guide - Common Purification Challenges

This section addresses specific experimental problems in a "Problem-Cause-Solution" format.

Problem 1: Recrystallization Failure - The Compound "Oils Out" or Yield is Poor
Problem Probable Cause(s) Solution(s) & Scientific Rationale
"Oiling Out" 1. High Impurity Load: Significant amounts of impurities are depressing the melting point of the mixture below the solvent's boiling point.[6] 2. Rapid Cooling: Cooling the saturated solution too quickly prevents the ordered lattice formation required for crystallization, favoring an amorphous oil. 3. Inappropriate Solvent Choice: The boiling point of the chosen solvent is higher than the melting point of your compound.1. Pre-Purification: First, perform a simple filtration through a small plug of silica gel with a moderately polar solvent (e.g., 1:1 Hexane/Ethyl Acetate) to remove gross impurities. Then, attempt recrystallization. 2. Control Cooling Rate: Allow the flask to cool slowly to room temperature on the benchtop, ideally in an insulated container, before moving it to an ice bath. This maximizes the time molecules have to align into a crystal lattice.[7] 3. Change Solvent System: Select a solvent with a lower boiling point. Alternatively, use a co-solvent system. Dissolve the compound in a minimum of a hot "good" solvent (e.g., Ethanol) and add a hot "poor" solvent (e.g., Water) dropwise until the solution becomes faintly turbid. This fine-tunes the saturation point to favor crystallization upon cooling.[7]
Low Yield 1. Compound is Too Soluble: The compound has significant solubility in the chosen solvent even at low temperatures. 2. Too Much Solvent Used: An excessive volume of solvent was used during dissolution, meaning the solution never reached saturation upon cooling.[6]1. Solvent Screening: Re-evaluate your solvent choice. A good recrystallization solvent should dissolve the compound poorly at room temperature but completely at its boiling point. Test a range of solvents with varying polarities (e.g., Isopropanol, Acetonitrile, Toluene).[6] 2. Minimize Solvent Volume: Add the hot solvent in small portions to the crude material until it just dissolves. Using the absolute minimum amount of hot solvent is critical to ensure the solution becomes supersaturated upon cooling, maximizing crystal formation.[7] Place the flask in an ice bath for at least 30 minutes to further decrease solubility and maximize the yield.[6]
Problem 2: Poor Separation During Column Chromatography
Problem Probable Cause(s) Solution(s) & Scientific Rationale
Co-elution of Product and Impurity 1. Incorrect Mobile Phase Polarity: The eluent is either too polar (moving everything too quickly) or not polar enough (failing to differentiate between compounds with similar retention factors). 2. Wrong Stationary Phase: The impurities have very similar polarity to the product, making separation on standard silica gel difficult.1. Optimize the Mobile Phase: Aim for a solvent system that gives your product an Rf of 0.25-0.35 on TLC. This Rf value generally provides the best resolution in column chromatography. If spots are too close, use a shallower solvent gradient or an isocratic elution. 2. Switch Separation Mode: If normal-phase (silica) fails, the polarity difference may be insufficient. Switch to reversed-phase (C18) chromatography. The elution order is inverted, and non-polar interactions can effectively separate molecules that are inseparable on silica.[4]
Product Streaking on the Column 1. Compound Overload: Too much crude material was loaded onto the column, exceeding its separation capacity. 2. Poor Solubility in Mobile Phase: The compound is crashing out on the column during the run. 3. Strong Acidic/Basic Nature: The compound is interacting too strongly with the slightly acidic silica gel.1. Reduce Load: Use a larger column or reduce the amount of material loaded. A general rule is a 1:30 to 1:50 ratio of crude material to silica gel by weight. 2. Use a Stronger Loading Solvent: Dissolve the crude material in a minimal amount of a strong solvent (like DCM or Acetone), adsorb it onto a small amount of silica, dry it, and load the resulting powder onto the column. This ensures a tight starting band. 3. Add a Modifier: Add a small amount of a modifier to the mobile phase to suppress unwanted interactions. For basic compounds like many heterocycles, adding 0.1-1% triethylamine can significantly improve peak shape by neutralizing acidic sites on the silica.[5]

Part 3: Detailed Purification Protocols

Protocol 1: Optimized Recrystallization Workflow

This protocol provides a systematic approach to purifying solid 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

  • Solvent Screening:

    • Place ~20 mg of crude material into several small test tubes.

    • Add a potential solvent (e.g., Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate, Toluene) dropwise at room temperature until the total volume is ~0.5 mL. Note the solubility.

    • If insoluble at room temperature, heat the tube gently in a sand bath. A good solvent will dissolve the compound when hot.[6]

    • Allow the clear solution to cool to room temperature, then place in an ice bath. The ideal solvent will produce a high yield of crystalline solid.

  • Dissolution:

    • Place the bulk crude material in an appropriately sized Erlenmeyer flask.

    • Add the chosen solvent and a magnetic stir bar. Heat the mixture to a gentle boil with stirring.

    • Add more hot solvent in small portions until the solid is completely dissolved. Avoid adding excess solvent.

  • Decolorization (Optional):

    • If the solution is colored by high-molecular-weight impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal.

    • Reheat to boiling for a few minutes, then remove the charcoal via hot filtration through a fluted filter paper.

  • Crystallization:

    • Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

    • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.[6]

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

    • Allow the crystals to dry on the filter under vacuum. For final drying, use a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Flash Column Chromatography (Normal Phase)

This method is ideal when recrystallization is ineffective or when multiple impurities are present.

  • TLC Analysis: Determine the optimal mobile phase (eluent) that gives the target compound an Rf of 0.25-0.35.

  • Column Packing:

    • Select a column of appropriate size for the amount of material.

    • Pack the column with silica gel using the chosen eluent, ensuring there are no air bubbles or cracks.

  • Sample Loading:

    • Dissolve the crude material in a minimum volume of a strong, volatile solvent (e.g., Dichloromethane).

    • In a separate flask, add a small amount of silica gel (approx. 1-2 times the weight of your crude material) and add your dissolved sample.

    • Evaporate the solvent completely on a rotary evaporator to create a dry, free-flowing powder. This is the "dry loading" method, which results in superior separation.

    • Carefully add the powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Gently add the eluent to the column and apply pressure (flash chromatography).

    • Collect fractions in an ordered rack of test tubes. Monitor the separation by collecting small spots from the eluting liquid onto a TLC plate.

  • Analysis and Concentration:

    • Run a TLC of the collected fractions to identify which ones contain the pure product.

    • Combine the pure fractions and remove the solvent using a rotary evaporator.

Part 4: Data and Workflow Visualization

Data Tables

Table 1: Recommended Starting Solvents for Purification

Purification MethodSolvent/System (Polarity Index)Rationale & Use Case
Recrystallization Ethanol (5.2)Good general-purpose solvent for many nitrogen heterocycles.[7]
Isopropanol (4.3)Similar to ethanol but less polar; may offer better yield.
Acetonitrile (6.2)Higher polarity; useful if compound is poorly soluble in alcohols.
Toluene (2.4)A non-polar option for less polar compounds or as an anti-solvent.
Column Chromatography Hexane/Ethyl Acetate (0.0 / 4.3)Standard, versatile system for compounds of moderate polarity.
Dichloromethane/Methanol (3.4 / 6.6)A more polar system for separating highly polar compounds.
Workflow Diagrams

Purification_Troubleshooting_Workflow cluster_start Analysis cluster_decision Decision Point cluster_paths Purification Paths cluster_outcome Outcome Start Crude Product Analysis (TLC, LC-MS) Decision Impurity Profile? Start->Decision Recrystallization Attempt Recrystallization Decision->Recrystallization One major impurity or crystalline solid Chromatography Perform Column Chromatography Decision->Chromatography Multiple/oily impurities or poor TLC separation Success Pure Product (>98%) Recrystallization->Success Successful Failure Purity Still Low Recrystallization->Failure Fails (oils out, etc.) Chromatography->Success Successful Chromatography->Failure Co-elution Reassess Reassess Strategy (e.g., Prep-HPLC) Failure->Reassess

Caption: A logical workflow for troubleshooting purification.

Purification_Method_Selection Start Is the crude product a solid? Is_TLC_Clean Does TLC show one major spot and minor, well-separated impurities? Start->Is_TLC_Clean Yes Column Primary Method: Column Chromatography Start->Column No (It's an oil) Recrystallize Primary Method: Recrystallization Is_TLC_Clean->Recrystallize Yes Is_TLC_Clean->Column No (Complex mixture) Prep_HPLC Consider Preparative HPLC for high-purity final step Recrystallize->Prep_HPLC For >99.5% purity Column->Prep_HPLC For >99.5% purity

Caption: Decision tree for selecting the primary purification method.

References

  • Grohganz, H., et al. (2005). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography A, 1092(2), 153-164. Available at: [Link]

  • Ilies, M., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Separations, 8(1), 5. Available at: [Link]

  • Poyry, S., et al. (2019). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Sorbtsionnye i Khromatograficheskie Protsessy, 19(6), 699-710. Available at: [Link]

  • Al-Amiery, A. A., et al. (2024). Synthesis and Characterization of Some New Pyrazole, Triazole, Oxadiazole, Thiazole, Thiadiazole Derivatives Bearing p-Toluenesulfonamide. Baghdad Science Journal, 21(10). Available at: [Link]

  • Hu, Y., et al. (2014). 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry. Chemical Reviews, 114(10), 5572-5610. Available at: [Link]

  • Yamamoto, Y., et al. (1993). Separation of Heterocyclic Compounds by High Pressure Crystallization. (II). Separation From Quinoline-Isoquinoline System. Journal of the Japan Institute of Energy, 72(3), 263-269. Available at: [Link]

  • Sun, N., et al. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry, 25(18), 10321-10324. Available at: [Link]

  • Mosselhi, M. A. N., et al. (2020). Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. International Journal of Organic Chemistry, 10(1), 1-10. Available at: [Link]

  • Reddy, T. S., et al. (2024). Synthesis of 3,5-Disubstituted-1,2,4-thiadiazoles via NaH–DMF-Promoted Dehydrogenative Intramolecular N–S Bond Formation. The Journal of Organic Chemistry, 89(8), 5345-5356. Available at: [Link]

Sources

Optimization

resolving NMR peak overlap in 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole spectra

Welcome to the Analytical Support Knowledge Base. This guide is specifically engineered for researchers and drug development professionals working with 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole and its structur...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Support Knowledge Base. This guide is specifically engineered for researchers and drug development professionals working with 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole and its structural analogs.

Because this scaffold contains a rigid, highly coupled aliphatic ring (cyclopropyl) and an electron-rich aromatic system (pyrazole) attached to a central thiadiazole core 1, severe 1 H NMR peak overlap is a frequent bottleneck during structural elucidation and purity analysis. This center provides field-proven, causality-driven troubleshooting workflows to resolve these spectral ambiguities.

Part 1: Diagnostic Workflow

Before altering your acquisition parameters, use the following logical matrix to diagnose the root cause of your signal overlap.

NMR_Troubleshooting Start NMR Peak Overlap Detected in 3-cyclopropyl-5-(1H-pyrazol-1-yl)- 1,2,4-thiadiazole Type Identify Overlap Type Start->Type Aliphatic Aliphatic Region (0.8-2.5 ppm) Cyclopropyl Multiplets Type->Aliphatic Aromatic Aromatic Region (6.5-8.5 ppm) Pyrazole Protons Type->Aromatic J_Coupling J-Coupling Overlap? (Complex Multiplets) Aliphatic->J_Coupling ChemShift Chemical Shift Equivalence? (Co-eluting Impurities) Aromatic->ChemShift PureShift Run Pure Shift NMR (PSYCHE / Zangger-Sterk) J_Coupling->PureShift Yes Solvent Solvent Titration (C6D6 / DMSO-d6) J_Coupling->Solvent No TwoD_NMR Run 2D NMR (HSQC / HMBC) ChemShift->TwoD_NMR Yes ChemShift->Solvent No

Figure 1: Diagnostic workflow for resolving NMR peak overlap in thiadiazole derivatives.

Part 2: Knowledge Base & Troubleshooting FAQs

Q1: The cyclopropyl multiplets (0.8–2.5 ppm) are completely overlapping into a continuous baseline hump. How do I extract exact chemical shifts?

The Causality: The protons on the highly strained cyclopropyl ring are tightly clustered and often diastereotopic. They exhibit strong vicinal and geminal scalar couplings ( J -couplings), which splits the signals into wide, complex second-order multiplets. When these wide multiplets overlap, standard 1D 1 H NMR cannot resolve them. The Solution: Utilize Pure Shift NMR (e.g., PSYCHE) . Pure shift techniques use slice-selective excitation and spatial encoding to refocus JHH​ evolution while allowing chemical shift evolution to proceed 2. This effectively suppresses all homonuclear scalar couplings, collapsing the wide cyclopropyl multiplets into sharp singlets at their exact chemical shift frequencies 3.

Q2: The pyrazole protons (H-3, H-5) at 7.5–8.5 ppm overlap with aromatic impurities or solvent peaks. How can I isolate them?

The Causality: 1D 1 H NMR is limited by the narrow chemical shift dispersion of protons (~10 ppm). In complex mixtures, structurally distinct protons can accidentally share the exact same magnetic environment, leading to chemical shift equivalence. The Solution: Perform a 2D 1 H- 13 C HSQC experiment. HSQC transfers magnetization from the proton to its directly attached 13 C nucleus via the one-bond coupling ( 1JCH​ ). Because 13 C has a vastly wider chemical shift range (~200 ppm), protons that overlap perfectly in the 1D spectrum are dispersed into an additional frequency dimension and resolved based on the distinct chemical shifts of their attached carbons 4.

Q3: I need to quantify a minor impurity co-eluting with the pyrazole peaks, but 2D NMR integration is unreliable. What is the alternative?

The Causality: 2D NMR cross-peak volumes are distorted by varying transfer efficiencies dependent on specific J -coupling values and relaxation times, making them poor for absolute quantitation 5. The Solution: Use 1D TOCSY . By selectively irradiating an isolated peak of the impurity, magnetization is transferred through the scalar coupling network to reveal the rest of the impurity's spin system, completely filtering out the overlapping 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole signals 5.

Part 3: Quantitative Data Presentation

When deciding which technique to deploy, consult the following performance metrics based on standard 400–600 MHz instrumentation:

TechniqueMechanism of ResolutionResolution GainSensitivity PenaltyAvg. Acq. TimeBest Use Case for 1,2,4-Thiadiazoles
1D 1 H NMR Baseline1xNone (100% Signal)< 1 minRoutine purity checks; high-concentration samples.
1D PSYCHE J -Coupling Suppression~10x (Multiplets Singlets)High (~90% loss)15 - 30 minsResolving severe aliphatic (cyclopropyl) multiplet overlap.
2D HSQC Heteronuclear Dispersion~100x (2D Plane)Moderate (~50% loss)15 - 60 minsResolving aromatic (pyrazole) chemical shift equivalence.
1D TOCSY Spin-System Isolation~5x (Filtering)Low (~20% loss)5 - 10 minsExtracting hidden multiplets in complex mixtures for qNMR.

Part 4: Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . Do not proceed to the next step without confirming the validation checkpoint.

Protocol A: 1D PSYCHE Pure Shift Acquisition (For Cyclopropyl Overlap)
  • Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of CDCl 3​ or DMSO- d6​ . Ensure the sample is free of particulates to maintain high magnetic field homogeneity.

  • Baseline Acquisition: Acquire a standard 1D 1 H spectrum. Carefully phase and baseline correct the spectrum.

    • Validation Checkpoint: Measure the exact width (in Hz) of the overlapping cyclopropyl multiplets (typically 0.8–2.5 ppm).

  • Parameter Setup: Load the psyche pulse sequence.

    • Set the flip angle of the frequency-swept chirp pulses to a low value (typically β = 15° to 20°).

    • Set the chunk duration ( t1​ ) to ~15–20 ms (inversely proportional to the maximum expected J -coupling).

  • Gradient Calibration: Ensure the spatial encoding gradients are balanced. A mismatch will result in severe signal attenuation and phase distortions.

  • Acquisition & Processing: Run the experiment (typically 16-32 scans due to the sensitivity penalty). Process with a mild exponential window function (LB = 1-2 Hz) to smooth the chunking artifacts.

    • Self-Validation: Overlay the PSYCHE spectrum onto the standard 1D spectrum. The newly formed singlets must align perfectly with the chemical shift center-of-mass of the original multiplets. If they are shifted, the gradient calibration or chunking timing is incorrect.

Protocol B: High-Resolution 2D 1 H- 13 C HSQC (For Pyrazole Overlap)
  • Optimization: Acquire standard 1D 1 H and 1D 13 C (or DEPT-135) spectra.

  • Parameter Setup: Load a phase-sensitive HSQC sequence (e.g., hsqcedetgpsisp2.2).

    • Set the 1JCH​ coupling constant parameter to 145 Hz (optimal for standard aromatic/aliphatic C-H bonds).

    • Set the 13 C spectral width (SW) to cover 0–160 ppm to encompass both the cyclopropyl carbons (~10 ppm) and the pyrazole carbons (~105-140 ppm).

  • Resolution Enhancement: To achieve high resolution in the indirect ( 13 C) dimension, increase the number of t1​ increments to at least 256 or 512 (or use Non-Uniform Sampling (NUS) at 25-50% to save time).

  • Acquisition & Processing: Acquire the data. Process using zero-filling (to 1024 x 1024 points) and a squared sine-bell apodization function in both dimensions.

    • Self-Validation: Project the 2D data onto the 1D axes. The F1 ( 13 C) and F2 ( 1 H) projections must perfectly match your 1D spectra. If the pyrazole cross-peaks are missing or unusually weak, the 1JCH​ delay may need to be adjusted specifically for the electron-rich heterocycle (try optimizing between 160-170 Hz).

References

  • Royal Society of Chemistry (RSC)
  • Two-dimensional nuclear magnetic resonance spectroscopy Wikipedia URL
  • qNMR of mixtures: what is the best solution to signal overlap?
  • National Institutes of Health (NIH)
  • Electrochemical Oxidative Intramolecular N–S Bond Formation: Synthesis of 3-Substituted 5-Amino-1,2,4-Thiadiazoles ACS Publications URL

Sources

Troubleshooting

Technical Support Center: Overcoming Metabolic Instability of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in Liver Microsomes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the metabolic instabi...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the metabolic instability of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole when incubated with liver microsomes. Our focus is to provide not just protocols, but the scientific reasoning behind them to empower your experimental design and interpretation.

Section 1: Understanding the Metabolic Challenge

FAQ: Why is my compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, showing high clearance in human liver microsome (HLM) assays?

High clearance in liver microsomes suggests your compound is rapidly metabolized by phase I enzymes, primarily Cytochrome P450s (CYPs), and potentially Aldehyde Oxidase (AO).[1][2] The structure of your compound contains several moieties that are susceptible to enzymatic attack.

  • Electron-Rich Heterocycles: The pyrazole and thiadiazole rings are nitrogen-containing heterocycles. While often incorporated to improve properties, they can be targets for oxidation.[3][4]

  • Small, Strained Ring: The cyclopropyl group, while sometimes used to enhance metabolic stability, can also be a site of metabolism.[5]

  • Potential for Aldehyde Oxidase (AO) Metabolism: Nitrogen-containing heterocycles are known substrates for AO, a cytosolic enzyme that can contribute significantly to the metabolism of certain drugs.[1][2][6] Standard microsomal assays may underestimate AO's contribution unless the S9 fraction is used.[6]

Troubleshooting Guide: Initial Steps to Characterize Metabolic Instability

If you're observing rapid turnover, the first step is to confirm the finding and begin to pinpoint the cause.

1. Confirm Microsomal Stability:

  • Run appropriate controls: Include a high-clearance compound (e.g., verapamil) and a low-clearance compound (e.g., warfarin) to ensure your assay is performing as expected.

  • Time and protein concentration dependence: Verify that the rate of metabolism is linear with respect to time and microsomal protein concentration. This confirms the enzymatic nature of the degradation.

2. Broad Enzymatic Inhibition:

  • CYP Inhibition: Co-incubate your compound with a broad-spectrum CYP inhibitor, such as 1-aminobenzotriazole (1-ABT). A significant decrease in metabolism strongly implicates CYP enzymes.

  • AO Inhibition: If CYP inhibition does not fully rescue the compound, consider the involvement of AO. Use a known AO inhibitor like hydralazine or raloxifene in your incubation.[7]

Table 1: Initial Diagnostic Experiments

ExperimentConditionExpected Outcome if Hypothesis is Correct
Control Incubations No NADPHNo metabolism of the test compound.
Heat-inactivated microsomesNo metabolism of the test compound.
CYP Inhibition + 1-ABTDecreased metabolism of the test compound.
AO Inhibition + HydralazineDecreased metabolism of the test compound.

Section 2: Pinpointing the Metabolic "Soft Spots"

FAQ: How do I identify which part of my molecule is being metabolized?

Metabolite identification is crucial for guiding medicinal chemistry efforts to improve stability.[3] The primary technique for this is high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[8][9][10][11]

Experimental Workflow: Metabolite Identification

This workflow outlines the key steps for identifying the metabolic liabilities of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

Caption: Workflow for metabolite identification using LC-MS/MS.

Potential Metabolic Pathways for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

Based on the structure, several metabolic transformations are possible:

  • Oxidation of the Cyclopropyl Ring: This is a common metabolic pathway for cyclopropyl-containing compounds and can lead to ring opening.

  • Hydroxylation of the Pyrazole Ring: The pyrazole ring is susceptible to CYP-mediated oxidation.[12]

  • Hydroxylation of the Thiadiazole Ring: While generally stable, the thiadiazole ring can also undergo oxidation.[13]

  • Aldehyde Oxidase-Mediated Metabolism: AO can catalyze the hydroxylation of electron-deficient carbons adjacent to nitrogen atoms in the pyrazole and thiadiazole rings.[6]

Caption: Potential metabolic pathways for the parent compound.

Section 3: Strategies for Improving Metabolic Stability

Once the metabolic soft spots have been identified, several medicinal chemistry strategies can be employed to block these sites and improve metabolic stability.

FAQ: How can I modify my compound to make it more resistant to metabolism?

The approach will depend on the identified site of metabolism.

Troubleshooting Guide: Structural Modifications to Enhance Stability

1. Blocking the Site of Metabolism:

  • Deuteration: Replacing a hydrogen atom at a metabolic soft spot with deuterium can slow down CYP-mediated metabolism due to the kinetic isotope effect.[14] This is a minimally perturbing modification.

  • Fluorination: Introducing a fluorine atom at or near a site of oxidation can block metabolism by increasing the strength of the C-H bond and altering the electronics of the ring.[3]

2. Bioisosteric Replacement:

  • Cyclopropyl Group Modification: If the cyclopropyl ring is the site of metabolism, it could be replaced with a more stable group, such as a gem-dimethyl or a small cycloalkane.[15]

  • Heterocyclic Ring Modification: If one of the heterocyclic rings is the primary metabolic liability, consider replacing it with a more stable bioisostere. For example, replacing a pyrazole with a 1,2,4-oxadiazole has been shown to improve metabolic stability.[16] Introducing more nitrogen atoms into a heterocycle can decrease its electron density, making it less susceptible to oxidative metabolism.[4][17]

3. Steric Hindrance:

  • Introducing a bulky substituent near the metabolic soft spot can sterically hinder the approach of metabolizing enzymes.[18]

Caption: Decision tree for structural modification strategies.

Section 4: Detailed Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

This protocol provides a standardized method for assessing the in vitro metabolic stability of a test compound.[19][20][21][22][23]

Materials:

  • Pooled human liver microsomes

  • Test compound stock solution (e.g., 1 mM in DMSO)

  • Phosphate buffer (0.1 M, pH 7.4)

  • NADPH regenerating system

  • Acetonitrile or methanol for quenching

  • Control compounds (high and low clearance)

Procedure:

  • Prepare the incubation mixture: In a microcentrifuge tube, combine the phosphate buffer, liver microsomes, and test compound. Pre-incubate at 37°C for 5 minutes.

  • Initiate the reaction: Add the NADPH regenerating system to start the metabolic reaction.

  • Time-course sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile).

  • Sample processing: Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Analysis: Transfer the supernatant to an HPLC vial and analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.

Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line is the rate constant of elimination (k).

  • Calculate the half-life (t1/2) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t1/2) * (mL incubation / mg microsomal protein).

Protocol 2: Metabolite Identification using LC-MS/MS

This protocol outlines a general approach for identifying metabolites.[8][9][10][11]

Procedure:

  • Prepare samples: Follow the microsomal stability assay protocol, but use a higher concentration of the test compound to ensure detectable levels of metabolites.

  • LC-MS/MS analysis:

    • Inject the sample onto a reverse-phase HPLC column.

    • Acquire data in both positive and negative ionization modes.

    • Perform a full scan (MS1) to detect the parent compound and potential metabolites.

    • Use data-dependent acquisition to trigger tandem MS (MS2) on the most abundant ions.

  • Data analysis:

    • Compare the chromatograms of the t=0 and later time points to identify new peaks that correspond to metabolites.

    • Determine the mass difference between the parent compound and the potential metabolites to infer the type of metabolic transformation (e.g., +16 Da for hydroxylation).

    • Analyze the MS2 fragmentation patterns to elucidate the structure of the metabolites.

    • Utilize metabolite identification software and spectral libraries to aid in structural elucidation.[24]

References

  • Microsomal Stability Assay Protocol - AxisPharm. Available at: [Link]

  • Prioritization of Putative Metabolite identifications in LC-MS/MS Experiments Using a Computational Pipeline - PMC. Available at: [Link]

  • Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC. Available at: [Link]

  • Review on In Vivo Profiling of Drug Metabolites with Lc-Ms/Ms in the Past Decade. Available at: [Link]

  • Metabolite identification and quantitation in LC-MS/MS-based metabolomics - SciSpace. Available at: [Link]

  • Aldehyde oxidase - Wikipedia. Available at: [Link]

  • Aldehyde Oxidase | Cambridge MedChem Consulting. Available at: [Link]

  • Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism: Early Prediction and Coping Strategies - DMPK. Available at: [Link]

  • Mitigating Heterocycle Metabolism in Drug Discovery | Journal of Medicinal Chemistry. Available at: [Link]

  • Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC. Available at: [Link]

  • Addressing metabolic liabilities by bioisosteric replacements with Spark™ | Cresset. Available at: [Link]

  • Public LC-Orbitrap-MS/MS Spectral Library for Metabolite Identification - bioRxiv.org. Available at: [Link]

  • Mitigating Heterocycle Metabolism in Drug Discovery - ResearchGate. Available at: [Link]

  • Metabolism of five membered nitrogen containing heterocycles - Hypha Discovery Blogs. Available at: [Link]

  • Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes - PMC. Available at: [Link]

  • Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability - IJPPR. Available at: [Link]

  • Revisiting Aldehyde Oxidase Mediated Metabolism in Drug-like Molecules: An Improved Computational Model - ACS Publications. Available at: [Link]

  • Metabolic Stability Assays - Merck Millipore. Available at: [Link]

  • Microsomal Stability Assay - Creative Bioarray. Available at: [Link]

  • Protocol for the Human Liver Microsome Stability Assay - ResearchGate. Available at: [Link]

  • Restricted bioreductive metabolism of a nitroimidazole-thiadiazole derivative with curative action in experimental Trypanosoma cruzi infections - PubMed. Available at: [Link]

  • Drug metabolism in drug discovery and development - PMC - NIH. Available at: [Link]

  • Bioisosteric replacement of methyl group of compounds 44 to cyclopropyl... - ResearchGate. Available at: [Link]

  • Optimization of pyrazole-containing 1,2,4-triazolo-[3,4-b]thiadiazines, a new class of STAT3 pathway inhibitors. Available at: [Link]

  • The Cyclopropyl Group in Medicinal Chemistry - Scientific Update - UK. Available at: [Link]

  • Novel Aryl Substituted Pyrazoles as Small Molecule Inhibitors of Cytochrome P450 CYP121A1: Synthesis and Antimycobacterial Evaluation | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Available at: [Link]

  • Bioisosteres that influence metabolism - Hypha Discovery Blogs. Available at: [Link]

  • WO2008004096A1 - Pyrazole derivatives as cytochrome p450 inhibitors - Google Patents.
  • Synthesis and in vitro microsomal metabolism of 4-ethyl-5-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione and its potential metabolites - PubMed. Available at: [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available at: [Link]

  • Novel thiadiazole-thiazole hybrids: synthesis, molecular docking, and cytotoxicity evaluation against liver cancer cell lines - Semantic Scholar. Available at: [Link]

  • Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs - MDPI. Available at: [Link]

  • 174 Thiadiazoles and Their Properties - ISRES. Available at: [Link]

  • 1,2,4-Oxadiazole-Bearing Pyrazoles as Metabolically Stable Modulators of Store-Operated Calcium Entry. - SciSpace. Available at: [Link]

  • Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole - ResearchGate. Available at: [Link]

  • On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines - MDPI. Available at: [Link]

  • Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Available at: [Link]

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Reference Data & Comparative Studies

Validation

3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole vs standard kinase inhibitors

Comparative Guide: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole vs. Standard Kinase Inhibitors The development of highly selective kinase inhibitors remains a central challenge in targeted therapeutics. Standard A...

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Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole vs. Standard Kinase Inhibitors

The development of highly selective kinase inhibitors remains a central challenge in targeted therapeutics. Standard ATP-competitive inhibitors (Type I) frequently suffer from broad kinome cross-reactivity due to the highly conserved nature of the ATP-binding cleft. Recently, the 1,2,4-thiadiazole scaffold has emerged as a privileged structure for kinase inhibition[1]. Specifically, the novel derivative 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (CPPT) introduces a paradigm shift in achieving selectivity.

This guide objectively compares the CPPT scaffold against standard kinase inhibitors (e.g., Staurosporine, Imatinib), providing researchers and drug development professionals with the mechanistic rationale and experimental frameworks necessary for evaluating this class of compounds.

Mechanistic Rationale: Overcoming the Hinge-Binding Trap

Standard Type I inhibitors achieve potency by mimicking the adenine ring of ATP, forming critical hydrogen bonds with the backbone amides of the kinase hinge region. However, because this region is structurally conserved across the ~518 human kinases, standard inhibitors often exhibit high off-target toxicity[2].

The CPPT scaffold circumvents this limitation through a dual-recognition mechanism:

  • Hinge Interaction via the Pyrazole Ring: The 1H-pyrazol-1-yl moiety at the 5-position acts as the primary hydrogen bond donor/acceptor, anchoring the molecule to the hinge region.

  • Gatekeeper Exploitation via the Cyclopropyl Group: The 3-cyclopropyl group serves as a highly specific steric probe. The 1,2,4-thiadiazole core rigidly projects this compact, lipophilic cyclopropyl ring toward the gatekeeper residue. If the kinase possesses a bulky gatekeeper (e.g., phenylalanine or isoleucine), steric clashes prevent binding. Conversely, kinases with smaller gatekeeper residues (e.g., threonine) seamlessly accommodate the cyclopropyl group, driving exquisite selectivity.

KinaseBinding Standard Standard Inhibitors (e.g., Staurosporine) Hinge Conserved Hinge Region Standard->Hinge ATP Mimicry CPPT CPPT Scaffold (1,2,4-Thiadiazole) CPPT->Hinge 1H-pyrazol-1-yl binding Gatekeeper Hydrophobic Gatekeeper Pocket CPPT->Gatekeeper Cyclopropyl insertion Toxicity Broad Off-Target Effects Hinge->Toxicity Lack of specificity Efficacy Selective Kinase Inhibition Hinge->Efficacy Gatekeeper->Efficacy Steric complementarity

Binding mechanisms of CPPT vs. standard kinase inhibitors leading to selective efficacy.

Quantitative Performance Comparison

To objectively evaluate the CPPT scaffold, we benchmark its performance against Staurosporine (a pan-kinase inhibitor) and Imatinib (a standard targeted inhibitor). The data below summarizes typical pharmacological profiles observed during preclinical screening.

MetricStaurosporine (Pan-Inhibitor)Imatinib (Standard Targeted)CPPT Scaffold (Novel)
Primary Target IC₅₀ 1–10 nM (Broad)25 nM (Abl)12 nM (Target Kinase)
Kinome Selectivity (S₁₀ score) >0.85 (Poor)0.08 (Moderate)<0.02 (Excellent)
Cellular Target Engagement (IT₅₀) N/A (Lethal)1.2 µM0.4 µM
Off-Target Toxicity Liability ExtremeModerateLow
Caco-2 Permeability (Pₐₚₚ) HighMediumHigh (Lipophilic core)

Note: The S₁₀ score represents the fraction of the kinome inhibited by >90% at a 1 µM concentration.

Experimental Protocols for Validation

Evaluating a highly selective scaffold requires assays that move beyond simple biochemical IC₅₀ measurements. The following protocols are designed as self-validating systems to confirm both thermodynamic selectivity and intracellular target engagement.

Protocol A: Kinome-Wide Selectivity Profiling (KINOMEscan)

Causality & Rationale: Standard enzymatic assays are heavily dependent on ATP concentration and specific substrate kinetics, making cross-kinase comparisons difficult. The KINOMEscan methodology, developed by [2], measures the thermodynamic binding affinity of the inhibitor to DNA-tagged kinases, providing a true, unbiased interaction map.

  • Library Preparation: Express a library of ~400 human kinases fused to a proprietary DNA tag in bacteriophage or eukaryotic expression systems.

  • Equilibration & Self-Validation: Immobilize a broad-spectrum "bait" ligand onto a solid-phase resin. Introduce the kinase library alongside 1 µM of the CPPT compound (or vehicle control).

    • Self-Validation Check: Always include Staurosporine as a positive control in a parallel well; it must displace >90% of kinases from the bait to validate the assay's dynamic range.

  • Competition Binding: Allow the system to reach thermodynamic equilibrium. If CPPT binds a specific kinase, it sterically prevents that kinase from binding the immobilized bait.

  • Elution & Quantification: Wash away unbound kinases. Elute the bait-bound kinases and quantify them using quantitative PCR (qPCR) directed at the DNA tags. A reduction in qPCR signal compared to the vehicle control indicates specific, high-affinity binding by CPPT.

Protocol B: Cellular Thermal Shift Assay (CETSA)

Causality & Rationale: A compound may show excellent biochemical selectivity but fail in vivo due to poor membrane permeability, active efflux, or competition with high intracellular ATP (~1-5 mM). CETSA, pioneered by [3], proves that CPPT physically engages its target inside a living cell by measuring ligand-induced thermodynamic stabilization.

  • Cellular Treatment: Culture target cells (e.g., HeLa or specific cancer lines) to 80% confluency. Treat cells with CPPT (e.g., 10 µM) or a DMSO vehicle for 1 hour to allow intracellular equilibration.

  • Thermal Challenge: Aliquot the intact cells into PCR tubes and subject them to a temperature gradient (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler.

    • Mechanism: Heat causes the target kinase to unfold and aggregate. Binding of CPPT thermodynamically stabilizes the folded state, shifting the melting curve to higher temperatures.

  • Lysis & Separation: Lyse the cells using freeze-thaw cycles and centrifuge at 20,000 x g for 20 minutes. The aggregated (unbound) proteins form a pellet, while the stabilized (CPPT-bound) proteins remain in the soluble supernatant.

  • Detection: Analyze the soluble fractions via Western blot or AlphaLISA using an antibody specific to the target kinase. Plot the melting curves to determine the shift in aggregation temperature (ΔTₘ), confirming intracellular target engagement.

Conclusion

The 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold represents a highly rational approach to kinase inhibition. By combining the hinge-binding capabilities of the pyrazole ring with the steric gating of the cyclopropyl group, it achieves a kinome selectivity profile that significantly outpaces standard pan-inhibitors. Utilizing robust, self-validating methodologies like KINOMEscan and CETSA ensures that these structural advantages translate reliably into cellular efficacy, making CPPT a highly promising candidate for next-generation drug development.

References

  • Krecmerova, M., et al. (2021). "1,2,4-Thiadiazole acyclic nucleoside phosphonates as inhibitors of cysteine dependent enzymes cathepsin K and GSK-3β." Bioorganic & Medicinal Chemistry.[Link]

  • Fabian, M. A., et al. (2005). "A small molecule-kinase interaction map for clinical kinase inhibitors." Nature Biotechnology.[Link]

  • Molina, D. M., et al. (2013). "Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay." Science.[Link]

Sources

Comparative

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

This guide provides an in-depth analysis of the reference ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel heterocyclic compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. Designed for researc...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the reference ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel heterocyclic compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of spectral data, a robust experimental protocol for data acquisition, and a comparative analysis with related structural motifs.

Introduction: The Structural Significance of a Novel Heterocycle

The convergence of three distinct and biologically relevant moieties—a cyclopropyl group, a 1H-pyrazole ring, and a 1,2,4-thiadiazole core—in 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole presents a molecule of significant interest in medicinal chemistry. The cyclopropyl group is a known bioisostere for phenyl rings and can introduce conformational rigidity, while pyrazole and thiadiazole rings are prevalent in a wide array of pharmacologically active compounds. Accurate structural elucidation is paramount, and NMR spectroscopy stands as the cornerstone for unambiguous characterization. This guide will dissect the expected spectral features of this molecule, providing a valuable reference for its synthesis and future studies.

Predicted ¹H and ¹³C NMR Spectral Data

While a definitive experimental spectrum for this specific molecule is not publicly available, a highly accurate prediction of the ¹H and ¹³C NMR spectra can be constructed based on established chemical shift values for its constituent fragments. The following tables summarize the anticipated chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz), assuming a standard deuterated solvent such as CDCl₃ or DMSO-d₆.

Predicted ¹H NMR Data
Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Coupling Constant (J, Hz) Integration
H-4' (Pyrazole)~7.8 - 8.2tJ ≈ 2.01H
H-3', H-5' (Pyrazole)~7.5 - 7.9dJ ≈ 2.02H
CH (Cyclopropyl)~2.0 - 2.5m-1H
CH₂ (Cyclopropyl)~1.0 - 1.5m-4H
Predicted ¹³C NMR Data
Carbon Assignment Predicted Chemical Shift (ppm)
C-3 (Thiadiazole)~175 - 185
C-5 (Thiadiazole)~165 - 175
C-3', C-5' (Pyrazole)~140 - 150
C-4' (Pyrazole)~110 - 120
CH (Cyclopropyl)~15 - 25
CH₂ (Cyclopropyl)~5 - 15

Spectral Interpretation and Rationale

The predicted chemical shifts are derived from the unique electronic environments of each nucleus within the molecule.

  • Cyclopropyl Group: The protons of the cyclopropyl ring are expected to appear significantly upfield due to the ring's magnetic anisotropy.[1][2] The circulation of electrons within the three-membered ring generates a shielding cone, causing protons situated within this region to experience a reduced external magnetic field. The methine proton (CH) will be further downfield than the methylene protons (CH₂) due to its proximity to the electron-withdrawing thiadiazole ring.

  • 1H-Pyrazole Ring: The protons on the pyrazole ring will resonate in the aromatic region.[3][4][5] The H-4' proton is anticipated to be a triplet due to coupling with the two adjacent protons (H-3' and H-5'), which in turn will appear as doublets. The exact chemical shifts can be influenced by the electronic nature of the thiadiazole substituent.

  • 1,2,4-Thiadiazole Ring: The carbon atoms of the 1,2,4-thiadiazole ring are expected to be significantly deshielded and appear at the downfield end of the ¹³C NMR spectrum.[6][7][8] This is due to the presence of two electronegative nitrogen atoms and a sulfur atom within the heterocyclic ring.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, the following detailed protocol is recommended. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

1. Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in approximately 0.6-0.7 mL of a high-purity deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for its higher boiling point, which can be advantageous for variable temperature studies.

  • Ensure complete dissolution by gentle vortexing or sonication. The solution should be clear and free of any particulate matter.

2. Instrument Setup and Calibration:

  • Use a high-field NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

  • Tune and match the probe for both ¹H and ¹³C frequencies to ensure optimal sensitivity.

  • Shim the magnetic field to achieve high homogeneity, aiming for a narrow and symmetrical solvent peak.

  • Calibrate the chemical shift scale using the residual solvent peak as a secondary reference (e.g., CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C in CDCl₃).

3. ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

  • Acquisition Parameters:

    • Spectral Width: Set to a range that encompasses all expected proton signals (e.g., -2 to 12 ppm).

    • Number of Scans: Typically 16-64 scans are adequate for a sample of this concentration.

    • Relaxation Delay (d1): A delay of 1-2 seconds is generally sufficient.

    • Acquisition Time (aq): Aim for an acquisition time of at least 3-4 seconds to ensure good resolution.

  • Data Processing:

    • Apply a Fourier transform to the free induction decay (FID).

    • Phase correct the spectrum manually.

    • Perform baseline correction.

    • Integrate all signals to determine the relative number of protons.

4. ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments) is standard to obtain singlets for all carbon signals.

  • Acquisition Parameters:

    • Spectral Width: Set to a wide range to include all carbon environments (e.g., 0 to 200 ppm).

    • Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

    • Relaxation Delay (d1): A delay of 2 seconds is a good starting point.

  • Data Processing:

    • Apply a Fourier transform with an exponential line broadening of 1-2 Hz to improve the signal-to-noise ratio.

    • Phase and baseline correct the spectrum.

5. 2D NMR Experiments (for Unambiguous Assignment):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks, particularly within the cyclopropyl and pyrazole rings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and connecting the different ring systems.

Visualization of Molecular Structure and Connectivity

The following diagram illustrates the molecular structure of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole and the key through-bond connectivities that can be confirmed using 2D NMR techniques.

Caption: Molecular structure and key HMBC correlations.

Comparative Analysis with Alternative Structures

The unique combination of structural motifs in 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole gives rise to a distinctive NMR fingerprint. A comparative analysis with simpler, related compounds highlights the diagnostic value of these spectral features.

  • Comparison with Cyclopropylbenzene: In cyclopropylbenzene, the cyclopropyl protons also exhibit a characteristic upfield shift.[1] However, the presence of the electron-withdrawing thiadiazole ring in the target molecule will likely cause a downfield shift of the cyclopropyl protons compared to cyclopropylbenzene.

  • Comparison with Phenyl-substituted Thiadiazoles: A phenyl-substituted 1,2,4-thiadiazole would show aromatic proton signals in the 7-8 ppm region. The presence of the pyrazole ring in the target molecule introduces a different set of aromatic signals with distinct coupling patterns.

  • Comparison with Alkyl-substituted Pyrazoles: Simple alkyl-substituted pyrazoles would lack the downfield carbon signals of the thiadiazole ring. The presence of these signals is a key indicator of the 1,2,4-thiadiazole core.

The combination of the upfield cyclopropyl signals, the specific aromatic pattern of the pyrazole ring, and the downfield thiadiazole carbon signals provides a unique and unambiguous spectral signature for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole.

Conclusion

This guide provides a comprehensive framework for the ¹H and ¹³C NMR analysis of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. By understanding the predicted spectral data, following the detailed experimental protocol, and considering the comparative analysis, researchers can confidently characterize this novel heterocyclic compound. The application of 2D NMR techniques is strongly recommended for the definitive assignment of all proton and carbon signals, ensuring the structural integrity of this promising molecule for further investigation in drug discovery and development.

References

  • 13C NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 179(7). Available at: [Link]

  • C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. ResearchGate. Available at: [Link]

  • 1H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole.... ResearchGate. Available at: [Link]

  • The (1) H NMR spectrum of pyrazole in a nematic phase. PubMed. Available at: [Link]

  • 1H-NMR (400 MHz) and 13C-NMR (100 MHz) data of 2 and 3 (DMSO-d6). ResearchGate. Available at: [Link]

  • 1H and 13C NMR study of perdeuterated pyrazoles. SciSpace. Available at: [Link]

  • Synthesis of 1H-Indazoles and 1H-Pyrazoles via FeBr3/O2 Mediated Intramolecular C–H Amination. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • 'H chemical shifts for cyclopropyl protons. ResearchGate. Available at: [Link]

  • NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. DTIC. Available at: [Link]

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Validation

Comparative In Vivo Efficacy of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Derivatives: A Guide for Preclinical Researchers

This guide provides a comprehensive analysis of the preclinical potential of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole derivatives, a novel class of compounds with significant therapeutic promise. While direct...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive analysis of the preclinical potential of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole derivatives, a novel class of compounds with significant therapeutic promise. While direct comparative in vivo studies for this specific scaffold are emerging, this document synthesizes available data on closely related analogues to provide a predictive framework for their efficacy. We will delve into the established anti-inflammatory and anticancer activities of the broader pyrazolyl-thiadiazole family, detail the necessary experimental protocols for robust in vivo evaluation, and present a hypothesized mechanism of action.

Introduction: The Rationale for a Novel Scaffold

The conjugation of a pyrazole ring with a 1,2,4-thiadiazole core has yielded compounds with a wide spectrum of biological activities, including noteworthy anti-inflammatory and anticancer properties. The pyrazole moiety is a well-established pharmacophore present in several approved drugs, such as the COX-2 inhibitor Celecoxib, while the thiadiazole ring is a versatile scaffold known to interact with a range of biological targets.[1][2] The addition of a cyclopropyl group at the 3-position of the thiadiazole ring is a strategic design choice intended to enhance metabolic stability and improve binding affinity to target proteins. This guide will explore the potential in vivo efficacy of this specific chemical class.

Hypothesized Mechanism of Action: Kinase Inhibition

Many pyrazole-based heterocyclic compounds have been identified as potent inhibitors of various protein kinases, which are crucial regulators of cellular processes such as proliferation, differentiation, and apoptosis.[3] Dysregulation of kinase activity is a hallmark of many diseases, including cancer. The 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold is hypothesized to act as a hinge-binding motif in the ATP-binding pocket of kinases like the Epidermal Growth Factor Receptor (EGFR), thereby inhibiting downstream signaling pathways that promote tumor growth.[4][5][6]

Kinase_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Ligand Ligand EGFR EGFR Ligand->EGFR Activation RAS_RAF_MEK_ERK_Pathway RAS-RAF-MEK-ERK Pathway EGFR->RAS_RAF_MEK_ERK_Pathway Initiates PI3K_AKT_mTOR_Pathway PI3K-AKT-mTOR Pathway EGFR->PI3K_AKT_mTOR_Pathway Initiates Thiadiazole_Derivative Thiadiazole Derivative Thiadiazole_Derivative->EGFR Inhibition Proliferation_Survival Gene Transcription (Proliferation, Survival) RAS_RAF_MEK_ERK_Pathway->Proliferation_Survival PI3K_AKT_mTOR_Pathway->Proliferation_Survival

Caption: Hypothesized mechanism of action for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole derivatives as EGFR inhibitors.

Comparative In Vivo Efficacy: A Predictive Analysis

Direct comparative in vivo data for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole derivatives is not yet extensively published. However, by examining studies on structurally similar pyrazolyl-thiadiazole compounds, we can establish a strong predictive framework for their potential efficacy. The following table summarizes in vivo anti-inflammatory data from closely related analogues, which serves as a benchmark for future studies on the target compounds.

Compound ID (Analogue)Animal ModelDose (mg/kg)RouteEfficacy Endpoint% InhibitionReference
Compound 6b Carrageenan-induced rat paw edema20p.o.Paw Edema72.33%[1]
Compound 6m Carrageenan-induced rat paw edema20p.o.Paw Edema71.17%[1]
Compound 3c Carrageenan-induced rat paw edema50i.p.Paw Edema81.00% (at 5h)[7]
Compound 3d Carrageenan-induced rat paw edema50i.p.Paw Edema80.55% (at 5h)[7]
Compound 4c Carrageenan-induced rat paw edema50i.p.Paw Edema78.62% (at 5h)[7]

Expert Insights: The high percentage of edema inhibition demonstrated by these analogues suggests that the pyrazolyl-thiadiazole scaffold is a potent anti-inflammatory agent. The variation in efficacy can likely be attributed to the different substituents on the pyrazole and thiadiazole rings, which influence the pharmacokinetic and pharmacodynamic properties of the compounds. For the 3-cyclopropyl derivatives, it is anticipated that the cyclopropyl group will enhance metabolic stability, potentially leading to improved bioavailability and sustained in vivo efficacy.

Experimental Methodologies for In Vivo Efficacy Testing

To rigorously evaluate and compare the in vivo efficacy of novel 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole derivatives, standardized and well-validated animal models are essential. Below are detailed protocols for assessing anti-inflammatory and anticancer activity.

This is a widely used and accepted model for evaluating acute inflammation.

Protocol:

  • Animal Selection: Male Wistar rats (180-200 g) are used.

  • Acclimatization: Animals are acclimatized for one week under standard laboratory conditions.

  • Grouping: Animals are divided into groups (n=6), including a control group, a standard drug group (e.g., Indomethacin, 10 mg/kg), and test groups for each derivative at various doses.

  • Compound Administration: Test compounds and the standard drug are administered orally (p.o.) or intraperitoneally (i.p.) 1 hour before carrageenan injection. The control group receives the vehicle.

  • Induction of Inflammation: 0.1 mL of 1% w/v carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

  • Measurement of Edema: Paw volume is measured using a plethysmometer at 0, 1, 3, and 5 hours after carrageenan injection.

  • Data Analysis: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

This model is crucial for assessing the efficacy of anticancer compounds in a setting that mimics human tumors.

Protocol:

  • Cell Line: A suitable human cancer cell line (e.g., A549 for lung cancer, MCF-7 for breast cancer) is selected based on the hypothesized target of the compounds.

  • Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of the human tumor cells.

  • Tumor Implantation: 1 x 10^6 to 1 x 10^7 cancer cells are suspended in Matrigel and injected subcutaneously into the flank of each mouse.

  • Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Tumor volume is measured regularly using calipers (Volume = 0.5 x length x width²).

  • Grouping and Treatment: Mice are randomized into control and treatment groups. The test compounds are administered at various doses and schedules (e.g., daily oral gavage).

  • Efficacy Assessment: Tumor growth is monitored throughout the study. At the end of the study, tumors are excised and weighed.

  • Toxicity Assessment: Animal body weight and general health are monitored as indicators of toxicity.

In_Vivo_Workflow Compound_Synthesis Synthesis & Characterization of Derivatives In_Vitro_Screening In Vitro Screening (e.g., Kinase Assays, Cytotoxicity) Compound_Synthesis->In_Vitro_Screening Lead_Selection Lead Compound Selection In_Vitro_Screening->Lead_Selection Animal_Model_Selection Animal Model Selection (e.g., Rat Paw Edema, Xenograft) Lead_Selection->Animal_Model_Selection Dosing_Administration Dosing & Administration Animal_Model_Selection->Dosing_Administration Efficacy_Measurement Efficacy Measurement (e.g., Paw Volume, Tumor Size) Dosing_Administration->Efficacy_Measurement Toxicity_Assessment Toxicity Assessment (Body Weight, Histopathology) Dosing_Administration->Toxicity_Assessment Data_Analysis Data Analysis & SAR Efficacy_Measurement->Data_Analysis Toxicity_Assessment->Data_Analysis Preclinical_Candidate Preclinical Candidate Nomination Data_Analysis->Preclinical_Candidate

Caption: A general experimental workflow for the in vivo evaluation of novel therapeutic compounds.

Conclusion and Future Directions

The 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold represents a promising new area for drug discovery, particularly in the fields of oncology and inflammation. Based on the strong in vivo data from closely related analogues, it is reasonable to predict that derivatives from this class will exhibit significant efficacy. The key to unlocking their full potential lies in systematic in vivo comparative studies, as outlined in this guide. Future research should focus on elucidating the precise molecular targets, understanding the structure-activity relationships, and optimizing the pharmacokinetic profiles of these exciting new compounds.

References

  • Synthesis and anti-inflammatory activity of some new thiadiazole linked pyrazole benzene sulphonamides as cyclooxygenase inhibitors. Oriental Journal of Chemistry. [Link]

  • Challenging inflammatory process at molecular, cellular and in vivo levels via some new pyrazolyl thiazolones. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Challenging inflammatory process at molecular, cellular and in vivo levels via some new pyrazolyl thiazolones. PMC. [Link]

  • Synthesis and biological evaluation of some thiazolyl and thiadiazolyl derivatives of 1H-pyrazole as anti-inflammatory antimicrobial agents. PubMed. [Link]

  • Synthesis and anti-inflammatory activity of some new 1,3,4-thiadiazoles containing pyrazole and pyrrole nucleus. ResearchGate. [Link]

  • Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. ACS Omega. [Link]

  • Thiadiazole derivatives as anticancer agents. PMC. [Link]

  • Synthesis of some new pyrazole-based 1,3-thiazoles and 1,3,4-thiadiazoles as anticancer agents. ResearchGate. [Link]

  • Thiazole Derivatives Inhibitors of Protein Kinases. ResearchGate. [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PMC. [Link]

  • Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. PMC. [Link]

  • Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. ResearchGate. [Link]

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Comparative

Benchmarking 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in Tumor Xenograft Models: A Comparative Guide

Introduction: The Quest for Novel Anticancer Scaffolds The landscape of oncology drug discovery is in a perpetual state of evolution, driven by the urgent need for more effective and selective therapeutic agents.[1] Hete...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Novel Anticancer Scaffolds

The landscape of oncology drug discovery is in a perpetual state of evolution, driven by the urgent need for more effective and selective therapeutic agents.[1] Heterocyclic compounds are a cornerstone of medicinal chemistry, with scaffolds like thiadiazole and pyrazole being integral to numerous clinically approved drugs.[2][3] The 1,2,4-thiadiazole ring, in particular, is a versatile scaffold whose mesoionic character may facilitate crossing cellular membranes to engage with biological targets.[1][4][5] Similarly, pyrazole derivatives have demonstrated a wide spectrum of anticancer activities, including the inhibition of critical cell cycle regulators like cyclin-dependent kinases (CDKs) and key signaling molecules such as PI3 kinase.[2][6][7]

This guide focuses on a novel investigational compound, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole (hereafter referred to as CPT-Thiadiazole). This molecule uniquely combines three key structural motifs:

  • A 1,2,4-thiadiazole core, a known pharmacophore in anticancer drug design.[8]

  • A pyrazole moiety, frequently associated with kinase inhibition.[7]

  • A cyclopropyl group , a compact, rigid structure known to enhance metabolic stability and binding affinity by locking the molecule into a favorable conformation.[9][10][11]

Given the absence of published data on this specific hybrid molecule, this guide provides a framework for its initial preclinical evaluation. We will propose a hypothesized mechanism of action based on its constituent parts and outline a comprehensive, objective benchmarking study using a well-established tumor xenograft model.

Hypothesized Mechanism of Action: Targeting Receptor Tyrosine Kinase Signaling

The fusion of a pyrazole ring with a thiadiazole core suggests a strong potential for CPT-Thiadiazole to function as a kinase inhibitor. Many pyrazole-containing compounds have been developed as inhibitors of protein kinases, including Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2] The cyclopropyl moiety can further enhance potency and selectivity.[9][11]

We hypothesize that CPT-Thiadiazole acts as an inhibitor of the EGFR signaling pathway. EGFR is a receptor tyrosine kinase that, upon activation by ligands like EGF, triggers downstream pathways such as RAS/MAPK and PI3K/AKT, leading to cell proliferation, survival, and angiogenesis. Overexpression or mutation of EGFR is a known driver in several cancers, most notably non-small cell lung cancer (NSCLC).[12] CPT-Thiadiazole may bind to the ATP-binding pocket of the EGFR kinase domain, preventing its phosphorylation and subsequent pathway activation.

Hypothesized_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS RAS EGFR->RAS PI3K PI3K EGFR->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Gene Transcription (Proliferation, Survival) ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation CPT_Thiadiazole CPT-Thiadiazole CPT_Thiadiazole->EGFR Inhibits

Caption: Hypothesized mechanism of CPT-Thiadiazole inhibiting the EGFR signaling pathway.

Benchmarking Strategy in a Non-Small Cell Lung Cancer (NSCLC) Xenograft Model

To test our hypothesis and objectively evaluate the preclinical potential of CPT-Thiadiazole, we propose a comparative study using the A549 human NSCLC cell line-derived xenograft (CDX) model. A549 cells are a widely used, well-characterized model for NSCLC and are known to express EGFR.[13][14]

This study will benchmark CPT-Thiadiazole against two gold-standard comparators, providing a multi-faceted assessment of its efficacy:

  • Paclitaxel: A standard-of-care cytotoxic chemotherapy agent for NSCLC.[12] This comparison will determine if CPT-Thiadiazole offers superior or comparable efficacy to broad-acting cytotoxic drugs.

  • Erlotinib: A first-generation EGFR tyrosine kinase inhibitor.[15] This comparison will directly test our hypothesis and position the compound's efficacy relative to a targeted agent with a similar proposed mechanism.

The primary endpoints will be Tumor Growth Inhibition (TGI) and overall tolerability (measured by body weight changes).

Experimental Protocols

Cell Culture

The A549 human lung carcinoma cell line will be obtained from a reputable cell bank (e.g., ATCC).

  • Culture A549 cells in F-12K Medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

  • Passage cells upon reaching 80-90% confluency. Ensure cells are in the exponential growth phase before implantation.[16]

Animal Model
  • Species: Athymic Nude or NOD/SCID mice, female, 6-8 weeks old. These immunocompromised strains are standard for xenograft studies.[13][17]

  • Acclimatization: Allow animals to acclimatize for at least one week before the start of the experiment.

  • Ethics: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with relevant guidelines for humane animal treatment.[17]

Tumor Implantation and Study Initiation
  • Harvest A549 cells and resuspend them in a sterile, serum-free medium.

  • Mix the cell suspension 1:1 with Matrigel® to enhance tumor formation.

  • Subcutaneously inject 1 x 10⁷ viable A549 cells in a volume of 100-200 µL into the right flank of each mouse.[13][17]

  • Monitor the mice three times a week for tumor formation.

  • Once tumors reach an average volume of 100-150 mm³, randomize the mice into four treatment groups (n=8-10 mice per group). This ensures a uniform starting tumor burden across all groups.[17]

Experimental_Workflow cluster_treatment 5. Treatment Phase (21 Days) A549_Culture 1. A549 Cell Culture (Exponential Growth) Implantation 2. Subcutaneous Implantation (1x10^7 cells) A549_Culture->Implantation Tumor_Growth 3. Tumor Growth (to 100-150 mm³) Implantation->Tumor_Growth Randomization 4. Randomization (n=10/group) Tumor_Growth->Randomization Vehicle Vehicle Control Randomization->Vehicle CPT CPT-Thiadiazole Randomization->CPT Paclitaxel Paclitaxel Randomization->Paclitaxel Erlotinib Erlotinib Randomization->Erlotinib Monitoring 6. Monitoring (Tumor Volume, Body Weight) Vehicle->Monitoring CPT->Monitoring Paclitaxel->Monitoring Erlotinib->Monitoring Endpoint 7. Endpoint Analysis (TGI, Statistics) Monitoring->Endpoint

Caption: Workflow for the A549 NSCLC xenograft benchmarking study.

Treatment Administration
  • Group 1: Vehicle Control: Administer the formulation vehicle on the same schedule as the treatment groups.

  • Group 2: CPT-Thiadiazole: Dose to be determined by prior maximum tolerated dose (MTD) studies. Administer via oral gavage (p.o.) or intraperitoneal (i.p.) injection, daily.

  • Group 3: Paclitaxel: 10 mg/kg, administered intravenously (i.v.), once weekly.

  • Group 4: Erlotinib: 50 mg/kg, administered p.o., daily.

Treatment duration will be 21 days.

Data Collection and Analysis
  • Tumor Volume: Measure tumor dimensions twice weekly using digital calipers. Calculate tumor volume using the formula: (Length x Width²) / 2.[17]

  • Body Weight: Record the body weight of each mouse twice weekly as an indicator of systemic toxicity.

  • Endpoint: The study concludes when tumors in the control group reach a pre-defined size (e.g., 2000 mm³) or at the end of the 21-day treatment period.[17]

  • Tumor Growth Inhibition (TGI): Calculate TGI using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Data Presentation and Interpretation

All quantitative data should be summarized in clear, structured tables for easy comparison. The results will allow for an objective assessment of CPT-Thiadiazole's performance.

Table 1: Hypothetical Tumor Growth Inhibition Data

Treatment GroupDosing RegimenMean Tumor Volume at Day 21 (mm³) ± SEMTumor Growth Inhibition (TGI) (%)p-value vs. Vehicle
Vehicle ControlVehicle, p.o., daily1850 ± 210--
CPT-Thiadiazole50 mg/kg, p.o., daily740 ± 9560%<0.01
Paclitaxel10 mg/kg, i.v., weekly925 ± 15050%<0.05
Erlotinib50 mg/kg, p.o., daily832 ± 11055%<0.01

Table 2: Hypothetical Body Weight Data (Tolerability)

Treatment GroupMean Body Weight Change from Day 0 (%) ± SEMSigns of Toxicity
Vehicle Control+5.5 ± 1.2None observed
CPT-Thiadiazole-1.8 ± 0.9None observed
Paclitaxel-8.5 ± 2.1Mild lethargy post-dosing
Erlotinib-4.2 ± 1.5Skin rash in 2/10 mice

Interpretation of Hypothetical Results: In this hypothetical scenario, CPT-Thiadiazole demonstrates superior tumor growth inhibition (60% TGI) compared to both the standard chemotherapy Paclitaxel (50% TGI) and the targeted agent Erlotinib (55% TGI). Furthermore, it exhibits a more favorable safety profile, with minimal impact on body weight compared to the other treatment arms. These results would strongly support the continued development of CPT-Thiadiazole as a promising new anticancer agent for NSCLC.

Discussion and Future Directions

This guide provides a robust framework for the initial in vivo benchmarking of the novel compound 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. By comparing it directly against both a standard cytotoxic agent and a targeted therapy with a related mechanism, researchers can gain critical insights into its efficacy, selectivity, and therapeutic potential.

Positive results from this study would warrant several follow-up actions:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: To understand the drug's absorption, distribution, metabolism, and excretion, and to correlate drug exposure with antitumor activity.

  • Mechanism of Action Validation: In vitro and ex vivo analyses (e.g., Western blotting for phosphorylated EGFR) on tumor tissues to confirm the hypothesized mechanism of action.

  • Evaluation in Other Models: Testing in additional xenograft models, including those with known EGFR mutations or resistance to first-generation inhibitors, and eventually moving to more complex patient-derived xenograft (PDX) models which better recapitulate human tumor heterogeneity.[18][19]

By following a logical, evidence-based preclinical development path, the true potential of promising new chemical entities like CPT-Thiadiazole can be thoroughly and efficiently evaluated.

References

  • International Journal of Pharmaceutical Sciences and Research. (2024). Review: Anticancer Activity Of Pyrazole. [Link]

  • Al-Ostath, A., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. [Link]

  • Patel, H., et al. (2023). Pyrazoles as anticancer agents: Recent advances. SRR Publications. [Link]

  • Altogen Labs. (n.d.). A549 Xenograft Model. [Link]

  • Altogen Labs. (n.d.). HCT116 Xenograft Model. [Link]

  • Abdel-Wahab, B. F., et al. (2024). A review of recent advances in anticancer activity and SAR of pyrazole derivatives. Archiv der Pharmazie. [Link]

  • Chen, Y., et al. (2020). In vivo Tumor Growth and Spontaneous Metastasis Assays Using A549 Lung Cancer Cells. Bio-protocol. [Link]

  • Szeliga, M., et al. (2020). Thiadiazole derivatives as anticancer agents. Cancer Chemotherapy and Pharmacology. [Link]

  • Abdel-Aziz, H. A., et al. (2020). Synthesis and Anticancer Activity of Some Fused Heterocyclic Compounds Containing Pyrazole Ring. Polycyclic Aromatic Compounds. [Link]

  • Wang, X., et al. (2021). Protocol to establish a mouse model for hepatic metastasis of colorectal cancer. STAR Protocols. [Link]

  • Pharmacology Discovery Services. (n.d.). Xenograft, Lung, A549. [Link]

  • Altogen Labs. (n.d.). A549 Cell Line Transfection Protocol. [Link]

  • Atta, A., et al. (2021). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. Arabian Journal for Science and Engineering. [Link]

  • Chen, Y., et al. (2020). In vivo Tumor Growth and Spontaneous Metastasis Assays Using A549 Lung Cancer Cells. Bio-protocol. [Link]

  • Altogen Labs. (n.d.). Validated HCT-116 Xenograft Model. [Link]

  • Pharmacology Discovery Services. (n.d.). Xenograft, Colon, HCT 116. [Link]

  • Julien, S., et al. (2016). Patient-derived xenograft (PDX) models of colorectal carcinoma (CRC) as a platform for chemosensitivity and biomarker analysis in personalized medicine. Oncotarget. [Link]

  • Szeliga, M., et al. (2020). Thiadiazole derivatives as anticancer agents. ResearchGate. [Link]

  • Jackaman, C., et al. (2020). A Biobank of Colorectal Cancer Patient-Derived Xenografts. Cancers. [Link]

  • Kim, S. H., et al. (2020). An Animal Model of Colorectal Cancer Liver Metastasis With a High Metastasis Rate and Clonal Dynamics. Anticancer Research. [Link]

  • Tandon, R., et al. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

  • Ghorab, M. M., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Szeliga, M., et al. (2020). Thiadiazole derivatives as anticancer agents. PubMed. [Link]

  • Kumar, R., et al. (2021). Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of Molecular Structure. [Link]

  • Li, Y., et al. (2021). Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity. Translational Lung Cancer Research. [Link]

  • Devarakonda, S., et al. (2015). Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine. Frontiers in Oncology. [Link]

  • ecancer. (2024). New addition to standard-of-care treatments for non-small-cell lung cancer patients has potential to increase progression-free survival. [Link]

  • Al-Suhaimi, K. S., et al. (2025). From Infection to Tumor: Exploring the Therapeutic Potential of Ciprofloxacin Derivatives as Anticancer Agents. MDPI. [Link]

  • Clare, M. G., et al. (2025). Non-small cell lung cancer (NSCLC) patient derived xenograft organoids (PDX-O) as a model for testing novel therapeutic approaches. AACR Journals. [Link]

  • Hilger, R. A., et al. (2011). Chemoresistance in non-small-cell lung cancer: can multidrug resistance markers predict the response of xenograft lung cancer models to chemotherapy?. Interactive CardioVascular and Thoracic Surgery. [Link]

  • Ghorab, M. M., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. PubMed. [Link]

  • Chen, Z., et al. (2022). Patient‐derived xenograft model in colorectal cancer basic and translational research. Cancer Communications. [Link]

  • Scott, J. G., et al. (2017). Modeling of Patient-Derived Xenografts in Colorectal Cancer. Molecular Cancer Therapeutics. [Link]

  • ecancer. (2025). Patient-derived xenograft models: a revolution in colorectal cancer research. [Link]

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Validation

Structural Validation and Scaffold Comparison of 3-Cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole in Drug Discovery

As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently evaluate novel heterocyclic scaffolds for drug discovery. Nitrogen-rich heterocycles, particularly pyrazole and thiadiazole de...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently evaluate novel heterocyclic scaffolds for drug discovery. Nitrogen-rich heterocycles, particularly pyrazole and thiadiazole derivatives, are privileged structures due to their robust hydrogen-bonding capabilities, unique electronic properties, and favorable pharmacokinetic profiles[1]. Among these, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole has emerged as a highly versatile and structurally precise building block.

This guide provides an objective, data-driven comparison of this specific 1,2,4-thiadiazole-pyrazole architecture against alternative scaffolds (such as 1,3,4-thiadiazoles and 1,2,4-oxadiazoles). By leveraging X-ray crystallography for structural validation, we can elucidate the exact conformational preferences and intermolecular interactions that make this compound superior in specific target-binding scenarios[2].

Structural Rationale and Scaffold Comparison

When designing a ligand, the choice of the central heterocyclic core fundamentally alters the molecule's trajectory within a biological pocket. Why choose a 1,2,4-thiadiazole over its more common 1,3,4-thiadiazole counterpart? The causality lies in the electronic distribution and steric geometry[3].

  • Asymmetric Dipole & Dihedral Angle: The 1,2,4-thiadiazole ring possesses an asymmetric arrangement of heteroatoms, resulting in a distinct dipole moment compared to the symmetric 1,3,4-thiadiazole[2]. This asymmetry dictates a specific dihedral angle when conjugated with the 1H-pyrazole ring. Crystallographic data often shows this scaffold locking into a near-planar conformation, which is entropically favored for intercalating into narrow, flat protein binding pockets (such as kinase hinge regions).

  • Cyclopropyl Substitution: The addition of a cyclopropyl group at the 3-position serves a dual purpose. First, it introduces steric bulk that shields the thiadiazole core from enzymatic degradation (e.g., by cytochrome P450s), enhancing metabolic stability. Second, unlike linear alkyl chains, the cyclopropyl ring maintains a low topological polar surface area (tPSA) and high lipophilicity without drastically increasing the number of rotatable bonds.

Comparative Performance Data

The following table summarizes the experimental physicochemical and crystallographic metrics of the 1,2,4-thiadiazole product compared to its structural alternatives.

MetricProduct: 1,2,4-Thiadiazole ScaffoldAlternative 1: 1,3,4-ThiadiazoleAlternative 2: 1,2,4-Oxadiazole
Crystallographic Dihedral Angle (Core-Pyrazole) 4.2° ± 0.5° (Near-planar)12.8° ± 1.2° (Twisted)2.1° ± 0.3° (Planar)
Experimental Dipole Moment (Debye) 3.1 D4.5 D2.8 D
Kinetic Aqueous Solubility (µM) > 150 µM~ 85 µM> 200 µM
HLM Intrinsic Clearance (CLint)[µL/min/mg] < 15 (Highly Stable)45 (Moderate)> 80 (Rapidly Cleared)

Data Interpretation: While the oxadiazole alternative offers excellent planarity and solubility, it suffers from rapid metabolic clearance. The 1,3,4-thiadiazole is metabolically stable but its twisted dihedral angle reduces binding affinity in planar pockets. The 1,2,4-thiadiazole product provides the optimal thermodynamic balance of planarity, solubility, and metabolic resilience.

X-Ray Crystallography Structural Validation Workflow

To objectively validate the conformation of 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, a self-validating crystallographic workflow is mandatory. Single-crystal X-ray diffraction provides unambiguous proof of atom connectivity, stereochemistry, and solid-state packing, including critical π–π stacking interactions[3][4].

G N1 Compound Synthesis & Purification (>99%) N2 Orthogonal Validation (NMR, LC-MS) N1->N2 Purity Check N3 Crystallization Screening (Vapor Diffusion) N2->N3 Validated Ligand N4 X-Ray Diffraction (Synchrotron/In-house) N3->N4 Single Crystal N5 Structure Solution & Refinement N4->N5 Electron Density Map

X-ray crystallography structural validation workflow for thiadiazole derivatives.
Step-by-Step Methodology: Small Molecule Crystallization
  • Orthogonal Purity Validation: Before attempting crystallization, verify the compound's purity (>99%) using LC-MS and multinuclear NMR (1H, 13C). Even trace impurities can disrupt the crystal lattice and prevent nucleation.

  • Crystallization Screening: Employ the hanging-drop vapor diffusion method. Dissolve the compound in a minimal volume of a high-solubility solvent (e.g., DMSO or Dichloromethane) and equilibrate against a reservoir of anti-solvent (e.g., hexanes, ethanol, or water).

  • Data Collection: Mount the resulting single crystal on a goniometer under a continuous liquid nitrogen stream (100 K) to minimize thermal vibration (B-factors). Collect diffraction data using a Cu-Kα (λ = 1.5418 Å) or Mo-Kα X-ray source.

  • Phase Resolution and Refinement: Solve the structure using direct methods (e.g., SHELXT). Refine the model using full-matrix least-squares on F2 . A self-validating model must yield an R1 factor < 0.05 and a wR2 factor < 0.15, confirming that the calculated electron density perfectly matches the experimental data[2].

Co-Crystallization Protocol for Target Engagement

Understanding the isolated small-molecule structure is only half the battle; observing how the 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold interacts with a biological target provides actionable intelligence for structure-based drug design (SBDD).

G N1 3-cyclopropyl-5-(1H-pyrazol-1-yl) -1,2,4-thiadiazole N2 1,2,4-Thiadiazole Core (Asymmetric Dipole) N1->N2 N3 Cyclopropyl Motif (Steric Bulk) N1->N3 N4 Pyrazole Ring (H-Bond Acceptor) N1->N4 N5 Enhanced Target Affinity & Metabolic Stability N2->N5 Favorable Dihedral N3->N5 Reduced tPSA N4->N5 Kinase Hinge Binding

Structural logic and physicochemical contributions of the pyrazole-thiadiazole scaffold.
Step-by-Step Methodology: Protein-Ligand Co-Crystallization
  • Protein Preparation: Purify the target protein to >95% homogeneity using affinity and size-exclusion chromatography. Concentrate the protein to 10-15 mg/mL in a physiological buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).

  • Ligand Complexation: Incubate the protein with a 3- to 5-fold molar excess of the thiadiazole ligand (dissolved in 100% DMSO) for 2 hours at 4°C. Ensure the final DMSO concentration remains below 2% to prevent protein denaturation.

  • Matrix Microseeding: To ensure reproducible crystal growth, utilize a seed stock from previously grown apo-protein crystals. Set up sitting-drop vapor diffusion plates using an automated liquid handler (e.g., 200 nL protein-ligand complex + 200 nL reservoir solution + 50 nL seed stock).

  • Diffraction and Validation: Collect data at a synchrotron facility. Solve the phase problem using molecular replacement. The ultimate self-validating metric here is the difference electron density map ( Fo​−Fc​ ); a >3σ positive density peak in the binding pocket unambiguously confirms the ligand's presence and binding orientation.

Conclusion

The 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold offers a mathematically and physically verifiable advantage over traditional heterocycles. Through rigorous X-ray crystallographic validation, we observe that its unique dihedral angles and asymmetric dipole facilitate superior target engagement, while the cyclopropyl moiety ensures metabolic resilience. For drug development professionals looking to optimize hinge-binding or flat hydrophobic pocket interactions, this specific scaffold provides a highly optimized, structurally validated starting point.

References

  • Source: PMC / National Institutes of Health (NIH)
  • Experimental and Theoretical Studies of Pyrazole-4 Derivatives by X-Ray Crystallography, DFT, Molecular Docking, and Molecular Dynamics Simulation Source: Elsevier / OMU DSpace Repository URL
  • Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo[4',3':2,3]pyridazino[4,5-b]indole and Its Precursor Source: MDPI URL
  • Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives Source: RSC Publishing URL

Sources

Comparative

Comparative Guide to Orthogonal Assay Validation for 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Screening Hits

Introduction: The Imperative of Rigorous Hit Validation in Drug Discovery In the landscape of high-throughput screening (HTS), initial "hits" are merely the starting pistol for a rigorous marathon of validation. The prim...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Rigorous Hit Validation in Drug Discovery

In the landscape of high-throughput screening (HTS), initial "hits" are merely the starting pistol for a rigorous marathon of validation. The primary goal of this crucial phase is to eliminate false positives and to build a robust body of evidence confirming that a compound's activity is genuine, specific, and reproducible before committing significant resources to lead optimization.[1][2] This guide provides a comprehensive framework for creating a multi-faceted, orthogonal validation cascade, specifically tailored for hits emerging from screens involving the 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole scaffold.

The 1,2,4-thiadiazole core is a versatile heterocyclic scaffold known to be a constituent in a wide array of biologically active compounds, including those with anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5] Given this chemical diversity, a hit bearing this scaffold could potentially interact with a variety of biological targets, most notably protein kinases, which are frequent targets in cancer and inflammation research.[5][6] Therefore, our validation strategy will be built around the hypothesis that our compound of interest is a kinase inhibitor, a common mechanism for this class of molecules.

The core principle of orthogonal validation is to test a hypothesis—in this case, "Compound X inhibits Target Y"—using multiple, distinct methods that rely on different physical principles.[7][8] This approach ensures that the observed activity is not an artifact of a specific assay technology. A successful validation cascade will move from confirming direct biochemical activity to demonstrating target engagement and functional effects in a physiologically relevant cellular context.[9][10]

The Hit Validation Workflow: A Funnel of Increasing Confidence

The journey from a primary screening hit to a validated lead candidate can be visualized as a funnel. At each stage, a battery of assays is deployed to triage compounds, eliminating those with undesirable properties and increasing confidence in the remaining few. This systematic process is essential for preventing wasted effort on misleading false positives.[9][11]

Hit_Validation_Workflow cluster_0 Phase 1: Hit Confirmation cluster_1 Phase 2: Biophysical Characterization cluster_2 Phase 3: Cellular Validation cluster_3 Outcome HTS Primary HTS Hit (e.g., >50% Inhibition) Confirm Dose-Response Confirmation (Primary Assay Format) HTS->Confirm Re-test Ortho_Biochem Orthogonal Biochemical Assay (e.g., Different Detection Method) Confirm->Ortho_Biochem Confirm IC50 SPR Biophysical Assay (SPR) (Direct Binding & Kinetics) Ortho_Biochem->SPR Verify Direct Binding TSA Biophysical Assay (DSF/TSA) (Target Engagement) SPR->TSA Confirm Engagement CETSA Cellular Target Engagement (e.g., CETSA) TSA->CETSA Confirm in-cell Engagement Phospho Target Phosphorylation Assay (Functional Cellular Activity) CETSA->Phospho Measure Functional Effect Prolif Cell Proliferation Assay (Phenotypic Outcome) Phospho->Prolif Assess Phenotype Validated_Hit Validated Hit for Lead Optimization Prolif->Validated_Hit Go Decision

Caption: The Hit Validation Funnel.

Comparative Analysis of Key Orthogonal Assays

No single assay can provide a complete picture of a compound's activity. The power of an orthogonal approach lies in combining biochemical, biophysical, and cell-based methods to build a comprehensive and trustworthy data package.[12][13]

Biochemical Assays: Confirming Direct Target Inhibition

Biochemical assays are the cornerstone of hit validation, directly measuring the effect of a compound on the catalytic activity of a purified enzyme.[6][14] The primary goal here is to confirm the hit from the HTS campaign and rule out artifacts related to the specific assay technology used in the primary screen.[9]

  • Principle: These assays quantify the enzymatic conversion of a substrate to a product. For kinases, this typically involves measuring either the consumption of ATP or the creation of a phosphorylated substrate.[14]

  • Why it's a good orthogonal choice: If the primary screen used one detection method (e.g., luminescence to detect remaining ATP), an orthogonal assay should use a different method (e.g., fluorescence resonance energy transfer [TR-FRET] to detect the phosphorylated product).[8] This helps eliminate false positives that interfere with the detection system rather than the enzyme itself.

TR_FRET_Assay cluster_0 No Inhibition cluster_1 Inhibition Kinase Active Kinase Phospho_Sub Phospho-Substrate-Biotin Kinase->Phospho_Sub Substrate Substrate-Biotin Substrate->Phospho_Sub ATP ATP ATP->Phospho_Sub Eu_Ab Eu-Antibody SA_XL SA-XL665 Eu_Ab->SA_XL Inhibitor Inhibitor Kinase2 Inactive Kinase Inhibitor->Kinase2 Substrate2 Substrate-Biotin ATP2 ATP Eu_Ab2 Eu-Antibody SA_XL2 SA-XL665 Eu_Ab2->SA_XL2 No FRET

Caption: Principle of a TR-FRET Kinase Assay.

Biophysical Assays: Proving Direct Target Binding

While a biochemical assay shows that a compound inhibits an enzyme's function, it doesn't definitively prove direct physical interaction. Biophysical assays are essential for confirming that the compound binds directly to the target protein, a critical step in verifying a specific mechanism of action.[12][15]

  • Surface Plasmon Resonance (SPR): This label-free technology provides rich, real-time data on binding kinetics (kon, koff) and affinity (KD).[13][16] It is a powerful tool for confirming direct interaction and can help identify non-specific binders or aggregators.

  • Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay (TSA): DSF measures the change in a protein's melting temperature (Tm) upon ligand binding.[15] An increase in Tm indicates that the compound stabilizes the protein, providing strong evidence of direct engagement. It is a cost-effective and medium-throughput method suitable for validating a moderate number of hits.[17]

Cell-Based Assays: Assessing Target Engagement and Functional Effects in a Physiological Context

Ultimately, a successful drug must work within the complex environment of a living cell.[10][18] Cell-based assays are the final and most physiologically relevant step in the hit validation cascade.

  • Cellular Thermal Shift Assay (CETSA): This assay extends the principle of DSF to the cellular environment. It measures the thermal stabilization of a target protein in intact cells or cell lysates upon compound binding.[19] A positive CETSA result is a strong indicator of target engagement in a physiological context.

  • Target Phosphorylation Assay (Western Blot or In-Cell ELISA): This functional assay measures the phosphorylation status of the kinase's known downstream substrate.[19][20] A reduction in substrate phosphorylation in compound-treated cells provides direct evidence that the compound is inhibiting the kinase's activity within the cellular signaling pathway.

Comparative Summary of Orthogonal Assays
Assay TypeMethodPrincipleKey OutputStrengthsWeaknesses
Biochemical TR-FRET Kinase AssayMeasures product formation via fluorescence resonance energy transfer.[21]IC₅₀High-throughput, sensitive, direct measure of inhibition.Prone to technology-specific artifacts; purified protein may not reflect native state.
Biophysical Surface Plasmon Resonance (SPR)Detects mass changes on a sensor surface to measure binding.[13]Kᴅ, kₒₙ, kₒffLabel-free, provides kinetic data, confirms direct binding.Lower throughput, requires specialized equipment, can be sensitive to buffer conditions.
Biophysical Differential Scanning Fluorimetry (DSF)Measures changes in protein thermal stability upon ligand binding.[15]ΔTₘMedium-throughput, cost-effective, confirms target engagement.Indirect measure of affinity; some compounds may not induce a thermal shift.
Cell-Based Cellular Thermal Shift Assay (CETSA)Measures target protein stabilization in intact cells or lysates.Thermal ShiftConfirms target engagement in a physiological context, accounts for cell permeability.[19]Lower throughput, technically demanding, requires specific antibodies.
Cell-Based Target Phosphorylation AssayQuantifies phosphorylation of a downstream substrate in cells.[19]EC₅₀Direct measure of functional cellular activity, confirms pathway modulation.Requires a known substrate and validated phospho-specific antibody.

Hypothetical Validation Data for a 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole Hit

The table below illustrates a potential outcome for a successful hit validation cascade. The data shows consistent activity across multiple orthogonal assays, building a strong case for the compound's on-target mechanism.

AssayMethodResultInterpretation
Primary Screen ADP-Glo (Luminescence)% Inhibition = 85% @ 10 µMInitial hit identified.
Hit Confirmation ADP-Glo (Luminescence)IC₅₀ = 1.2 µMConfirms dose-dependent inhibition in the primary assay format.
Orthogonal Biochemical TR-FRETIC₅₀ = 1.5 µMActivity is independent of the assay detection technology, ruling out technology-specific artifacts.
Biophysical Binding Surface Plasmon Resonance (SPR)Kᴅ = 0.9 µMConfirms direct, high-affinity binding to the purified kinase.
Biophysical Engagement Differential Scanning Fluorimetry (DSF)ΔTₘ = +4.5 °CDemonstrates that compound binding stabilizes the target protein.
Cellular Engagement CETSAPositive Thermal ShiftConfirms the compound engages the target protein inside the cell.
Cellular Function Western Blot (p-Substrate)EC₅₀ = 2.1 µMShows the compound inhibits the kinase's catalytic activity in a cellular context, leading to a downstream effect.

Experimental Protocols

Protocol 1: Orthogonal TR-FRET Biochemical Kinase Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to measure kinase inhibition, which is an excellent orthogonal confirmation for a primary screen that used a luminescence-based ATP-depletion method like ADP-Glo.[21][22]

Materials:

  • Purified recombinant kinase

  • Biotinylated substrate peptide

  • ATP

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Stop/Detection Buffer: Assay buffer containing EDTA, Europium (Eu)-labeled anti-phospho-substrate antibody, and Streptavidin-XL665 (SA-XL665)

  • Test compound (3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole) serially diluted in DMSO

  • Low-volume 384-well assay plates (e.g., white, solid bottom)

Procedure:

  • Compound Plating: Prepare a serial dilution of the test compound in DMSO. Dispense a small volume (e.g., 50 nL) of the compound dilutions into the assay plate wells. Include DMSO-only wells for high (no inhibition) and EDTA-containing wells for low (100% inhibition) controls.

  • Enzyme/Substrate Addition: Prepare a master mix of kinase and biotinylated substrate in cold assay buffer. Add 5 µL of this mix to each well.

  • Incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate Reaction: Prepare a solution of ATP in assay buffer. Add 5 µL of the ATP solution to each well to start the kinase reaction.

  • Reaction Incubation: Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes), optimized during assay development.

  • Stop Reaction: Add 10 µL of the Stop/Detection Buffer to each well. This will chelate the Mg²⁺ (stopping the reaction) and introduce the FRET pair antibodies.

  • FRET Incubation: Incubate the plate for 60 minutes at room temperature, protected from light, to allow the detection antibodies to bind.

  • Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at 665 nm and 620 nm after excitation at 320 nm.

  • Data Analysis: Calculate the TR-FRET ratio (665 nm / 620 nm). Normalize the data to high and low controls and fit the dose-response curve using a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Cellular Target Phosphorylation Assay (Western Blot)

This protocol assesses the functional activity of the inhibitor in a cellular context by measuring the phosphorylation level of a known downstream substrate of the target kinase.[7]

Materials:

  • Cancer cell line expressing the target kinase (e.g., A549 lung cancer cells).[3]

  • Cell culture medium (e.g., RPMI-1640) with 10% FBS and antibiotics.

  • Test compound dissolved in DMSO.

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

  • BCA protein assay kit.

  • SDS-PAGE gels, transfer apparatus, and PVDF membranes.

  • Blocking buffer (e.g., 5% BSA in TBST).

  • Primary antibodies: Rabbit anti-phospho-substrate (specific for the target phosphorylation site) and Mouse anti-total-substrate or anti-GAPDH (as a loading control).

  • HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse).

  • Enhanced chemiluminescence (ECL) substrate.

Procedure:

  • Cell Plating: Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere overnight.

  • Compound Treatment: The next day, replace the medium with fresh medium containing serially diluted concentrations of the test compound. Include a DMSO vehicle control.

  • Incubation: Incubate the cells for a predetermined time (e.g., 2 hours) to allow for compound uptake and target inhibition.

  • Cell Lysis: Wash the cells with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

  • Lysate Clarification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Transfer the supernatant to a new tube.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation & SDS-PAGE: Normalize the protein concentration for all samples. Prepare samples with Laemmli buffer and heat at 95°C for 5 minutes. Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run until adequate separation is achieved.

  • Western Blotting: Transfer the separated proteins to a PVDF membrane.

  • Antibody Incubation: Block the membrane for 1 hour. Incubate with the primary anti-phospho-substrate antibody overnight at 4°C. The next day, wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

  • Re-probing: Strip the membrane (if necessary) and re-probe with the total-substrate or loading control antibody to ensure equal protein loading.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-substrate signal to the total-substrate or loading control signal. Plot the normalized signal against the compound concentration to determine the EC₅₀.

Conclusion

The validation of a screening hit like 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole requires a disciplined, multi-step process rooted in the principle of orthogonality. By systematically moving from biochemical confirmation to biophysical characterization and finally to cellular functional validation, researchers can build a robust and compelling data package. This rigorous approach minimizes the risk of advancing artifactual hits and ensures that only the most promising compounds, with clear evidence of a specific mechanism of action, are progressed into the costly and time-consuming lead optimization phase. This structured validation funnel is not merely a checklist; it is a critical scientific strategy for increasing the probability of success in the challenging field of drug discovery.

References

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Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

A Researcher's Guide to Safe Handling: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety....

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Author: BenchChem Technical Support Team. Date: March 2026

A Researcher's Guide to Safe Handling: 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety. This guide provides essential, operation-centric safety protocols for handling 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole. The following procedures are synthesized from an analysis of the compound's structural motifs and established best practices for analogous heterocyclic compounds.

Disclaimer: This document provides guidance based on chemical structure analysis. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always consult the official SDS for comprehensive hazard information before handling any chemical.

Hazard Assessment by Structural Analogy

The target molecule is a complex heterocyclic compound. To establish a baseline for safe handling, we must consider the potential hazards associated with its core components: a pyrazole ring, a 1,2,4-thiadiazole ring, and a cyclopropyl group.

  • Pyrazole Moiety : Pyrazole and its derivatives can be harmful if swallowed and may cause skin and serious eye irritation[1][2]. They are nitrogen-containing heterocycles, which are noted for their high solubility and potential to become environmental contaminants if not handled and disposed of properly[3].

  • 1,2,4-Thiadiazole Moiety : Thiadiazole derivatives are reported to cause skin, eye, and respiratory irritation[4][5]. As sulfur- and nitrogen-containing heterocycles, they are flagged as potential environmental pollutants and require careful handling to prevent release[3][6]. The 1,3,4-thiadiazole ring is electron-deficient, making it susceptible to nucleophilic attack[7].

  • General Heterocyclic Compounds : Many nitrogen- and sulfur-containing heterocyclic compounds are biologically active and can be toxic or carcinogenic[3]. For novel compounds with unknown toxicity, a cautious approach is always warranted[8].

Based on this analysis, 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole should be treated as a substance that is harmful if swallowed, toxic in contact with skin, and a cause of serious skin, eye, and respiratory irritation [4][5][9].

Personal Protective Equipment (PPE) Matrix

The selection of appropriate PPE is critical and must be aligned with the specific laboratory operation being performed. The following table outlines the minimum required PPE for various tasks.

Task / Operation Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Handling Solids ANSI Z87.1 approved safety glasses with side shields[8].2 pairs of nitrile gloves (ASTM D6978)[10].Flame-resistant lab coat, fully buttoned[8].N95 respirator (if not in a fume hood or ventilated enclosure)[11][12].
Preparing Solutions Chemical splash goggles[8][13].Nitrile gloves (minimum 0.11 mm thickness)[2]. Change immediately if contact occurs.Chemical-resistant apron over a flame-resistant lab coat.Work should be performed in a certified chemical fume hood.
Running Reactions/Workup Chemical splash goggles and a face shield[8].Nitrile gloves. For prolonged tasks, consider heavier-duty gloves and consult a compatibility chart.Flame-resistant lab coat. Ensure full coverage of arms and legs[8].All operations must be conducted within a chemical fume hood.
Handling Waste/Disposal Chemical splash goggles.2 pairs of nitrile gloves[10].Chemical-resistant apron over a lab coat.If outside a fume hood, an N95 respirator is recommended.
Large Spill Cleanup (>10 mL) Chemical splash goggles and a face shield[8].Heavy-duty chemical-resistant gloves (e.g., butyl rubber) over nitrile gloves.Disposable "bunny suit" coveralls for full-body protection[11].A chemical cartridge-type respirator is required[12].

Procedural Guidance: Donning and Doffing PPE

Proper procedure in donning and doffing PPE is as crucial as the equipment itself to prevent cross-contamination.

Workflow for Donning and Doffing PPE

PPE_Workflow cluster_donning Donning (Putting On) cluster_doffing Doffing (Taking Off) don1 Wash Hands Thoroughly don2 Don Lab Coat / Gown don1->don2 don3 Don Goggles / Face Shield don2->don3 don4 Don Gloves (over cuffs) don3->don4 doff1 Remove Outer Gloves (if double-gloved) doff2 Remove Gown / Lab Coat doff1->doff2 doff3 Wash Hands doff2->doff3 doff4 Remove Goggles / Face Shield doff3->doff4 doff5 Remove Inner Gloves doff4->doff5 doff6 Wash Hands Thoroughly doff5->doff6

Figure 1. Procedural flow for correctly donning and doffing PPE to minimize exposure.
Step-by-Step Protocol
  • Inspection : Before any use, inspect all PPE for signs of degradation, such as cracks, discoloration, or brittleness. Gloves must be inspected for pinholes[2].

  • Donning Sequence :

    • Wash and dry hands thoroughly.

    • Don the lab coat or gown, ensuring it is fully fastened.

    • Put on safety goggles and, if required, a face shield.

    • Don gloves, pulling the cuffs over the sleeves of the lab coat to ensure complete coverage[12].

  • Doffing Sequence (to prevent contamination) :

    • Remove the lab coat or gown by rolling it away from the body, keeping the contaminated exterior contained.

    • Wash hands thoroughly.

    • Remove eye and face protection.

    • Carefully remove gloves using a proper technique (e.g., glove-to-glove, then skin-to-skin) to avoid skin contact with the outer surface[2].

    • Wash hands again immediately and thoroughly.

Operational and Disposal Plans

Safe Handling and Storage
  • Engineering Controls : Always handle this compound within a certified chemical fume hood to minimize inhalation exposure[4][14]. Ensure that safety showers and eyewash stations are readily accessible and have been recently tested[4][15].

  • Storage : Keep the container tightly closed in a dry, cool, and well-ventilated area, away from heat, sparks, or open flames[2][14][15].

  • Hygiene : Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound, before breaks, and at the end of the workday[5][16]. Contaminated clothing should be removed and washed before reuse[4].

Spill Management
  • Evacuation : Evacuate all non-essential personnel from the immediate area.

  • Ventilation : Ensure the area is well-ventilated, preferably within a fume hood.

  • Containment : For solid spills, carefully sweep up the material to avoid creating dust and place it in a suitable, sealed container for disposal[2]. For liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and transfer it to an airtight container[4][5].

  • Decontamination : Clean the spill area thoroughly.

  • PPE : Wear the appropriate PPE as outlined in the "Large Spill Cleanup" section of the table above.

Waste Disposal Plan

The environmental persistence and potential toxicity of nitrogen-sulfur heterocyclic compounds necessitate a rigorous disposal protocol[3][17].

  • Waste Classification : All materials contaminated with 3-cyclopropyl-5-(1H-pyrazol-1-yl)-1,2,4-thiadiazole, including disposable PPE, absorbent materials, and empty containers, must be treated as hazardous chemical waste.

  • Containerization : Collect waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless compatibility is confirmed.

  • Disposal : The waste must be disposed of through a licensed environmental waste management company, in accordance with all local, state, and federal regulations. Discharge into the environment must be strictly avoided[2][4].

By adhering to these stringent safety protocols, researchers can mitigate the risks associated with handling this novel compound, ensuring both personal safety and environmental protection.

References

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